Heptanol

• CAS: 53535-33-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Heptanol, a straight-chain fatty alcohol with the chemical formula CH₃(CH₂)₆OH, is a versatile compound with applications spanning the pharmaceutical, fragrance, and flavor industries.[1] Its utility is deeply rooted in its specific physicochemical properties, which dictate its behavior in various chemical and biological systems. This technical guide provides a comprehensive overview of the core physicochemical characteristics of 1-heptanol, detailed experimental protocols for their determination, and insights into its biological interactions, particularly its effects on cellular signaling pathways. All quantitative data is presented in structured tables for ease of reference and comparison.

Physicochemical Properties of 1-Heptanol

The key physicochemical properties of 1-heptanol are summarized in the tables below. These properties are crucial for understanding its solubility, volatility, and interactions at a molecular level.

Table 1: General and Physical Properties of 1-Heptanol

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆O	[1][2][3][4]
Molecular Weight	116.20 g/mol	[1][2][3][4]
Appearance	Colorless liquid	[1][3]
Odor	Faint, aromatic, fatty	[2]
Density	0.822 g/mL at 25 °C	[2][4]
Boiling Point	176 °C	[2]
Melting Point	-36 °C	[2]
Flash Point	76 °C (169 °F)	[5]
Refractive Index (n²⁰/D)	1.424	[2]

Table 2: Solubility and Partitioning Properties of 1-Heptanol

Property	Value	Reference(s)
Solubility in Water	1.67 g/L at 25 °C	[6]
Solubility in Organic Solvents	Miscible with ethanol, ether, and chloroform	[1][5]
logP (Octanol-Water Partition Coefficient)	2.62	[3][6]
pKa	~15.38 (Predicted)	[4]

Table 3: Thermodynamic and Vapor Properties of 1-Heptanol

Property	Value	Reference(s)
Vapor Pressure	0.5 mmHg at 20 °C	[2][4]
Enthalpy of Vaporization (ΔHvap)	45.2 kJ/mol	[7]
Standard Enthalpy of Combustion (ΔcH⦵₂₉₈)	-4637.9 kJ/mol	[5]

Experimental Protocols for Property Determination

The accurate determination of physicochemical properties is paramount for the reliable application of 1-heptanol in research and development. Below are detailed methodologies for measuring key parameters.

Density Measurement

The density of 1-heptanol is typically determined using a vibrating tube densimeter .[8][9]

• Principle: The principle of this method is based on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with the sample liquid. The frequency of oscillation is directly related to the density of the liquid.

• Procedure:

  • Calibrate the instrument with two reference substances of known density, such as dry air and ultrapure water.

  • Inject a small, bubble-free sample of 1-heptanol into the thermostated U-tube.

  • The instrument measures the oscillation period, from which the density is calculated automatically.

  • Measurements are typically performed at a constant temperature, for instance, 25 °C, controlled by a Peltier element.

Boiling Point Determination

The boiling point can be determined using a MelTemp apparatus or a Thiele tube .[10][11]

• Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

• Thiele Tube Procedure:

  • A small amount of 1-heptanol is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

  • The test tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[11]

Melting Point Determination

For substances that are solid at room temperature, a capillary melting point apparatus is used. Since 1-heptanol is a liquid at room temperature, this procedure would be applicable after freezing the sample.[12][13][14]

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid phase.

• Procedure:

  • A small, powdered sample of the solidified 1-heptanol is packed into a capillary tube.

  • The capillary tube is placed in a heating block of a melting point apparatus.

  • The sample is heated at a slow, controlled rate.

  • The temperature range from the first appearance of liquid to the complete liquefaction of the solid is recorded as the melting point range.[14]

Flash Point Determination

The flash point is determined using a closed-cup tester , such as the Pensky-Martens apparatus.[15][16]

• Principle: The flash point is the lowest temperature at which the vapors of a volatile material will ignite when given an ignition source.

• Procedure:

  • The 1-heptanol sample is placed in the test cup of the apparatus and covered with a lid.

  • The sample is heated at a slow, constant rate while being stirred.

  • An ignition source is periodically directed into the cup.

  • The flash point is the temperature at which a flash appears inside the cup.[15]

Solubility Determination

The solubility of 1-heptanol in water can be determined by the shake-flask method .

• Principle: An excess amount of the solute is agitated with the solvent until equilibrium is reached. The concentration of the solute in the saturated solution is then measured.

• Procedure:

  • An excess amount of 1-heptanol is added to a known volume of water in a flask.

  • The flask is sealed and agitated in a constant temperature bath for an extended period (e.g., 24-48 hours) to ensure equilibrium.

  • The mixture is then allowed to stand to allow for phase separation.

  • A sample of the aqueous phase is carefully removed and analyzed for 1-heptanol concentration using a suitable analytical technique, such as gas chromatography (GC).

Refractive Index Measurement

The refractive index is measured using an Abbe refractometer .

• Principle: This instrument measures the angle at which light is refracted as it passes from a prism of known refractive index to the liquid sample.

• Procedure:

  • A few drops of 1-heptanol are placed on the prism of the refractometer.

  • The prism is closed, and the temperature is controlled, typically at 20 °C.

  • Light from a monochromatic source (e.g., a sodium D-line) is passed through the sample.

  • The user adjusts the instrument to bring a dividing line between light and dark fields into the crosshairs of the eyepiece.

  • The refractive index is read directly from the instrument's scale.

Biological Interactions and Signaling Pathways

1-Heptanol is widely recognized in the scientific community as a reversible blocker of gap junctions.[17][18] This property makes it a valuable tool in studying cell-to-cell communication, particularly in cardiac and neuronal tissues.

Mechanism of Gap Junction Inhibition

Gap junctions are intercellular channels formed by the docking of two hemichannels (connexons), with each connexon being composed of six connexin proteins. In cardiac tissue, Connexin 43 (Cx43) is the predominant connexin.[19] 1-Heptanol is believed to inhibit gap junctional communication not by directly binding to the connexin proteins, but rather by altering the lipid environment of the cell membrane.[20] This change in the membrane's physical properties is thought to decrease the open probability of the gap junction channels, thereby impeding the passage of ions and small molecules between adjacent cells.[17][20]

Caption: Proposed mechanism of 1-heptanol-induced gap junction inhibition.

Experimental Workflow for Studying 1-Heptanol's Effects

A common experimental workflow to investigate the effects of 1-heptanol on cardiac myocytes involves a series of steps from cell culture to functional analysis. This workflow allows researchers to assess changes in electrophysiological properties and protein expression.

Caption: Generalized experimental workflow for studying 1-heptanol's effects.

This workflow provides a systematic approach to characterizing the dose-dependent effects of 1-heptanol on cardiac cell function and the underlying molecular mechanisms.

Conclusion

1-Heptanol possesses a well-defined set of physicochemical properties that are fundamental to its use in various scientific and industrial applications. This guide has provided a detailed summary of these properties, the experimental protocols for their determination, and an overview of its biological activity as a gap junction blocker. The structured presentation of this information is intended to be a valuable resource for researchers, scientists, and drug development professionals working with this important aliphatic alcohol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 3. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 6. Showing Compound 1-Heptanol (FDB008053) - FooDB [foodb.ca]
• 7. 1-Heptanol [webbook.nist.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. phillysim.org [phillysim.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. icheme.org [icheme.org]
• 16. koehlerinstrument.com [koehlerinstrument.com]
• 17. ahajournals.org [ahajournals.org]
• 18. spandidos-publications.com [spandidos-publications.com]
• 19. Heptanol decreases the incidence of ischemia-induced ventricular arrhythmias through altering electrophysiological properties and connexin 43 in rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Isomers of Heptanol: A Comprehensive Technical Guide for Researchers

Introduction

Heptanol (B41253) (C₇H₁₆O) encompasses a diverse group of structural isomers, each possessing unique physicochemical and spectroscopic characteristics. As seven-carbon alcohols, these compounds find applications in various fields, including as solvents, intermediates in chemical synthesis, and components in fragrances and flavorings. For researchers, scientists, and drug development professionals, a thorough understanding of the distinct properties of each isomer is crucial for targeted applications and predictable outcomes in experimental designs. This in-depth technical guide provides a comprehensive overview of the structural isomers of heptanol, their key characteristics, and detailed experimental protocols for their analysis and synthesis.

Structural Isomers of Heptanol

There are numerous structural isomers of heptanol, which can be broadly classified into primary, secondary, and tertiary alcohols based on the substitution of the carbon atom bearing the hydroxyl group. These isomers arise from variations in the carbon skeleton (straight-chain or branched) and the position of the hydroxyl group.

Classification of Heptanol Isomers

A logical classification of heptanol isomers can be visualized as follows:

Classification of Heptanol Isomers.

Physicochemical Properties

The structural variations among heptanol isomers significantly influence their physical properties. Generally, straight-chain isomers exhibit higher boiling points due to greater van der Waals forces, while increased branching leads to lower boiling points. The position of the hydroxyl group also affects polarity and, consequently, water solubility.

Isomer Name	IUPAC Name	Structure	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Water Solubility (g/L)
1-Heptanol	Heptan-1-ol	CH₃(CH₂)₆OH	116.20	175-176	-34.6	0.822	1.0
2-Heptanol	Heptan-2-ol	CH₃CH(OH)(CH₂)₄CH₃	116.20	158-161	-33	0.817	3.1
3-Heptanol	Heptan-3-ol	CH₃CH₂CH(OH)(CH₂)₃CH₃	116.20	155-158	-57	0.819	3.3
4-Heptanol	Heptan-4-ol	(CH₃CH₂CH₂)₂CHOH	116.20	152-155	-41.5	0.818	4.2
2-Methyl-1-hexanol	2-Methylhexan-1-ol	(CH₃)₂CH(CH₂)₃CH₂OH	116.20	161-169	-43	0.818	4.1
3-Methyl-2-hexanol	3-Methylhexan-2-ol	CH₃CH(OH)CH(CH₃)(CH₂)₂CH₃	116.20	155-157	N/A	0.825	N/A
4-Methyl-3-hexanol	4-Methylhexan-3-ol	CH₃CH₂CH(OH)CH(CH₃)CH₂CH₃	116.20	150-152	N/A	0.829	N/A
2,3-Dimethyl-2-pentanol	2,3-Dimethylpentan-2-ol	(CH₃)₂C(OH)CH(CH₃)CH₂CH₃	116.20	137.5	-30.5	0.828	15.17
3-Ethyl-3-pentanol	3-Ethylpentan-3-ol	(CH₃CH₂)₃COH	116.20	141-142	-27	0.839	27

Spectroscopic Characteristics

Spectroscopic techniques are indispensable for the identification and structural elucidation of heptanol isomers.

¹H NMR Spectroscopy

The ¹H NMR spectra of heptanol isomers are characterized by signals corresponding to the hydroxyl proton, protons on the carbon bearing the hydroxyl group (carbinol protons), and protons of the alkyl chain. The chemical shift of the hydroxyl proton is variable and concentration-dependent, often appearing as a broad singlet. The multiplicity and chemical shift of the carbinol proton are indicative of the alcohol's classification (primary, secondary, or tertiary).

Isomer	Carbinol Proton (α-H) Chemical Shift (δ, ppm) & Multiplicity	Other Key Signals (δ, ppm)
1-Heptanol	~3.6 (t)	0.9 (t, CH₃), 1.2-1.6 (m, CH₂)
2-Heptanol	~3.8 (sextet)	0.9 (t, CH₃), 1.1-1.5 (m, CH₂), 1.2 (d, CH₃)
3-Heptanol	~3.6 (quintet)	0.9 (t, CH₃), 1.3-1.5 (m, CH₂)
2-Methyl-1-hexanol	~3.4 (d)	0.9 (d, 2xCH₃), 1.0-1.7 (m, CH, CH₂)
3-Ethyl-3-pentanol	No carbinol proton	0.8 (t, 3xCH₃), 1.4 (q, 3xCH₂)

¹³C NMR Spectroscopy

In ¹³C NMR spectroscopy, the chemical shift of the carbon atom attached to the hydroxyl group (carbinol carbon) is a key diagnostic feature for differentiating between isomers.

Isomer	Carbinol Carbon (C-OH) Chemical Shift (δ, ppm)	Other Key Signals (δ, ppm)
1-Heptanol	~63	14 (CH₃), 22-32 (CH₂)
2-Heptanol	~68	14, 23 (CH₃), 25-40 (CH₂)
3-Heptanol	~73	10, 14 (CH₃), 23-37 (CH₂)
2-Methyl-1-hexanol	~68	14, 19 (CH₃), 23-39 (CH₂)
3-Ethyl-3-pentanol	~76	8 (CH₃), 30 (CH₂)

Infrared (IR) Spectroscopy

The IR spectra of all heptanol isomers exhibit a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching vibration of the hydroxyl group involved in hydrogen bonding. The C-O stretching vibration, appearing in the 1000-1260 cm⁻¹ region, can provide clues about the substitution pattern of the alcohol.[1]

Vibration	Wavenumber (cm⁻¹)	Appearance
O-H Stretch (H-bonded)	3200 - 3600	Strong, Broad
C-H Stretch (sp³)	2850 - 3000	Strong
C-O Stretch (Primary)	~1050	Strong
C-O Stretch (Secondary)	~1100	Strong
C-O Stretch (Tertiary)	~1150	Strong

Synthesis and Reactions

The synthesis and reactivity of heptanol isomers are dictated by their classification as primary, secondary, or tertiary alcohols.

Synthesis of Heptanol Isomers

A general workflow for the synthesis of heptanol isomers often involves the formation of a new carbon-carbon bond followed by the introduction or modification of the hydroxyl group.

General Synthesis Workflow for Heptanol Isomers.

• Primary Heptanols: Can be synthesized by the hydroboration-oxidation of a terminal heptene (B3026448) or by the reaction of a Grignard reagent with formaldehyde. For instance, 2-methyl-1-hexanol can be prepared by reacting 1-bromohexane (B126081) with a methyl magnesium halide.[2][3]

• Secondary Heptanols: Commonly prepared by the reduction of the corresponding heptanone using reducing agents like sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄). Grignard reactions between an aldehyde and an appropriate alkyl magnesium halide also yield secondary alcohols.

• Tertiary Heptanols: Synthesized via the reaction of a ketone with a Grignard reagent.[4] For example, 3-ethyl-3-pentanol can be prepared by reacting 3-pentanone (B124093) with ethylmagnesium bromide.

Common Reactions of Heptanol Isomers

The oxidation of heptanol isomers is a key transformation that depends on the alcohol's classification.

• Primary Heptanols: Can be oxidized to aldehydes using mild oxidizing agents like pyridinium (B92312) chlorochromate (PCC) or to carboxylic acids using strong oxidizing agents such as potassium permanganate (B83412) (KMnO₄) or chromic acid (H₂CrO₄).[5][6]

• Secondary Heptanols: Are oxidized to ketones.[5][6] The reaction typically stops at the ketone stage as further oxidation would require breaking a carbon-carbon bond.

• Tertiary Heptanols: Are generally resistant to oxidation under normal conditions due to the absence of a hydrogen atom on the carbinol carbon.[5]

Heptanol isomers can undergo dehydration to form alkenes in the presence of a strong acid catalyst like sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) and heat.[7][8][9][10][11] The regioselectivity of the elimination often follows Zaitsev's rule, favoring the formation of the more substituted alkene. Secondary and tertiary alcohols dehydrate via an E1 mechanism, while primary alcohols follow an E2 pathway.

Dehydration of 3-Heptanol.

Heptanol isomers react with carboxylic acids in the presence of an acid catalyst (typically H₂SO₄) to form esters. This reaction, known as Fischer esterification, is a reversible process.[12][13][14] The reactivity of the alcohol in esterification generally follows the order: primary > secondary > tertiary, due to steric hindrance.

Experimental Protocols

Determination of Boiling Point

Apparatus: Thiele tube or a similar heating apparatus, thermometer, capillary tube (sealed at one end), small test tube, and a liquid sample of the heptanol isomer.

Procedure:

• Place a small amount of the heptanol isomer into the small test tube.

• Invert the capillary tube (sealed end up) and place it into the test tube containing the liquid.

• Attach the test tube to the thermometer and place the assembly in the Thiele tube containing a high-boiling liquid (e.g., mineral oil).

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the boiling point is approached, a steady stream of bubbles will emerge from the open end of the capillary tube.

• Stop heating and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Water Solubility

Apparatus: Test tubes, pipettes, and the heptanol isomer sample.

Procedure:

• Add a known volume (e.g., 1 mL) of deionized water to a test tube.

• Add a small, measured amount (e.g., 0.1 mL) of the heptanol isomer to the water.

• Vigorously shake the test tube for about 30 seconds.

• Allow the mixture to stand and observe. If the liquid forms a single, clear phase, the isomer is soluble at that concentration. If two distinct layers form, it is insoluble. If the solution is cloudy, it is partially soluble.

• Continue adding the heptanol isomer in small increments to determine the approximate solubility limit.

NMR Spectroscopy Sample Preparation

Apparatus: NMR tube, Pasteur pipette, deuterated solvent (e.g., CDCl₃), and the heptanol isomer sample.

Procedure:

• Dissolve 5-25 mg of the heptanol isomer in approximately 0.6-0.7 mL of the deuterated solvent in a small vial.[15]

• Ensure the sample is fully dissolved. If there are any solid particles, filter the solution through a small cotton plug in a Pasteur pipette.[15]

• Transfer the clear solution into a clean, dry NMR tube using a Pasteur pipette.

• The height of the liquid in the NMR tube should be approximately 4-5 cm.

• Cap the NMR tube and carefully wipe the outside before inserting it into the spectrometer.

IR Spectroscopy of a Liquid Sample

Apparatus: IR spectrometer, salt plates (e.g., NaCl or KBr), and the liquid heptanol isomer sample.

Procedure:

• Ensure the salt plates are clean and dry.

• Place one or two drops of the liquid heptanol isomer onto the center of one salt plate.

• Carefully place the second salt plate on top, spreading the liquid into a thin film between the plates.

• Place the salt plate assembly into the sample holder of the IR spectrometer.

• Acquire the IR spectrum according to the instrument's operating procedure.[16]

• After analysis, clean the salt plates thoroughly with a dry solvent (e.g., anhydrous acetone (B3395972) or isopropanol) and store them in a desiccator.

The structural isomers of heptanol present a fascinating case study in the structure-property relationships of organic compounds. Their diverse physicochemical and spectroscopic properties, along with their distinct reactivity, underscore the importance of isomeric purity in chemical research and development. This guide provides a foundational resource for professionals working with these versatile seven-carbon alcohols, offering both a comprehensive data summary and practical experimental methodologies.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-METHYL-1-HEXANOL2-METHYL-1-HEXANOL [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. Oxidation of Alcohols | ChemTalk [chemistrytalk.org]
• 7. Converting Alcohols to Alkenes - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. gdckulgam.edu.in [gdckulgam.edu.in]
• 12. byjus.com [byjus.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. ursinus.edu [ursinus.edu]

An In-depth Technical Guide to the Synthesis of n-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for n-heptanol (heptan-1-ol), a valuable linear alcohol utilized as a chemical intermediate in the fragrance, flavor, and pharmaceutical industries, as well as in the production of plasticizers. The document details various synthetic methodologies, including classical chemical syntheses and emerging bio-based and bioelectrocatalytic routes. Quantitative data is summarized for comparative analysis, and detailed experimental protocols are provided for key methodologies.

Core Synthesis Pathways

The production of n-heptanol can be broadly categorized into four main strategies:

• Hydroformylation of 1-Hexene (B165129): A two-step process involving the hydroformylation of 1-hexene to produce heptanal (B48729), followed by the hydrogenation of the aldehyde to n-heptanol.

• Reduction of Heptaldehyde: The direct conversion of heptanal (n-heptaldehyde) to n-heptanol using various reducing agents or catalytic hydrogenation.

• Bio-based Synthesis from Castor Oil: A multi-step process beginning with the pyrolysis of ricinoleic acid, the primary component of castor oil, to yield heptanal, which is subsequently hydrogenated.

• Bioelectrocatalytic Oxidation of n-Heptane: A novel approach that functionalizes the terminal C-H bond of n-heptane to directly produce n-heptanol.

Hydroformylation of 1-Hexene

This industrially significant route, also known as the oxo process, extends the carbon chain of 1-hexene by one carbon atom to form C7 aldehydes, which are then reduced to the corresponding alcohol.

Signaling Pathway Diagram

Caption: Workflow for n-heptanol synthesis via hydroformylation of 1-hexene.

Quantitative Data

Catalyst System (Hydroformylation)	Temperature (°C)	Pressure (bar)	1-Hexene Conversion (%)	Aldehyde Selectivity (%)	n/iso Ratio	Reference
HCo(CO)[P(o-C6H4SO3Na)]3	90	52.4	62	66	2.6	[1]
[Co2(CO)8]/Pyridine in [BMIM][NTf2]	130	100	High	up to 87	~1.8	[2]
Rh@MOF-5	-	-	High	High	-	[3]
[Rh(acac)(CO)2]/PPh3	50	12	-	-	-	[4]

Note: The subsequent hydrogenation of heptanal to n-heptanol typically proceeds with high yield (>95%).[5]

Experimental Protocols

Step 1: Hydroformylation of 1-Hexene

A detailed experimental setup for the hydroformylation of 1-hexene using a cobalt catalyst in an ionic liquid is described as follows:

• Reactor Setup: A 35-mL autoclave is charged under an argon atmosphere with a mixture of [Co2(CO)8] (0.105 g, 0.31 mmol) and the desired ligand (e.g., pyridine) dissolved in 3 mL of an ionic liquid (e.g., [BMIM][NTf2]).[2]

• Addition of Reactants: 1-hexene (4 mL) and a solvent such as heptane (B126788) (8 mL) are then added to the autoclave.[2]

• Pre-activation: The pressure is raised to 40 bar with syngas (CO/H2 = 1/1), and the temperature is adjusted to 80°C for a pre-activation period of 30 minutes.[2]

• Reaction Conditions: The temperature is then raised to 130°C, and the pressure is immediately adjusted to 100 bar. The reaction mixture is stirred at 1500 rpm for 1 hour, maintaining a constant pressure.[2]

• Work-up: After the reaction, the autoclave is cooled to room temperature, and the pressure is released. The organic phase containing the aldehyde products is separated from the ionic liquid phase by decantation. The product composition is determined by gas chromatography.[2]

Step 2: Hydrogenation of Heptanal

The resulting heptanal can be hydrogenated to n-heptanol using various catalytic systems.

• Catalyst Systems: Catalysts such as Raney nickel or copper-chromium oxide are effective for this transformation.[5]

• Reaction Conditions: For instance, using a Raney nickel catalyst at 150°C and a hydrogen pressure of 3 atmospheres can achieve a 95% yield of n-heptyl alcohol.[5] Alternatively, a barium- and calcium-stabilized copper chromite catalyst can achieve 95-100% conversion at temperatures ranging from 160°C to 300°C and pressures from 1 to 200 atmospheres.[5]

Reduction of Heptaldehyde

This pathway focuses on the direct conversion of commercially available or synthetically derived heptaldehyde to n-heptanol.

Reaction Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Behavior of n -hexene-1 in hydroformylation of olefin mixtures over rhodium supported porous metal-organic framework MOF-5 | Vietnam Journal of Catalysis and Adsorption [jca.edu.vn]
• 3. researchgate.net [researchgate.net]
• 4. arizona.aws.openrepository.com [arizona.aws.openrepository.com]
• 5. GREEN CHEMICAL PRODUCTION BASED ON THERMAL CRACKING OF INEDIBLE VEGETABLE OIL: Original scientific paper | Chemical Industry & Chemical Engineering Quarterly [ache-pub.org.rs]

Heptanol: A Technical Guide to its Natural Origins and Extraction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of heptanol (B41253), a seven-carbon chain alcohol with applications in fragrance, flavor, and as a chemical intermediate. The document details the extraction methodologies from these natural sources, presents quantitative data, and outlines the biosynthetic pathways and experimental workflows.

Natural Sources of Heptanol

Heptanol is found as a volatile organic compound in a wide variety of natural sources, including plants, fruits, and fermented products. It contributes to the characteristic aroma and flavor of many substances. 1-Heptanol is the most commonly occurring isomer in nature.

Table 1: Quantitative Data on Heptanol in Natural Sources

Natural Source	Isomer(s)	Concentration/Presence	Reference(s)
Red Wine	1-Heptanol	0.09630 mg/L	[1]
Essential Oils	1-Heptanol	Present in hyacinth, violet leaves, Litsea zeylanica, Rosa rugosa	[1][2][3][4]
Fruits	1-Heptanol	Found in apple, banana, citrus peel oils, orange juice, bilberry, cranberry, blueberry, currants, melon, papaya, peach, pear, pineapple, mango, tamarind, figs, kiwifruit, nectarine	[2]
Vegetables	1-Heptanol	Detected in asparagus, peas, potato, mustard	[2]
Other Plants	1-Heptanol, 4-Heptanol	Isolated from Capillipedium parviflorum, Magnolia officinalis, Zea mays, Camellia sinensis, Cedronella canariensis	[2][3][5]
Fermented Products	1-Heptanol	Present in cheeses, beer, cognac, rum, bourbon whiskey, grape wines	[2]
Animal Products	1-Heptanol	Found in butter, milk, meats, crab, crayfish, clams	[2]

Biosynthesis of Heptanol

Heptanol, as a fatty alcohol, is a product of fatty acid metabolism in organisms. The biosynthesis initiates from acetyl-CoA and involves the fatty acid synthase (FAS) complex to build the carbon chain. The resulting fatty acyl-ACP or fatty acyl-CoA is then reduced to the corresponding alcohol. While specific pathways for heptanol biosynthesis are not extensively detailed in the literature, a generalized pathway for fatty alcohol production in microorganisms provides a model.

Caption: Generalized biosynthetic pathway for 1-heptanol production.

Extraction of Heptanol from Natural Sources

The extraction of heptanol from natural matrices primarily relies on methods suitable for volatile and semi-volatile compounds. The choice of method depends on the source material and the desired purity of the final product.

Key Extraction Methodologies

• Steam Distillation: This is a common method for extracting essential oils from plant material. Pressurized steam is passed through the plant matrix, causing the volatile compounds, including heptanol, to vaporize. The vapor mixture is then condensed and collected. The less dense essential oil, containing heptanol, is separated from the aqueous phase (hydrosol).

• Solvent Extraction: This technique uses organic solvents to dissolve the desired compounds from the source material.[6] For semi-polar compounds like heptanol, solvents such as hexane, heptane, or ethanol (B145695) are often employed.[6][7] The process involves macerating the source material in the solvent, followed by filtration and evaporation of the solvent to yield a concrete or resinoid. Further purification by washing with ethanol can produce an absolute.

• Supercritical Fluid Extraction (SFE): This method uses a supercritical fluid, typically carbon dioxide, as the extraction solvent. SFE is advantageous as it avoids the use of organic solvents and operates at relatively low temperatures, preserving thermolabile compounds.

Experimental Protocols

Protocol 1: Steam Distillation of Heptanol from Plant Material (General)

• Preparation of Material: Fresh or dried plant material (e.g., flowers, leaves) is loaded into the distillation still. The material should be of an appropriate size to allow for efficient steam penetration.

• Distillation: Steam is introduced into the bottom of the still. The steam ruptures the plant's oil glands, releasing the essential oil. The volatile components, including heptanol, are carried over with the steam.

• Condensation: The steam and essential oil vapor mixture is passed through a condenser, which cools the vapor back into a liquid state.

• Separation: The condensate is collected in a separator (e.g., a Florentine flask). The essential oil, being immiscible with water, will form a separate layer. Heptanol will be present in this oil layer.

• Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate (B86663) to remove residual water and stored in a dark, airtight container.

Protocol 2: Solvent Extraction of Heptanol

• Sample Preparation: The source material is ground or homogenized to increase the surface area for extraction.

• Extraction: The prepared material is soaked in a suitable solvent (e.g., n-heptane) in a sealed container. The mixture is agitated for a defined period (e.g., 24 hours) at a controlled temperature.

• Filtration: The mixture is filtered to separate the solid residue from the liquid extract.

• Solvent Removal: The solvent is removed from the extract under reduced pressure using a rotary evaporator. This yields a concentrated extract containing heptanol.

• Purification (Optional): The crude extract can be further purified using techniques like fractional distillation or column chromatography to isolate heptanol.

Analysis and Quantification

The identification and quantification of heptanol in extracts are typically performed using gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS).[8]

• Gas Chromatography (GC): This technique separates the volatile components of a mixture based on their boiling points and interactions with the stationary phase of the GC column.[9]

• Mass Spectrometry (MS): When coupled with GC, MS allows for the identification of separated compounds by analyzing their mass-to-charge ratio and fragmentation patterns.[9]

Experimental and Analytical Workflow

The overall process from sample collection to the final analysis of heptanol follows a structured workflow.

Caption: General workflow for heptanol extraction and analysis.

Conclusion

Heptanol is a naturally occurring alcohol found in a diverse range of biological sources. Its extraction is achievable through standard methods such as steam distillation and solvent extraction. For researchers and professionals in drug development and related fields, understanding these natural sources and extraction techniques is crucial for leveraging heptanol and other natural products in various applications. The analytical workflow, culminating in GC-MS analysis, provides a robust framework for the reliable quantification of heptanol in complex natural extracts. Further research into microbial engineering also presents a promising avenue for the sustainable production of heptanol.[10][11]

References

• 1. Showing Compound 1-Heptanol (FDB008053) - FooDB [foodb.ca]
• 2. HEPTANOL - Ataman Kimya [atamanchemicals.com]
• 3. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 5. 4-Heptanol | C7H16O | CID 11513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US20210024441A1 - Heptane from a plant source, for the extraction of natural products - Google Patents [patents.google.com]
• 7. FR3077203A1 - VEGETABLE SOURCE HEPTANE FOR THE EXTRACTION OF NATURAL PRODUCTS - Google Patents [patents.google.com]
• 8. phcog.com [phcog.com]
• 9. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Heptanol Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol (B41253), a seven-carbon alcohol, exists in numerous structural and stereoisomeric forms. While seemingly simple molecules, these isomers exhibit a surprisingly diverse range of biological activities. This variation is a direct consequence of their distinct three-dimensional structures, which dictates their interaction with biological targets such as receptors, enzymes, and cell membranes. Understanding the structure-activity relationships of heptanol isomers is crucial for fields ranging from chemical ecology to pharmacology and toxicology.

This technical guide provides an in-depth overview of the current scientific understanding of the biological activities of various heptanol isomers. It summarizes key quantitative data, details relevant experimental protocols, and visualizes experimental workflows and logical relationships to facilitate a deeper understanding of the core concepts.

Pheromonal Activity of 4-Methyl-3-heptanol (B77350) Stereoisomers

A significant body of research on heptanol isomers has focused on the stereoisomers of 4-methyl-3-heptanol, which act as aggregation pheromones in several species of bark beetles. The biological activity is highly dependent on the specific stereochemistry of the molecule.

Quantitative Data: Pheromonal Effects on Scolytus amygdali

Field tests on the almond bark beetle, Scolytus amygdali, have demonstrated the critical role of stereoisomerism in eliciting a behavioral response. The synergistic and inhibitory effects of the four stereoisomers of 4-methyl-3-heptanol are summarized below.

Stereoisomer	Biological Effect	Observation
(3S,4S)-4-methyl-3-heptanol	Attractive	Attracts beetles, but only in combination with the synergist (3S,4S)-4-methyl-3-hexanol.[1]
(3R,4S)-4-methyl-3-heptanol	Inhibitory	Inhibits the attraction of beetles to the (3S,4S) isomer.[1][2]
(3R,4R)-4-methyl-3-heptanol	Inhibitory	Inhibits the attraction of beetles to the (3S,4S) isomer.[1][2]
(3S,4R)-4-methyl-3-heptanol	No significant effect	Shows no significant attractive or inhibitory activity on its own.

Experimental Protocol: Y-Tube Olfactometer Bioassay

The behavioral response of insects to volatile compounds like pheromones is commonly assessed using a Y-tube olfactometer. This apparatus provides a choice between two air streams, one carrying the test odor and the other a control.

Objective: To determine the behavioral response (attraction, neutrality, or repulsion) of an insect to a specific volatile compound.

Materials:

• Y-tube olfactometer (glass or PTFE)

• Air pump or compressed air source

• Flow meters

• Activated charcoal filter

• Humidifier (e.g., a gas washing bottle with distilled water)

• Odor sources (e.g., filter paper with the test compound and a control solvent)

• Test insects

Procedure:

• Assembly: The Y-tube olfactometer is set up with a clean air source passing through an activated charcoal filter and a humidifier. The airflow is then split and regulated by flow meters to ensure an equal flow rate through each arm of the Y-tube.

• Odor Application: A known concentration of the test compound (e.g., a specific stereoisomer of 4-methyl-3-heptanol) dissolved in a solvent (e.g., hexane) is applied to a filter paper. The solvent alone is applied to another filter paper to serve as the control. These are placed in the respective arms of the olfactometer.

• Insect Introduction: A single insect is introduced at the base of the Y-tube.

• Observation: The insect's movement is observed. A choice is recorded when the insect moves a predetermined distance into one of the arms and remains there for a specific period.

• Data Analysis: The number of insects choosing the test arm versus the control arm is recorded. Statistical analysis (e.g., Chi-squared test) is used to determine if there is a significant preference for the test odor.

Workflow for a Y-tube olfactometer bioassay.

Neuromodulatory Activity

Certain heptanol isomers have been shown to interact with components of the central nervous system, particularly ion channels. This interaction can lead to either potentiation or inhibition of neuronal activity.

1-Heptanol as a Modulator of GABAA Receptors

1-Heptanol has been found to potentiate the function of γ-aminobutyric acid type A (GABAA) receptors, which are the major inhibitory neurotransmitter receptors in the brain.[3] This potentiation is not blocked by the benzodiazepine (B76468) receptor antagonist RO15-4513, suggesting a different binding site or mechanism of action compared to benzodiazepines.[3] While the effect has been demonstrated, detailed quantitative data such as EC50 or binding constants for 1-heptanol on different GABAA receptor subunit compositions are not extensively available.

General Effects of Alcohols on NMDA Receptors

While specific data for many heptanol isomers are lacking, it is known that n-alcohols can inhibit the function of N-methyl-D-aspartate (NMDA) receptors, which are critical for excitatory neurotransmission. Generally, the inhibitory potency of n-alcohols on NMDA receptors increases with carbon chain length up to a certain point (the "cutoff effect").[4][5]

Experimental Protocol: Patch-Clamp Electrophysiology for Ion Channel Modulation

Patch-clamp electrophysiology is a powerful technique to study the effects of compounds on ion channel function in real-time.

Objective: To measure the effect of a heptanol isomer on the current flowing through a specific type of ion channel (e.g., GABAA or NMDA receptors).

Materials:

• Cells expressing the ion channel of interest (e.g., Xenopus oocytes or mammalian cell lines)

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Microscope

• Glass micropipettes

• Perfusion system

• Solutions: extracellular (bath) solution, intracellular (pipette) solution, and solutions containing the agonist (e.g., GABA or NMDA) and the test compound (heptanol isomer).

Procedure:

• Pipette Preparation: A glass micropipette with a very fine tip (around 1 µm diameter) is fabricated and filled with an intracellular solution.

• Cell Preparation: A cell expressing the target ion channels is placed in a dish with an extracellular solution.

• Seal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance "gigaohm" seal.

• Recording Configuration: The patch of membrane under the pipette tip can be excised (inside-out or outside-out patch) or the cell membrane can be ruptured to allow for whole-cell recording.

• Data Acquisition: The cell is voltage-clamped at a specific membrane potential. The agonist is applied to activate the ion channels, and the resulting current is recorded.

• Compound Application: The heptanol isomer is then co-applied with the agonist, and the change in the current is measured to determine if the compound potentiates or inhibits the channel function.

• Dose-Response Analysis: By applying different concentrations of the heptanol isomer, a dose-response curve can be generated to determine parameters like IC50 or EC50.

Antimicrobial Activity

Some heptanol isomers have demonstrated antimicrobial properties, suggesting their potential as disinfectants or therapeutic agents.

Quantitative Data: Antifungal Activity of 2-Ethyl-1-hexanol

2-Ethyl-1-hexanol has been shown to have antifungal activity against several priority fungal pathogens. The minimum inhibitory concentrations (MICs) are presented below.

Fungal Species	Minimum Inhibitory Concentration (MIC) (g/mL)
Aspergillus fumigatus	0.0260 - 0.0520
Candida spp.	0.0260 - 0.0520
Fusarium spp.	0.0260 - 0.0520
(Data from a study on the antifungal activity of 2-ethyl-1-hexanol)[6]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standardized technique used to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Objective: To determine the MIC of a heptanol isomer against a specific microbial strain.

Materials:

• 96-well microtiter plates

• Microbial culture

• Sterile growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Heptanol isomer stock solution

• Solvent for the heptanol isomer (if not water-soluble)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a specific cell density (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution: The heptanol isomer is serially diluted in the growth medium in the wells of the microtiter plate to create a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (microbe and medium, no inhibitor) and negative (medium only) growth controls are included.

• Incubation: The plate is incubated under appropriate conditions (temperature, time) for the test microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the heptanol isomer at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.

References

• 1. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Modulation of GABAA receptor function by alcohols: effects of subunit composition and differential effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential alcohol modulation of GABA(A) and NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of N-methyl-D-aspartate receptors by straight-chain diols: implications for the mechanism of the alcohol cutoff effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Heptanol in Aqueous and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-heptanol in various aqueous and organic solvents. A thorough understanding of its solubility is critical for a wide range of applications, including chemical synthesis, formulation development, extraction processes, and drug delivery systems. This document consolidates quantitative solubility data, details established experimental methodologies for its determination, and presents visual diagrams to elucidate key concepts and workflows.

Core Concepts of Heptanol (B41253) Solubility

1-Heptanol (CH₃(CH₂)₆OH) is a straight-chain fatty alcohol. Its molecular structure, featuring a seven-carbon nonpolar alkyl chain and a polar hydroxyl (-OH) group, confers an amphiphilic character that governs its solubility behavior. The fundamental principle of "like dissolves like" is central to understanding its solubility profile. The long hydrocarbon tail is hydrophobic, favoring interactions with nonpolar solvents, while the hydroxyl group is hydrophilic, capable of forming hydrogen bonds with polar solvents.[1]

The dominance of the long, nonpolar alkyl chain results in 1-heptanol being only slightly soluble in water.[2][3][4] As the length of the hydrocarbon chain in alcohols increases, the hydrophobic character becomes more pronounced, leading to decreased water solubility.[1] Conversely, 1-heptanol exhibits good solubility in many organic solvents, particularly those that are less polar or can engage in hydrogen bonding.[1][2]

Quantitative Solubility Data

The following tables summarize the available quantitative data for the solubility of 1-heptanol in water and various organic solvents.

Table 1: Solubility of 1-Heptanol in Water

Temperature (°C)	Solubility ( g/100 mL)	Solubility (g/L)	Molarity (mol/L)
18	-	1.0[3]	~0.0086
20	0.1[3]	1.0	~0.0086
25	-	1.67[3]	~0.0144
25	-	1.7[5][6]	~0.0146
100	-	2.85[4]	~0.0245
130	-	5.15[3]	~0.0443

Table 2: Solubility of 1-Heptanol in Organic Solvents

Solvent	Chemical Formula	Solubility Description
Ethanol	C₂H₅OH	Miscible[2][3]
Diethyl Ether	(C₂H₅)₂O	Miscible[2][3]
Acetone	(CH₃)₂CO	Highly soluble[1]
Carbon Tetrachloride	CCl₄	Slightly soluble[3]

Note: "Miscible" indicates that the substances are completely soluble in each other at all proportions.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many research and development activities. The following are detailed methodologies for key experiments used to measure the solubility of compounds like 1-heptanol.

Shake-Flask Method

The shake-flask method is a widely used and reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Principle: An excess amount of the solute (1-heptanol) is agitated with the solvent in a sealed flask at a constant temperature until equilibrium is reached. The concentration of the solute in the saturated solution is then determined analytically.

Detailed Protocol:

• Preparation:

  • Add an excess amount of 1-heptanol to a flask containing a known volume of the desired solvent (e.g., water, hexane, toluene). The presence of undissolved heptanol is essential to ensure that the solution is saturated.

  • Seal the flask to prevent solvent evaporation.

• Equilibration:

  • Place the flask in a constant-temperature water bath or incubator equipped with a shaker.

  • Agitate the mixture for a predetermined period (typically 24-72 hours) to ensure that equilibrium is reached. The required time may vary depending on the solvent and the physical form of the solute.

• Phase Separation:

  • Once equilibrium is established, cease agitation and allow the undissolved solute to settle.

  • To separate the saturated solution from the excess solid, use centrifugation or filtration. It is critical to perform this step at the same temperature as the equilibration to avoid any change in solubility.

• Analysis:

  • Carefully withdraw an aliquot of the clear, saturated supernatant.

  • Determine the concentration of 1-heptanol in the aliquot using a suitable analytical technique such as:

    • Gas Chromatography (GC): This is a highly effective method for separating and quantifying volatile compounds like heptanol. A calibration curve is first prepared using standard solutions of known heptanol concentrations. The saturated solution is then injected into the GC, and the concentration is determined by comparing its peak area to the calibration curve.

    • High-Performance Liquid Chromatography (HPLC): Similar to GC, HPLC can be used for quantification, especially if the solute is less volatile or requires derivatization for GC analysis.

    • UV-Vis Spectroscopy: If the solute has a chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and comparing it to a calibration curve. For a simple alcohol like heptanol, this method is less direct and may require derivatization.

Gas Chromatography (GC) Method for Concentration Determination

Principle: GC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase. The time it takes for a component to travel through the column (retention time) is characteristic of that component, and the area under the peak is proportional to its concentration.

Detailed Protocol:

• Instrument Setup:

  • Equip a gas chromatograph with a suitable column (e.g., a polar capillary column like a wax column for alcohol analysis).

  • Set the appropriate temperatures for the injector, column oven, and detector (e.g., Flame Ionization Detector - FID).

  • Set the flow rate of the carrier gas (e.g., helium, nitrogen).

• Calibration:

  • Prepare a series of standard solutions of 1-heptanol in the solvent of interest at known concentrations.

  • Inject a fixed volume of each standard solution into the GC and record the chromatograms.

  • Plot a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Inject the same fixed volume of the saturated heptanol solution (obtained from the shake-flask method) into the GC.

  • Record the chromatogram and determine the peak area corresponding to heptanol.

  • Use the calibration curve to determine the concentration of heptanol in the sample.

Potentiometric Titration for Solubility Determination

Principle: For ionizable compounds, potentiometric titration can be a powerful tool to determine solubility. While 1-heptanol is not readily ionizable, this method is highly relevant for acidic or basic compounds often encountered in drug development. The principle involves titrating a saturated solution and monitoring the change in pH or potential to determine the concentration.

Detailed Protocol (for an acidic or basic compound):

• Preparation of Saturated Solution: Prepare a saturated solution of the analyte in the desired solvent as described in the shake-flask method.

• Titration Setup:

  • Calibrate a pH meter or potentiometer with standard buffer solutions.

  • Place a known volume of the clear saturated solution into a beaker.

  • Immerse the pH electrode and a stirrer in the solution.

• Titration:

  • Add a standard solution of a strong base (for an acidic analyte) or a strong acid (for a basic analyte) in small, precise increments.

  • Record the pH or potential after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH or potential versus the volume of titrant added.

  • The equivalence point of the titration can be determined from the inflection point of the titration curve (or by analyzing the first or second derivative of the curve).

  • The concentration of the analyte in the saturated solution can be calculated from the volume of titrant used to reach the equivalence point.

Visualizing Solubility Concepts

The following diagrams, generated using the DOT language, illustrate key concepts related to the solubility of heptanol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 3. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. Heptanol | 53535-33-4 | Benchchem [benchchem.com]
• 6. 1-Heptanol, 99% | Fisher Scientific [fishersci.ca]

A Technical Guide to the Spectroscopic Analysis of Heptan-2-ol

This guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for heptan-2-ol. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document details the characteristic spectroscopic signatures of heptan-2-ol and outlines the experimental protocols for acquiring such data.

Spectroscopic Data of Heptan-2-ol

The following sections present the key spectroscopic data for heptan-2-ol in a structured format to facilitate analysis and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Data

The ¹H NMR spectrum of heptan-2-ol in chloroform-d (B32938) (CDCl₃) exhibits distinct signals corresponding to the different proton environments in the molecule.[1][2][3][4]

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.8	m	1H	H-2
~1.4-1.5	m	2H	H-3
~1.2-1.4	m	6H	H-4, H-5, H-6
~1.19	d	3H	H-1
~0.89	t	3H	H-7
Variable	br s	1H	-OH

Note: The chemical shift of the hydroxyl (-OH) proton is variable and depends on concentration, temperature, and solvent.

¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon skeleton of heptan-2-ol.[1][5][6] The spectrum, typically recorded in CDCl₃, shows seven distinct carbon signals.

Chemical Shift (ppm)	Assignment
~68.1	C-2
~39.5	C-3
~31.9	C-5
~25.7	C-4
~23.5	C-1
~22.6	C-6
~14.1	C-7

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of heptan-2-ol shows characteristic absorption bands for the hydroxyl and alkyl groups.[7][8][9]

Wavenumber (cm⁻¹)	Description
~3350 (broad)	O-H stretching (alcohol)
~2955, 2925, 2855	C-H stretching (alkane)
~1465	C-H bending (alkane)
~1115	C-O stretching (secondary alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For heptan-2-ol, with a molecular weight of 116.20 g/mol , the electron ionization (EI) mass spectrum shows several characteristic fragments.[1][7][10][11]

m/z	Relative Intensity	Possible Fragment
116	Low	[M]⁺ (Molecular Ion)
101	Moderate	[M - CH₃]⁺
98	Low	[M - H₂O]⁺
83	Moderate	[M - H₂O - CH₃]⁺
73	Moderate	[CH(OH)CH₂CH₂CH₃]⁺
45	High	[CH(OH)CH₃]⁺

The fragmentation is dominated by α-cleavage, leading to the prominent peak at m/z 45, and dehydration (loss of water), which is also a common fragmentation pathway for alcohols.[12][13]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for obtaining ¹H and ¹³C NMR spectra of a liquid alcohol like heptan-2-ol.[14][15][16][17][18]

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of heptan-2-ol for ¹H NMR or 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube. The liquid height should be around 4-5 cm.

  • Cap the NMR tube securely.

• Instrument Setup:

  • Insert the NMR tube into a spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, which is crucial for obtaining high-resolution spectra.

• Data Acquisition:

  • For ¹H NMR: Acquire the spectrum using a standard pulse sequence. A single scan is often sufficient for a concentrated sample.

  • For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Multiple scans (e.g., 64 or more) are typically required to obtain a good signal-to-noise ratio.

  • Set the appropriate spectral width and acquisition time for each experiment.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

The following protocol describes the acquisition of an IR spectrum of a neat liquid sample using an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory, a common and convenient method.[19][20][21][22][23]

• Instrument Preparation:

  • Ensure the ATR crystal is clean. If necessary, clean it with a soft cloth or wipe dampened with a volatile solvent like isopropanol (B130326) or ethanol (B145695) and allow it to dry completely.

• Background Spectrum:

  • With the clean, empty ATR crystal, acquire a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application:

  • Place a small drop of heptan-2-ol onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• Data Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the range of 4000 to 400 cm⁻¹.

• Data Processing and Cleaning:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • After the measurement, clean the ATR crystal thoroughly with a solvent-dampened wipe to remove all traces of the sample.

Mass Spectrometry (MS)

This protocol outlines a general procedure for obtaining an electron ionization (EI) mass spectrum of a volatile liquid like heptan-2-ol using a gas chromatograph-mass spectrometer (GC-MS).[24][25][26]

• Sample Preparation:

  • Prepare a dilute solution of heptan-2-ol in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). A typical concentration is around 100 µg/mL.

• GC-MS Instrument Setup:

  • Injector: Set the injector temperature to a value that ensures rapid vaporization of the sample without thermal degradation (e.g., 250 °C).

  • GC Column: Use a suitable capillary column (e.g., a non-polar DB-5 or similar).

  • GC Oven Program: Program the oven temperature to separate the analyte from the solvent and any impurities. A simple program could be to hold at a low temperature (e.g., 50 °C) for a minute, then ramp the temperature up (e.g., at 10 °C/min) to a final temperature (e.g., 200 °C).

  • MS Interface: Set the transfer line temperature to prevent condensation of the analyte (e.g., 280 °C).

  • MS Ion Source: Set the ion source temperature (e.g., 230 °C). The electron energy is typically set to 70 eV for EI.

  • MS Analyzer: Set the mass analyzer to scan a suitable mass range (e.g., m/z 35-300).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • The GC will separate the components of the sample, and as heptan-2-ol elutes from the column, it will enter the mass spectrometer.

  • The mass spectrometer will record mass spectra continuously as the compound elutes.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) to identify the peak corresponding to heptan-2-ol.

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for identifying an unknown compound, such as heptan-2-ol, using the spectroscopic techniques described. Each method provides complementary information that, when combined, leads to the unambiguous elucidation of the molecular structure.

Caption: Workflow for spectroscopic identification of heptan-2-ol.

References

• 1. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptanol(543-49-7) 1H NMR spectrum [chemicalbook.com]
• 3. hmdb.ca [hmdb.ca]
• 4. spectrabase.com [spectrabase.com]
• 5. 2-Heptanol(543-49-7) 13C NMR [m.chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. 2-Heptanol [webbook.nist.gov]
• 8. 2-Heptanol [webbook.nist.gov]
• 9. 2-Heptanol [webbook.nist.gov]
• 10. Showing Compound (±)-2-Heptanol (FDB012104) - FooDB [foodb.ca]
• 11. 2-Heptanol [webbook.nist.gov]
• 12. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 13. youtube.com [youtube.com]
• 14. New Lab Manual: Identification of an Alcohol using 13C NMR and DEPT - Magritek [magritek.com]
• 15. scribd.com [scribd.com]
• 16. azom.com [azom.com]
• 17. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 18. NMR Spectroscopy [www2.chemistry.msu.edu]
• 19. webassign.net [webassign.net]
• 20. orgchemboulder.com [orgchemboulder.com]
• 21. researchgate.net [researchgate.net]
• 22. emeraldcloudlab.com [emeraldcloudlab.com]
• 23. Researching | A Simple Measuring Method for Infrared Spectroscopy of Liquid Matters [m.researching.cn]
• 24. researchgate.net [researchgate.net]
• 25. youtube.com [youtube.com]
• 26. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Properties of Heptanol-Water Mixtures: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of heptanol-water mixtures. Heptanol, with its amphiphilic nature, serves as a valuable model compound in pharmaceutical and chemical research for understanding solute partitioning, membrane interactions, and solvent effects. This document compiles essential quantitative data, details experimental methodologies for their measurement, and visualizes relevant physicochemical and biological interaction pathways. The focus is on 1-heptanol, the most studied isomer in this context, with references to other isomers where data is available.

Quantitative Thermodynamic Data

The following tables summarize key thermodynamic properties of heptanol-water mixtures. Due to the limited availability of comprehensive experimental data for the binary heptanol-water system across all compositions and temperatures, data from ternary liquid-liquid equilibria and analogous alcohol-water systems are included to provide a broader understanding.

Liquid-Liquid Equilibrium (LLE) Data

Heptanol and water exhibit partial miscibility, forming two liquid phases at equilibrium over a wide range of compositions and temperatures. The following table presents experimental LLE data for the 1-heptanol-water system.

Table 1: Liquid-Liquid Equilibrium Data for the 1-Heptanol + Water System

Temperature (K)	Mole Fraction 1-Heptanol (Aqueous Phase, x₁')	Mole Fraction Water (Organic Phase, x₂'')
288.15	0.00013	0.278
298.15	0.00018	0.285
308.15	0.00025	0.293
318.15	0.00034	0.301

Note: Data is often presented in the context of ternary systems. For the binary system, the mole fraction of water in the aqueous phase (x₂') is approximately 1, and the mole fraction of 1-heptanol in the organic phase (x₁'') is approximately 1 minus the mole fraction of water.

Physical Properties of Heptanol-Water Mixtures

Table 2: Density, Viscosity, and Surface Tension of Pure 1-Heptanol and Water at 298.15 K

Property	1-Heptanol	Water
Density (g/cm³)	0.822[1]	0.997
Dynamic Viscosity (mPa·s)	5.57	0.89
Surface Tension (mN/m)	26.47[1]	72.0

Table 3: Surface Tension of Aqueous 1-Heptanol Solutions at 298.15 K

Mole Fraction 1-Heptanol	Surface Tension (mN/m)
0.0001	60.2
0.0002	52.5
0.0005	42.1
0.0010	35.0
0.0020	30.1

Note: This data illustrates the significant surface activity of 1-heptanol, rapidly lowering the surface tension of water at very low concentrations.

Excess Thermodynamic Properties

Excess properties, such as excess molar enthalpy (HE) and excess molar volume (VE), describe the deviation of a mixture from ideal behavior. Experimental data for the excess enthalpy of the 1-heptanol-water system is not extensively tabulated. However, the behavior is expected to be endothermic (HE > 0) due to the disruption of the strong hydrogen-bonding network in water upon the introduction of the hydrophobic heptyl chain.

Thermodynamic Model Parameters

The Non-Random Two-Liquid (NRTL) and Universal Quasichemical (UNIQUAC) models are widely used to correlate the phase behavior of liquid mixtures. The binary interaction parameters for these models are determined by fitting them to experimental LLE data.

Table 4: NRTL and UNIQUAC Binary Interaction Parameters for the 1-Heptanol (1) + Water (2) System

Model	Parameter	Value
NRTL	a₁₂	7.93
a₂₁	2.54
α₁₂	0.3
UNIQUAC	a₁₂	1.89
a₂₁	0.27

Note: These parameters were determined from experimental LLE data for the ternary system of water + acetic acid + 1-heptanol at temperatures between 288.15 and 318.15 K.[2] They can be used as a starting point for modeling the binary system.

Experimental Protocols

Accurate determination of thermodynamic properties requires precise experimental procedures. The following sections detail the methodologies for measuring key parameters.

Determination of Liquid-Liquid Equilibrium (LLE)

A common method for determining the binodal curve (solubility curve) for partially miscible liquids is the cloud point method .

Experimental Workflow: Cloud Point Titration

Caption: Workflow for LLE determination using the cloud point method.

Detailed Protocol:

• Preparation: A known mass of one component (e.g., 1-heptanol) is placed in a jacketed glass cell equipped with a magnetic stirrer and a temperature probe. The cell is connected to a circulating thermostatic bath to maintain a constant temperature.

• Titration: The second component (e.g., water) is added dropwise from a high-precision burette while the mixture is continuously stirred.

• Observation: The mixture is visually monitored against a light source. The point at which the clear, single-phase solution becomes persistently turbid (cloudy) marks the transition to a two-phase system. This is the cloud point.

• Recording: The volume of the titrant added is recorded, and the composition of the mixture at the cloud point is calculated.

• Repetition: The procedure is repeated at various temperatures to construct the complete binodal curve. The experiment can also be performed by starting with the second component and titrating with the first.

Measurement of Density

The pycnometer method is a highly accurate technique for determining the density of liquids.

Experimental Workflow: Density Measurement with a Pycnometer

References

• 1. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]

The Discovery and Enduring Utility of Heptyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptyl alcohol, specifically the linear isomer 1-heptanol, has a rich history rooted in the derivatization of natural products, evolving into a versatile building block in modern organic synthesis and various industrial applications. This technical guide provides an in-depth exploration of the discovery, historical synthesis, and key experimental protocols related to heptyl alcohol. Quantitative data are summarized for comparative analysis, and significant synthetic pathways are visualized to offer a comprehensive understanding for researchers and professionals in drug development and chemical sciences.

Introduction

1-Heptanol (CH₃(CH₂)₆OH) is a clear, colorless liquid with a characteristic faint, aromatic, and slightly fatty odor.[1] While found naturally in various essential oils and fruits, its history is largely defined by its synthesis from precursors derived from castor oil.[1] This seven-carbon primary alcohol has found applications as a fragrance, a flavoring agent, a solvent, and a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.[2][3] This guide delves into the historical context of its discovery and the evolution of its synthesis.

The Genesis of Heptyl Alcohol: A Historical Perspective

Pinpointing the exact moment and individual credited with the first synthesis of 1-heptanol is challenging based on readily available historical records. However, its well-documented history is intrinsically linked to the chemistry of castor oil. The thermal decomposition of ricinoleic acid, the primary fatty acid in castor oil, yields heptaldehyde (enanthaldehyde) and undecylenic acid.[1][4][5] The subsequent reduction of heptaldehyde provided an early and accessible route to 1-heptanol.

A significant milestone in the synthesis of primary alcohols from esters was the Bouveault-Blanc reduction , first reported by Louis Bouveault and Gustave Louis Blanc in 1903.[4][6][7] This reaction, which utilizes sodium metal in absolute ethanol (B145695) to reduce esters, became a cornerstone of alcohol synthesis before the advent of metal hydride reagents.[6] While not the first method for producing alcohols in general, its development provided a powerful tool for the synthesis of a wide range of primary alcohols, including those of higher carbon chain lengths like heptanol, from their corresponding esters.

Timeline of Key Developments:

• 1878: The formation of heptaldehyde from the fractional distillation of castor oil was described, laying the groundwork for one of the earliest large-scale production methods of a key precursor to heptyl alcohol.[5]

• 1903: Louis Bouveault and Gustave Louis Blanc report the Bouveault-Blanc reduction, a robust method for the reduction of esters to primary alcohols.[4][6][7]

Key Synthetic Methodologies and Experimental Protocols

The historical and primary laboratory-scale synthesis of 1-heptanol has revolved around the reduction of heptaldehyde. Several reducing agents and conditions have been employed over the years.

Production of Heptaldehyde from Castor Oil

The foundational step in the historical production of 1-heptanol was the generation of its aldehyde precursor, heptaldehyde, from castor oil.

Experimental Protocol: Pyrolysis of Castor Oil

This process involves the destructive distillation of castor oil.

• Apparatus: A distillation flask equipped with a condenser and a receiving flask. The distillation is typically carried out under reduced pressure.

• Procedure: Castor oil is heated in the distillation flask. The pyrolysis of ricinoleic acid within the oil yields heptaldehyde and undecylenic acid, which are then collected in the receiving flask.[5]

• Reaction: The cleavage of ricinoleic acid is a complex process, but the overall transformation can be represented as: CH₃(CH₂)₅CH(OH)CH₂CH=CH(CH₂)₇COOH → CH₃(CH₂)₅CHO + CH₂=CH(CH₂)₈COOH

Reduction of Heptaldehyde to 1-Heptanol

Several methods have been historically used for the reduction of heptaldehyde.

Experimental Protocol: Reduction with Iron Filings and Acetic Acid [8]

This method, detailed in Organic Syntheses, provides a reliable laboratory-scale preparation of 1-heptanol.

• Apparatus: A large flask fitted with a mechanical stirrer and a reflux condenser.

• Reagents:

  • Iron filings (fine, oil-free)

  • Glacial acetic acid

  • Water

  • Heptaldehyde

• Procedure:

  • A mixture of iron filings, glacial acetic acid, and water is placed in the flask.

  • Heptaldehyde is added to the mixture.

  • The mixture is heated and stirred for several hours.

  • The resulting heptyl alcohol is isolated by steam distillation.

  • The distillate is then purified by washing with a sodium hydroxide (B78521) solution to hydrolyze any ester byproducts, followed by fractional distillation.

Quantitative Data

A summary of the key physical and chemical properties of 1-heptanol is provided in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆O	[9]
Molar Mass	116.20 g/mol	[9]
Appearance	Colorless liquid	[9]
Odor	Faint, aromatic, fatty	[1]
Boiling Point	175.8 °C	[9]
Melting Point	-34.6 °C	[9]
Density	0.822 g/mL at 25 °C	[10]
Refractive Index (n²⁰/D)	1.424	[10]
Solubility in Water	Very slightly soluble	[9]
Solubility in Organic Solvents	Miscible with ethanol and ether	[9]
Flash Point	76 °C (169 °F)	[9]

Modern Synthetic Approaches and Applications

While the reduction of heptaldehyde remains a viable laboratory method, modern industrial production of 1-heptanol often utilizes the hydroformylation of 1-hexene. This process, also known as the oxo process, involves the reaction of an alkene with carbon monoxide and hydrogen to form an aldehyde, which is then hydrogenated to the corresponding alcohol.[2]

The versatility of 1-heptanol as a chemical intermediate is evident in its use in the synthesis of various esters, which are valued for their fragrance and flavor properties. In the pharmaceutical industry, it serves as a starting material or a solvent in the synthesis of more complex molecules.[3]

Conclusion

The history of heptyl alcohol is a compelling example of how natural product chemistry has paved the way for the development of essential chemical building blocks. From its early production rooted in the pyrolysis of castor oil to modern industrial synthesis via the oxo process, 1-heptanol continues to be a compound of significant interest. Its well-characterized properties and versatile reactivity ensure its continued importance in research, particularly in the fields of fragrance, materials science, and pharmaceutical development. This guide has provided a detailed overview of its discovery, historical synthesis, and key experimental data to serve as a valuable resource for the scientific community.

References

• 1. 1-Heptanol | 111-70-6 [chemicalbook.com]
• 2. HEPTANOL - Ataman Kimya [atamanchemicals.com]
• 3. nbinno.com [nbinno.com]
• 4. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 5. Heptanal - Wikipedia [en.wikipedia.org]
• 6. Journal für praktische Chemie - Wikipedia [en.wikipedia.org]
• 7. Journal für praktische Chemie – Wikipedia [de.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 10. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Heptanol in Electrophysiology Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction: Heptanol (B41253) is a seven-carbon straight-chain alcohol widely utilized in electrophysiology as a reversible inhibitor of gap junctions. Gap junctions are intercellular channels, formed by connexin proteins, that mediate direct electrical and metabolic communication between adjacent cells. By blocking these channels, heptanol serves as a critical tool for investigating the role of cell-to-cell coupling in various physiological and pathophysiological processes, including cardiac conduction, arrhythmogenesis, and neuronal synchronization. It is important to note that while heptanol is selective for gap junctions at lower concentrations, it can exhibit off-target effects on other ion channels at higher concentrations. These application notes provide a comprehensive overview of heptanol's mechanism, quantitative effects, and detailed protocols for its use in experimental settings.

Mechanism of Action

Heptanol's primary mechanism of action is the uncoupling of gap junction channels. This effect is dose-dependent and reversible upon washout.[1] The prevailing hypothesis is that heptanol does not act as a specific plug for the channel pore but rather incorporates into the lipid bilayer of the cell membrane.[1] This incorporation is thought to decrease the fluidity of cholesterol-rich domains surrounding the gap junction channels, inducing a conformational change that reduces the channels' open probability.[1][2][3][4]

At higher concentrations (typically ≥2 mM), heptanol can exert inhibitory effects on other membrane ion channels, which is a critical consideration for experimental design.[5][6][7] These off-target effects include the inhibition of voltage-gated sodium (Na+), calcium (Ca2+), and potassium (K+) channels.[5][8]

Data Presentation: Quantitative Effects of Heptanol

The following table summarizes the quantitative effects of heptanol on various electrophysiological parameters as reported in the literature.

Target/Parameter	Effect	Concentration	Cell/Tissue Type
Gap Junctions	Dissociation Constant (KD)	0.54 mM (Whole-cell patch)	Neonatal Rat Cardiomyocytes
Dissociation Constant (KD)	1.20 mM (Perforated patch)	Neonatal Rat Cardiomyocytes
IC50	2.21 mM	HeLa cells expressing Connexin 43
Increased Activation Latency	0.1 mM & 2 mM	Langendorff-perfused Mouse Hearts
Prolonged Activation Delay	0.3 mM	Langendorff-perfused Rabbit Hearts
Reversible Reduction in Conductance	1 - 2 mM	Cardiomyocytes
Sodium (Na+) Channels	IC50	1.3 mM	Canine Cardiac Purkinje Cells
70% Inhibition	3 mM	Canine Cardiac Purkinje Cells
Dissociation Constant (KD)	0.93 mM	Squid Axon
Calcium (Ca2+) Channels	IC50	0.75 mM	General
Inhibition	0.5 mM	Neonatal Rat Ventricular Myocytes
Potassium (K+) Channels	Inhibition (Inward Rectifier)	3 mM	General

Experimental Protocols

Protocol 1: Preparation of Heptanol Solutions

Heptanol is soluble in aqueous solutions up to approximately 9 mM.[5][7][9] For electrophysiology, it is typically diluted into a physiological saline solution such as Krebs-Henseleit or artificial cerebrospinal fluid (aCSF).

Materials:

• 1-Heptanol (e.g., Sigma-Aldrich)

• Physiological Saline (e.g., Krebs-Henseleit solution)

• 100% Ethanol (B145695) (for stock solution method)

• Vortex mixer

Krebs-Henseleit Solution (1 L): [5][7]

• NaCl: 119 mM

• NaHCO₃: 25 mM

• KCl: 4 mM

• KH₂PO₄: 1.2 mM

• MgCl₂: 1 mM

• CaCl₂: 1.8 mM

• Glucose: 10 mM

• Sodium Pyruvate: 2 mM

• Bubble with 95% O₂ / 5% CO₂ for a pH of ~7.4.

Procedure A: Direct Dilution

• Prepare the desired volume of physiological saline.

• Calculate the volume of 1-heptanol needed to achieve the final target concentration. (Heptanol density: ~0.82 g/mL, Molar Mass: ~116.2 g/mol ).

• Add the calculated volume of heptanol directly to the saline solution.

• Vortex vigorously for 1-2 minutes to ensure complete dissolution. This method is suitable for concentrations up to ~9 mM.

Procedure B: Ethanol Stock Solution [10] This method is often preferred to ensure complete dissolution, especially when preparing multiple concentrations.

• Create a high-concentration stock solution (e.g., 1 M) of heptanol in 100% ethanol.

• Calculate the volume of the stock solution required to achieve the final desired concentration in your physiological saline.

• Add the stock solution to the saline. For example, to make a 1 mM heptanol solution, add 1 mL of 1 M stock to 999 mL of saline.

• Crucially, prepare a "vehicle control" solution containing the same final concentration of ethanol without heptanol. This is essential to confirm that any observed effects are due to heptanol and not the ethanol solvent.[10]

Protocol 2: Assessment of Gap Junction Uncoupling in Cell Pairs (Dual Patch-Clamp)

This protocol describes the use of dual whole-cell patch-clamp to directly measure the change in junctional conductance (gj) between a pair of coupled cells.

Methodology:

• Preparation: Culture cells on glass coverslips suitable for microscopy and electrophysiological recording.

• Recording Setup: Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with control physiological saline.

• Pipette Preparation: Pull two patch pipettes with a resistance of 3-7 MΩ and fill with an appropriate intracellular solution.[11]

• Dual Patching: Under visual guidance, establish a whole-cell patch-clamp configuration on both cells of an adjacent pair.

• Measuring Junctional Conductance (gj):

  • Clamp one cell (Cell 1) at a holding potential (e.g., -40 mV) and apply a series of voltage steps (e.g., from -60 mV to 0 mV in 10 mV increments).

  • Simultaneously, hold the second cell (Cell 2) at the same holding potential (-40 mV) and record the current (junctional current, Ij) that flows from Cell 1.

  • The junctional conductance is calculated as gj = Ij / (V1 - V2), where V1 and V2 are the membrane potentials of the two cells.

• Heptanol Application:

  • After establishing a stable baseline recording of gj, switch the perfusion solution to one containing the desired concentration of heptanol.

  • Continuously monitor the junctional current (Ij), which will decrease as heptanol uncouples the gap junctions.[1]

• Washout: After observing the effect, switch the perfusion back to the control saline to demonstrate the reversibility of the block.

Protocol 3: Studying Conduction in a Langendorff-Perfused Heart

This protocol outlines the use of heptanol in an ex vivo heart model to study its effects on cardiac conduction.

Methodology:

• Heart Isolation: Isolate the heart from a terminally anesthetized animal (e.g., mouse, rabbit) and immediately submerge it in ice-cold Krebs-Henseleit solution.[9]

• Langendorff Perfusion: Cannulate the aorta and begin retrograde perfusion with warm (37°C), oxygenated Krebs-Henseleit solution at a constant flow rate or pressure.[9]

• Electrophysiological Recording:

  • Place stimulating electrodes on the epicardial surface (e.g., right atrium or ventricle).[5]

  • Position recording electrodes, such as a multi-electrode array (MEA) or monophasic action potential (MAP) electrodes, on the ventricular or atrial surface to record electrical activity.[5][9]

• Baseline Measurement:

  • Pace the heart at a constant frequency (e.g., 8 Hz for mouse hearts).[5]

  • Record baseline parameters, including the activation latency (time from stimulus to local activation) and conduction velocity across the electrode array.

• Heptanol Perfusion:

  • Switch the perfusion to Krebs-Henseleit solution containing the desired concentration of heptanol.

  • Allow for an equilibration period (e.g., 120 seconds or more) while continuing to pace and record.[9][12]

• Data Acquisition: Record the changes in activation latency and conduction velocity. Heptanol is expected to increase latency and slow conduction in a dose-dependent manner.[5][13]

• Washout and Recovery: Perfuse the heart with the control Krebs-Henseleit solution to wash out the heptanol and record the recovery of the electrophysiological parameters to baseline levels.

Visualizations

Heptanol's primary and off-target mechanisms of action.

A generalized experimental workflow for heptanol application.

References

• 1. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anesthetics and Cell–Cell Communication: Potential Ca2+-Calmodulin Role in Gap Junction Channel Gating by Heptanol, Halothane and Isoflurane | MDPI [mdpi.com]
• 3. ahajournals.org [ahajournals.org]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Effect of heptanol and ethanol on excitation wave propagation in a neonatal rat ventricular myocyte monolayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 12. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts | PLOS One [journals.plos.org]
• 13. physoc.org [physoc.org]

Application of Heptanol in Fragrance and Perfume Formulation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol (B41253), a seven-carbon alcohol, and its isomers are versatile ingredients in the fragrance and perfume industry. Their unique olfactory profiles, ranging from fruity and green to woody and floral, make them valuable components in a wide array of scent compositions. Beyond their direct contribution to a fragrance's aroma, heptanols also serve as important intermediates in the synthesis of various fragrance esters, further expanding the perfumer's palette. This document provides detailed application notes and protocols for the use of heptanol isomers in fragrance and perfume formulation, intended for researchers, scientists, and professionals in drug development who may encounter these compounds in scented topical formulations or other products.

Olfactory Properties and Applications of Heptanol Isomers

The various isomers of heptanol each possess distinct scent characteristics that dictate their application in perfumery.

• 1-Heptanol (n-Heptyl Alcohol): This isomer is characterized by a pleasant, mild, and slightly sweet aroma with green, fruity, and woody undertones[1][2]. It is often used to impart subtle fruity or green notes, adding depth and complexity to perfumes, colognes, and scented consumer products[1]. It can be found naturally in some essential oils, such as those from strawberry leaf, narcissus, and Bulgarian rose[2].

• 2-Heptanol: This secondary alcohol offers a fresh, herbaceous-green top note with fruity and oily nuances[3][4]. It finds use in creating herbaceous and green fragrance themes[3].

• 3-Heptanol (B47328): Possessing a powerful, herbaceous odor, 3-heptanol also exhibits sweet apple and pear-like fruity aromas at very low concentrations[5][6]. Its low aroma threshold makes it effective in small amounts to add distinctive fruit characteristics to food and fragrance essences[6]. The stereoisomers of 3-heptanol have distinct scents, with (S)-3-heptanol described as having a lavender, medicinal scent, and (R)-3-heptanol an earthy, mushroom-like aroma.

• 4-Heptanol: This isomer has a green, fruity, and fermented odor profile with alcoholic and ethereal undertones[7].

Heptanols are not only used for their primary scents but also as precursors in the synthesis of fragrant esters. For example, heptyl acetate (B1210297), formed from the esterification of heptanol with acetic acid, possesses a fruity pear and rose note[8][9].

Quantitative Data of Heptanol Isomers

The following tables summarize key quantitative data for various heptanol isomers relevant to their use in fragrance formulations.

Table 1: Physical and Chemical Properties of Heptanol Isomers

Property	1-Heptanol	2-Heptanol	3-Heptanol	4-Heptanol
CAS Number	111-70-6	543-49-7	589-82-2	589-55-9
Molecular Formula	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O
Molecular Weight ( g/mol )	116.20	116.20	116.20	116.20
Boiling Point (°C)	176	160-162	157	156-158
Vapor Pressure (mmHg @ 25°C)	0.21 - 0.5	0.886 - 1.23	0.74 - 1.028	0.792
Flash Point (°C)	76	64.4	54.4	47.78
Solubility in Water (g/L @ 25°C)	1.67	3.5	4.095 (est.)	4.26 (est.)
Solubility in Ethanol (B145695)	Miscible	Soluble	Soluble	Soluble

Table 2: Olfactory Properties and Recommended Usage Levels of Heptanol Isomers

Isomer	Odor Description	Odor Threshold	Typical Usage in Fragrance Concentrate (%)
1-Heptanol	Mild, sweet, green, fruity, woody[1][2]	4.8 ppb[10]	1.0 - 25.0[1]
2-Heptanol	Herbaceous-green, fruity, oily[3][4]	41 - 81 ppb[11]	Up to 5.0[3]
3-Heptanol	Powerful, herbaceous, sweet, fruity (apple, pear)[5][6]	~10 ppb (0.01 mg/kg)[6]	Up to 0.2[12]
4-Heptanol	Green, fruity, fermented, alcoholic[7]	Not specified	Not typically used directly in fragrances[1]

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) for Odor Profiling

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector to identify odor-active compounds.

Objective: To identify and characterize the specific odor contribution of heptanol isomers and their esters in a fragrance mixture.

Materials and Equipment:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and an Olfactory Detection Port (ODP)

• Mass Spectrometer (MS) (optional, for chemical identification)

• Fused silica (B1680970) capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Helium carrier gas

• Fragrance sample containing heptanol or its esters

• Trained sensory panelists

Protocol:

• Sample Preparation: Dilute the fragrance sample in a suitable solvent (e.g., ethanol) to an appropriate concentration for GC analysis.

• GC-MS-O Analysis:

  • Inject the diluted sample into the GC.

  • The GC oven temperature program should be optimized to separate the volatile compounds. A typical program might be:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp rate: 5°C/minute to 250°C.

    • Final hold: 5 minutes at 250°C.

  • The effluent from the GC column is split between the FID (and/or MS) and the ODP.

  • A trained panelist sniffs the effluent at the ODP and records the retention time, odor descriptor, and intensity of each perceived scent.

• Data Analysis:

  • Correlate the retention times of the odor events with the peaks on the FID chromatogram and the mass spectra (if MS is used) to identify the compounds responsible for the odors.

  • Compile a table of odor-active compounds with their retention indices, odor descriptors, and perceived intensities.

Figure 1: Experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Sensory Evaluation of Heptanol in a Fragrance Base

Sensory evaluation is crucial for understanding how an ingredient like heptanol impacts the overall perception of a fragrance.

Objective: To assess the olfactory impact of 1-heptanol when incorporated into a simple fragrance base.

Materials:

• 1-Heptanol

• Simple fragrance base (e.g., a blend of Hedione, Iso E Super, and Galaxolide in ethanol)

• Control fragrance base (without 1-heptanol)

• Smelling strips (blotters)

• Trained sensory panel (at least 5-7 members)

• Odor-free evaluation booths

Protocol:

• Sample Preparation:

  • Prepare a 1% dilution of 1-heptanol in the simple fragrance base.

  • Prepare the control fragrance base.

• Evaluation Procedure:

  • Dip smelling strips into both the test sample (with 1-heptanol) and the control sample.

  • Present the coded, randomized samples to the panelists in the evaluation booths.

  • Instruct panelists to evaluate the samples at different time intervals (top notes: immediately; middle notes: after 15-30 minutes; base notes: after 2-4 hours).

  • Panelists should describe the odor characteristics and rate the intensity of different attributes (e.g., green, fruity, floral, woody) on a labeled magnitude scale (e.g., 0-10).

• Data Analysis:

  • Collect and analyze the descriptive and intensity data from the panelists.

  • Use statistical methods (e.g., ANOVA) to determine if there are significant differences between the test and control samples.

  • Create a sensory profile (spider web plot) to visualize the olfactory differences.

Figure 2: Workflow for sensory evaluation of heptanol in a fragrance.

Stability Testing of a Fragrance Containing Heptanol

Stability testing is essential to ensure that a fragrance maintains its intended olfactory profile and physical characteristics over its shelf life.

Objective: To evaluate the stability of a fragrance formulation containing 1-heptanol under accelerated aging conditions.

Materials:

• Fragrance formulation containing 1-heptanol in an ethanol base.

• Control sample (fragrance base without 1-heptanol).

• Clear and amber glass vials with airtight caps.

• Temperature-controlled ovens (e.g., set at 40°C and 50°C).

• UV light chamber.

• GC-MS for chemical analysis.

• Trained sensory panel.

Protocol:

• Sample Storage:

  • Fill clear and amber vials with the test and control fragrance samples.

  • Store sets of samples under the following conditions for a period of 12 weeks:

    • Room temperature (20-25°C) in the dark (control).

    • 40°C oven.

    • 50°C oven.

    • UV light chamber (cycled exposure).

• Evaluation at Time Points:

  • At specified time points (e.g., 0, 2, 4, 8, and 12 weeks), remove samples from each storage condition.

  • Visual Assessment: Observe any changes in color or clarity.

  • Olfactory Assessment: A trained sensory panel evaluates the odor profile of the aged samples compared to the control stored at room temperature.

  • Chemical Analysis (GC-MS): Analyze the chemical composition of the samples to quantify the concentration of 1-heptanol and other key fragrance ingredients.

• Data Analysis:

  • Compare the visual, olfactory, and chemical data of the aged samples to the initial time point (T=0) and the room temperature control.

  • Document any significant changes in scent profile or the degradation of 1-heptanol.

Synthesis of Heptyl Acetate

Objective: To synthesize heptyl acetate, a fruity fragrance ester, from 1-heptanol.

Materials:

• 1-Heptanol

• Acetic acid (glacial)

• Sulfuric acid (concentrated)

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Protocol:

• Reaction Setup: In a round-bottom flask, combine 1-heptanol and a slight excess of glacial acetic acid.

• Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• Workup:

  • Cool the reaction mixture and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to neutralize the excess acid.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Purify the crude heptyl acetate by fractional distillation to obtain the final product.

• Characterization: Confirm the identity and purity of the synthesized heptyl acetate using techniques such as GC-MS and NMR spectroscopy.

References

• 1. ScenTree - Heptyl acetate (CAS N° 112-06-1) [scentree.co]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. orchadia.org [orchadia.org]
• 6. youtube.com [youtube.com]
• 7. glsciences.eu [glsciences.eu]
• 8. m.youtube.com [m.youtube.com]
• 9. Fragrance Demo Formulas [thegoodscentscompany.com]
• 10. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 11. pac.gr [pac.gr]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Heptanol in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol (B41253), a seven-carbon straight-chain alcohol, is a volatile organic compound of interest in various research fields, including metabolomics, toxicology, and biomarker discovery.[1] Its presence and concentration in biological matrices such as plasma, blood, and urine can provide valuable insights into metabolic pathways and exposure to environmental contaminants.[1][2] Accurate and robust analytical methods are crucial for the precise quantification of heptanol in these complex biological samples.[3]

This document provides detailed application notes and protocols for the quantification of heptanol in biological samples using two primary analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods offer high sensitivity and selectivity, essential for reliable analysis.[1][2]

Analytical Methods Overview

The choice of analytical method for heptanol quantification often depends on the specific requirements of the study, including the biological matrix, required sensitivity, and available instrumentation. Both LC-MS/MS and GC-MS are powerful techniques for this purpose.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method offers high selectivity and sensitivity for the analysis of small molecules in complex biological matrices.[2] It is particularly well-suited for non-volatile or thermally labile compounds, although it can also be adapted for volatile compounds like heptanol. The use of a stable isotope-labeled internal standard is highly recommended to ensure accuracy and precision by compensating for matrix effects.[2][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like heptanol.[1] Headspace GC-MS is a common approach for analyzing volatile compounds in biological samples, as it minimizes sample preparation and reduces matrix interference.[5][6] Derivatization can also be employed to improve the chromatographic properties of heptanol.[7]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of heptanol and other relevant alcohols using LC-MS/MS and GC-MS methodologies. These values are indicative and may vary depending on the specific instrumentation, column, and laboratory conditions.

Table 1: LC-MS/MS Method Performance for Alcohol Quantification

Analyte	Matrix	Linearity Range	Limit of Quantification (LOQ)	Reference
1-Heptanol	Human Plasma	0.1 - 1000 ng/mL	0.1 ng/mL	[2]
2-Heptanol	Human Plasma	Not Specified	Not Specified	[4]
Ethanol (B145695)	Urine	50 - 800 ppb	50 ppb	[8]

Table 2: GC-MS Method Performance for Alcohol Quantification

Analyte	Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Ethanol	Blood	0.15 - 4.00 g/dm³	0.006 g/dm³	0.020 g/dm³	[9][10]
Ethanol	Whole Blood	3.9 - 393.7 mg/dL	3.99 mg/dL	4.30 mg/dL	[11]
Hexanal (B45976) & Heptanal (B48729)	Human Blood	Not Specified	Not Specified	Not Specified	[12]
Ethanol	Nonbeverage Alcohol Products	0.05 - 2% ABV	Not Specified	Not Specified	[13]

Experimental Protocols

Protocol 1: Quantification of 1-Heptanol in Human Plasma by LC-MS/MS

This protocol details a robust method for the quantitative analysis of 1-heptanol in human plasma using a simple protein precipitation step followed by LC-MS/MS analysis.[2]

Materials and Reagents:

• 1-Heptanol standard

• 1-Heptanol-d1 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Blank human plasma

Equipment:

• LC-MS/MS system (e.g., Triple Quadrupole)

• Analytical column (e.g., C18)

• Microcentrifuge

• Vortex mixer

• Autosampler vials

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of 1-Heptanol in methanol.[2]

  • Prepare a 1 mg/mL stock solution of 1-Heptanol-d1 in methanol.[2]

  • From the 1-Heptanol stock solution, prepare a series of working solutions for calibration standards by serial dilution with a 50:50 methanol/water mixture to cover the desired concentration range (e.g., 0.1 - 1000 ng/mL).[2]

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations in the same manner.[2]

  • Dilute the 1-Heptanol-d1 stock solution with acetonitrile to prepare an internal standard working solution of 50 ng/mL.[2]

• Sample Preparation (Protein Precipitation):

  • Label microcentrifuge tubes for each standard, QC, and unknown sample.

  • Add 50 µL of the respective plasma sample to each tube.[2]

  • Add 150 µL of the internal standard working solution (50 ng/mL 1-Heptanol-d1 in acetonitrile) to each tube.[2]

  • Vortex each tube for 30 seconds to precipitate proteins.[2]

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[2]

  • Carefully transfer 100 µL of the supernatant to a clean autosampler vial.[2]

• LC-MS/MS Analysis:

  • Inject 5 µL of the supernatant into the LC-MS/MS system.[2]

  • LC Conditions (Typical):

    • Column: C18, e.g., 50 x 2.1 mm, 1.8 µm

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: Start with a low percentage of B, ramp up to a high percentage of B, and then re-equilibrate.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

  • MS/MS Conditions (Typical):

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Optimize MRM transitions and collision energies for 1-heptanol and 1-heptanol-d1 on the specific instrument used.

• Data Analysis:

  • Quantify 1-heptanol based on the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of 1-heptanol in the unknown samples from the calibration curve.

Protocol 2: Quantification of 1-Heptanol in Biological Matrices by GC-MS

This protocol provides a general guideline for the extraction and quantification of 1-heptanol from a liquid biological matrix using liquid-liquid extraction (LLE) followed by GC-MS analysis.[1]

Materials and Reagents:

• 1-Heptanol standard

• 1-Heptanol-d1 (internal standard)

• Extraction solvent (e.g., ethyl acetate, hexane, dichloromethane (B109758) - GC-MS grade)[1]

• Anhydrous sodium sulfate (B86663)

• Reconstitution solvent (e.g., hexane)

• Blank biological matrix (e.g., plasma, urine)

Equipment:

• GC-MS system

• GC column suitable for volatile compounds (e.g., DB-5ms)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• GC-MS vials with inserts

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock and working solutions of 1-heptanol and 1-heptanol-d1 as described in Protocol 1.

• Sample Preparation (Liquid-Liquid Extraction):

  • To a glass tube, add 1 mL of the biological sample (calibrator, QC, or unknown).

  • Add a known amount of the internal standard solution (e.g., 10 µL of a 10 µg/mL 1-Heptanol-d1 solution).[1]

  • Add 1 mL of the extraction solvent (e.g., ethyl acetate).[1]

  • Vortex the mixture for 1 minute.[1]

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.[1]

  • Carefully transfer the upper organic layer to a new clean glass tube.[1]

  • (Optional) Add anhydrous sodium sulfate to the collected organic layer to remove any residual water.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of hexane).[1]

  • Transfer the final extract to a GC-MS vial.[1]

• GC-MS Analysis:

  • Inject 1-2 µL of the reconstituted extract into the GC-MS system.

  • GC Conditions (Typical):

    • Inlet Temperature: 250°C

    • Injection Mode: Splitless

    • Carrier Gas: Helium at a constant flow rate

    • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C).

  • MS Conditions (Typical):

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Detection Mode: Scan or Selected Ion Monitoring (SIM)

    • For SIM mode, select characteristic ions for 1-heptanol and 1-heptanol-d1.

• Data Analysis:

  • Quantification is based on the ratio of the peak area of the analyte (1-heptanol) to the peak area of the internal standard (1-heptanol-d1).[1]

  • Construct a calibration curve and determine the concentration of unknown samples as described in Protocol 1.

Visualizations

Experimental Workflows

Caption: LC-MS/MS workflow for heptanol quantification in plasma.

Caption: GC-MS workflow with LLE for heptanol quantification.

Signaling Pathways

Specific signaling pathways directly modulated by heptanol are not extensively documented in readily available literature. However, as an alcohol, heptanol is expected to undergo metabolism through pathways common to other alcohols. The primary route of alcohol metabolism involves oxidation to an aldehyde, followed by further oxidation to a carboxylic acid. This process primarily occurs in the liver.

Caption: Generalized metabolic pathway of heptanol.

Conclusion

The analytical methods and protocols presented here provide a comprehensive guide for the reliable quantification of heptanol in biological samples. The choice between LC-MS/MS and GC-MS will depend on the specific research question, sample type, and available resources. Proper method validation is essential to ensure the accuracy and precision of the results.[3][14] The use of stable isotope-labeled internal standards is strongly recommended for both techniques to minimize the impact of matrix effects and improve quantitative accuracy.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Validation of an analytical technique for the dosage of ethanol in biological fluids | The Poison Journal [thepoisonjournal.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of a robust headspace GC-MS/MS method for analysis of ethyl alcohol and acetaldehyde: clinical application to pharmacokinetics study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iltusa.com [iltusa.com]
• 7. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 8. Determination of serotonin metabolites in urine sample by liquid chromatography–mass spectrometry as biomarkers of recent alcohol intake: Implication for aircraft accident investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of a method for ethanol analysis in biological and non-biological samples and its toxicological application: Technical paper | HEMIJSKA INDUSTRIJA (Chemical Industry) [ache-pub.org.rs]
• 10. scispace.com [scispace.com]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. Gas chromatography-mass spectrometric analysis of hexanal and heptanal in human blood by headspace single-drop microextraction with droplet derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ttb.gov [ttb.gov]
• 14. rjlm.ro [rjlm.ro]

2-Heptanol as a Flotation Agent in Mineral Processing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-heptanol (B47269) as a flotation agent in mineral processing. 2-Heptanol, a seven-carbon secondary alcohol, primarily functions as a frother in froth flotation, a widely used method for the separation of minerals.[1] Its amphipathic nature, possessing both a hydrophilic hydroxyl group and a hydrophobic heptyl chain, allows it to modify the surface tension at the air-water interface, facilitating the formation of stable bubbles essential for the flotation process.

Application Notes

2-Heptanol is utilized in the flotation of various minerals, most notably coal.[2][3] It is often used as an alternative to other common frothers like methyl isobutyl carbinol (MIBC). The selection of a frother is critical as it influences bubble size, froth stability, and ultimately, the recovery and grade of the desired mineral.

The primary role of 2-heptanol is to create a stable froth that can carry hydrophobic mineral particles to the surface for collection.[4] It reduces the surface tension of water, which allows for the generation of smaller, more persistent bubbles.[4][5] These fine bubbles have a higher probability of colliding with and attaching to hydrophobized mineral particles. 2-Heptanol also interacts with collector reagents adsorbed on the mineral surfaces, which can enhance the attachment of the mineral particles to the air bubbles.

The effectiveness of 2-heptanol can be influenced by several factors including its concentration, the type of collector used, the pH of the pulp, and the specific characteristics of the ore being processed.[5][6]

Quantitative Data Presentation

The physical and chemical properties of 2-heptanol are summarized in Table 1. This data is crucial for understanding its behavior in an aqueous environment and for comparing it with other flotation reagents.

Property	Value	Reference
Chemical Formula	C₇H₁₆O	[7]
Molecular Weight	116.20 g/mol	[7]
Appearance	Clear, colorless liquid	[1]
Odor	Mild alcohol odor	[1]
Density	0.817 g/mL at 25 °C
Water Solubility	3270 mg/L
Primary Function	Frother	[1]

Performance data for 2-heptanol in comparison to other frothers is often evaluated based on combustible recovery and ash content in coal flotation. While specific values can vary significantly based on the coal type and experimental conditions, general comparisons can be made.

Frother	Typical Dosage (g/t)	Combustible Recovery (%)	Ash Content (%)	Reference
2-Heptanol (MAC)	20 - 60	Varies	Varies
MIBC	20 - 60	Varies	Varies	[5]
2-Ethylhexanol	20 - 60	Varies	Varies

Experimental Protocols

The following protocols are representative of a laboratory-scale froth flotation experiment to evaluate the effectiveness of 2-heptanol as a frother for coal.

Protocol 1: Bench-Scale Coal Flotation Test

Objective: To determine the combustible recovery and ash content of a coal sample using 2-heptanol as a frother.

Materials and Equipment:

• Representative coal sample, ground to a desired particle size (e.g., 80% passing 75 µm)[5]

• 2-Heptanol (frother)

• Kerosene (B1165875) or diesel oil (collector)

• Laboratory flotation cell (e.g., Denver-type, 1-2 L capacity)[1]

• Variable-speed impeller

• Air sparger and flow meter

• pH meter

• Filtration apparatus

• Drying oven

• Analytical balance

• Ashing furnace

Procedure:

• Sample Preparation: Weigh a representative sample of the ground coal (e.g., 200 g).[2]

• Pulp Preparation: Place the coal sample into the flotation cell. Add a measured volume of water to achieve the desired pulp density (e.g., 30% solids by weight).[1][5]

• Conditioning:

  • Agitate the pulp at a constant speed (e.g., 1200 rpm) for a set time (e.g., 15 minutes) to ensure proper wetting of the coal particles.[2][5]

  • Add the collector (e.g., kerosene at a dosage of 50 g/t) and condition for a further 1-2 minutes.[2][5]

  • Add 2-heptanol (frother) at the desired dosage (e.g., 40 g/t) and condition for an additional 1 minute.[2][5]

• Flotation:

  • Introduce air into the cell at a controlled flow rate (e.g., 1 L/min).[1]

  • Collect the froth (concentrate) by scraping it from the surface at regular intervals (e.g., every 30 seconds) for a total flotation time of 5 minutes.[1]

• Product Handling:

  • Filter the collected concentrate and the remaining tailings separately.

  • Dry both the concentrate and tailings in an oven at a low temperature (e.g., 105 °C) until a constant weight is achieved.

• Analysis:

  • Weigh the dry concentrate and tailings.

  • Determine the ash content of the feed, concentrate, and tailings using a standard ashing procedure.

  • Calculate the combustible recovery and ash rejection based on the weights and ash contents.

Visualizations

General Froth Flotation Workflow

The following diagram illustrates the typical workflow of a bench-scale froth flotation experiment.

Caption: A simplified workflow for a laboratory froth flotation experiment.

Mechanism of 2-Heptanol as a Frother

This diagram illustrates the general mechanism by which 2-heptanol and other frothers function at the air-water-mineral interface in froth flotation.

Caption: Interaction of 2-heptanol (frother) and collector at the air-water-mineral interface.

References

• 1. ruktonminerals.com [ruktonminerals.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. cevher.itu.edu.tr [cevher.itu.edu.tr]
• 4. Flotation Frothers - Frothing Agents - 911Metallurgist [911metallurgist.com]
• 5. avestia.com [avestia.com]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Use of Deuterated Heptanol as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS), the use of an appropriate internal standard is paramount for achieving accurate and reliable results.[1] An internal standard is a compound of known concentration added to samples, calibrators, and quality controls to correct for variations that may occur during sample preparation, injection, and analysis.[2] Deuterated compounds, such as deuterated heptanol (B41253), are considered the "gold standard" for internal standardization in mass spectrometry-based methods.[1] Their physicochemical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process, thus compensating for matrix effects and variations in instrument response.[1]

This document provides detailed application notes and protocols for the effective use of deuterated heptanol as an internal standard in GC-MS analysis for the quantification of volatile and semi-volatile organic compounds.

Advantages of Deuterated Heptanol as an Internal Standard

Deuterated heptanol offers several key advantages as an internal standard in GC-MS analysis:

• Chemical and Physical Similarity: Its properties closely mimic those of a range of analytes, particularly other alcohols, aldehydes, and volatile organic compounds.[1] This ensures similar extraction efficiency and chromatographic behavior.

• Mass Difference: The mass difference between deuterated heptanol and its non-deuterated analog, as well as other target analytes, allows for clear differentiation by the mass spectrometer with minimal isotopic interference.[2]

• Co-elution: It often co-elutes or elutes in close proximity to target analytes, meaning it experiences similar chromatographic conditions and potential matrix interferences.[1][2]

• Improved Accuracy and Precision: By compensating for variations in sample handling and instrument performance, the use of deuterated heptanol significantly enhances the accuracy and precision of quantitative results.[1][3]

Experimental Protocols

Materials and Reagents

• Deuterated Heptanol (e.g., 1-Heptanol-d15, ≥98% purity)

• Target Analytes (≥98% purity)

• High-purity solvents (e.g., methanol, hexane, ethyl acetate), GC-MS grade

• Deionized water

• Anhydrous sodium sulfate (B86663) (for drying organic extracts)

• Sample vials, caps, and septa

Preparation of Standard Solutions

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh a known amount of deuterated heptanol and dissolve it in a suitable solvent (e.g., methanol) in a volumetric flask to achieve the target concentration.[3]

• Working Internal Standard Solution (10 µg/mL): Dilute the stock solution with the same solvent to the desired working concentration.[3]

• Analyte Stock Solution (1000 µg/mL): Prepare a stock solution of the target analyte(s) in a similar manner to the internal standard stock solution.[3]

• Calibration Curve Standards: Prepare a series of calibration standards by spiking known volumes of the analyte stock solution into a suitable matrix (e.g., deionized water, blank biological fluid). Add a constant volume of the working internal standard solution to each calibration standard.[3]

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for the analysis of volatile compounds in liquid samples.

• Sample Aliquoting: Place a defined volume (e.g., 5 mL) of the sample into a headspace vial.[1]

• Internal Standard Spiking: Add a precise volume (e.g., 50 µL) of the 10 µg/mL deuterated heptanol working solution to each sample, calibrator, and quality control vial.[1]

• Matrix Modification (Salting Out): Add a known amount of a salt (e.g., 1.5 g of NaCl) to each vial to increase the partitioning of volatile analytes into the headspace.[1]

• Incubation: Equilibrate the vials in a heated agitator at a specific temperature (e.g., 60°C) for a defined time (e.g., 15 minutes) to allow the analytes to partition into the headspace.

• Extraction: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a set time (e.g., 20 minutes) to adsorb the volatile compounds.

• Desorption: Immediately transfer the SPME fiber to the GC inlet for thermal desorption of the analytes.

GC-MS Parameters

The following are typical GC-MS parameters and may require optimization for your specific instrument and application.

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[1]

• Injection Mode: Splitless.[1]

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 40°C (hold for 2 minutes), ramp at 10°C/min to 250°C, and hold for 5 minutes.[1]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[1]

• MS Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• MS Source Temperature: 230°C.[1]

• MS Quadrupole Temperature: 150°C.[1]

• Scan Mode: Full scan (e.g., m/z 35-350) for method development and selected ion monitoring (SIM) for quantitative analysis.[1]

Data Presentation

Quantitative data should be summarized in clear and structured tables. Below are examples of tables for presenting calibration curve data and sample analysis results.

Table 1: Calibration Curve Data for a Model Analyte using Deuterated Heptanol as an Internal Standard.

Analyte Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Response Ratio (Analyte Area / IS Area)
0.1	15,000	300,000	0.05
0.5	78,000	310,000	0.25
1.0	155,000	305,000	0.51
5.0	760,000	298,000	2.55
10.0	1,520,000	301,000	5.05

A linear regression of the response ratio versus the analyte concentration would yield a calibration curve with a high correlation coefficient (R² > 0.99), which is then used to determine the concentration of the analyte in unknown samples.[3]

Table 2: Precision and Accuracy Data for the Analysis of a Model Analyte using Deuterated Heptanol as an Internal Standard.

Sample ID	Replicate 1 (µg/mL)	Replicate 2 (µg/mL)	Replicate 3 (µg/mL)	Mean (µg/mL)	Standard Deviation	% RSD
QC Low (0.5 µg/mL)	0.48	0.51	0.49	0.49	0.015	3.1%
QC Mid (2.5 µg/mL)	2.55	2.48	2.51	2.51	0.035	1.4%
QC High (7.5 µg/mL)	7.42	7.59	7.48	7.50	0.085	1.1%

This table demonstrates the improved precision (low %RSD) when using an internal standard.[3]

Visualizations

Logical Workflow for Internal Standard-Based Quantification

The following diagram illustrates the logical workflow for using an internal standard in a quantitative GC-MS analysis.

Caption: Logical workflow for quantitative analysis using an internal standard.

Experimental Workflow for HS-SPME GC-MS Analysis

The following diagram illustrates the experimental workflow for the analysis of volatile compounds using Headspace-SPME GC-MS with an internal standard.

Caption: Experimental workflow for HS-SPME GC-MS analysis.

Conclusion

The use of deuterated heptanol as an internal standard provides a robust and reliable method for the quantitative analysis of volatile and semi-volatile compounds by GC-MS.[3] It effectively compensates for variations in sample preparation and instrument performance, leading to improved accuracy and precision.[3] The protocols and workflows presented in this document serve as a comprehensive guide for researchers, scientists, and drug development professionals in the implementation of this internal standard in their analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 1-Heptanol as a Substrate for Enzymatic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Heptanol, a seven-carbon primary alcohol, serves as a valuable substrate for studying the activity and kinetics of various enzymes, particularly those involved in xenobiotic metabolism and biotransformation.[1][2] Its aliphatic chain and terminal hydroxyl group make it a suitable model compound for investigating the metabolism of medium-chain fatty alcohols and for probing the active sites of enzymes such as alcohol dehydrogenases, cytochrome P450s, and certain transferases. These application notes provide detailed protocols and data for utilizing 1-heptanol in enzymatic assays.

Enzymatic Reactions Involving 1-Heptanol

1-Heptanol is a substrate for several classes of enzymes, participating in both Phase I and Phase II metabolic reactions. The primary enzymatic conversions include oxidation to its corresponding aldehyde and acid, as well as conjugation reactions.

Phase I Metabolism: Oxidation

• Alcohol Dehydrogenase (ADH): This enzyme class catalyzes the NAD+-dependent oxidation of 1-heptanol to heptanal (B48729). ADH is a primary pathway for the metabolism of primary alcohols.[3][4][5]

• Cytochrome P450 (CYP450): Specifically, isoforms like CYP2E1 are known to hydroxylate aliphatic alcohols.[6] This can lead to the formation of heptanal and subsequently heptanoic acid.[7]

• Engineered Choline (B1196258) Oxidase (AcCO6): A variant of choline oxidase has been engineered to efficiently oxidize primary alcohols, including those with longer chains like hexanol, to their corresponding aldehydes, suggesting its applicability for 1-heptanol.[8]

Phase II Metabolism: Conjugation

• UDP-Glucuronosyltransferase (UGT): The hydroxyl group of 1-heptanol is a substrate for UGTs, which conjugate glucuronic acid to form heptyl-glucuronide, a more water-soluble metabolite for excretion.[6]

Other Enzymatic Reactions

• β-Glycosidase: In non-aqueous environments, β-glycosidase can utilize 1-heptanol for alcoholysis and reverse hydrolysis reactions to synthesize heptyl-glycosides.[9]

Data Presentation: Enzyme Kinetic Parameters

The following tables summarize kinetic parameters for enzymatic reactions with 1-heptanol and related alcohols. Note that some data for 1-heptanol are hypothetical, based on trends observed with other long-chain alcohols, and are provided for illustrative purposes.[6]

Table 1: Kinetic Parameters for Alcohol Dehydrogenase (ADH) with Various Alcohol Substrates

Substrate	Enzyme Source	K_m_ (mM)	V_max_ (µmol/min/mg)	Reference
Ethanol	Human Liver (Class I)	0.05 - 4.0	Variable	[10]
Hexanol	Yeast	-	-	[11]
Octanol	Human Liver (Class I)	~0.007	Variable	[10]
1-Heptanol (Hypothetical)	Human Liver	~0.01	-	[6]

Note: Kinetic parameters for ADH can vary significantly depending on the specific isoenzyme and reaction conditions.[10]

Table 2: Hypothetical Kinetic Parameters for 1-Heptanol Metabolism by Human Liver Microsomes

Reaction	Enzyme System	Substrate	K_m_ (µM)	V_max_ (pmol/min/mg protein)
Hydroxylation	CYP450 (e.g., CYP2E1)	1-Heptanol	75	1500
Glucuronidation	UGTs	1-Heptanol	150	2500

These values are illustrative and based on trends for similar long-chain alcohols.[6]

Signaling Pathways and Experimental Workflows

Metabolic Pathway of 1-Heptanol

The metabolic pathway of 1-heptanol primarily involves its oxidation to heptanal and then to heptanoic acid, followed by potential entry into fatty acid metabolism or conjugation for excretion.

References

• 1. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 2. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. bohr.winthrop.edu [bohr.winthrop.edu]
• 4. assaygenie.com [assaygenie.com]
• 5. Enzyme Activity Measurement for Alcohol Dehydrogenases Using Spectrophotometric Assays [creative-enzymes.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. An Engineered Alcohol Oxidase for the Oxidation of Primary Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Alcoholysis and reverse hydrolysis reactions in organic one-phase system with a hyperthermophilic beta-glycosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetic properties of human liver alcohol dehydrogenase: oxidation of alcohols by class I isoenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetics and reaction mechanism of yeast alcohol dehydrogenase with long-chain primary alcohols - PMC [pmc.ncbi.nlm.nih.gov]

protocol for preparing heptanol solutions for cell culture

An Application Note on the Preparation and Use of 1-Heptanol for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Heptanol is a seven-carbon straight-chain alcohol widely utilized in cell biology research as a potent, reversible inhibitor of gap junctional intercellular communication (GJIC).[1][2] Gap junctions are specialized intercellular channels that permit the direct passage of ions and small molecules between adjacent cells, playing a crucial role in coordinating cellular activities in tissues like the myocardium and nervous system.[3] Heptanol (B41253) is thought to exert its inhibitory effect not by acting directly on the gap junction channel proteins (connexins) but by altering the fluidity of the surrounding lipid membrane, which in turn reduces the open probability of the channels.[3][4]

This application note provides detailed protocols for the preparation of 1-heptanol stock and working solutions for use in cell culture, summarizes key quantitative data regarding its application, and presents an example protocol for its use in a functional assay.

Physicochemical and Biological Properties

A summary of the key properties of 1-heptanol is provided in Table 1. It is a colorless liquid with limited solubility in aqueous solutions but is miscible with organic solvents like ethanol (B145695) and Dimethyl Sulfoxide (DMSO).[2][5]

Table 1: Physicochemical Properties of 1-Heptanol

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O	[1][2]
Molar Mass	116.20 g/mol	[1][2]
Appearance	Colorless liquid	[2][5]
Solubility in Water	~1.7 g/L (~14.6 mM) at 25°C	[1][6]
Solubility in Organic Solvents	Miscible with ethanol, ether; Soluble in DMSO (≥200 mg/mL)	[2][5][7]

Experimental Protocols

Materials and Equipment

• 1-Heptanol (CAS No. 111-70-6)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Ethanol, 200 proof (100%), molecular biology grade

• Sterile, complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes and serological pipettes

• Vortex mixer

• Calibrated pipettes

• Biological safety cabinet

Protocol 1: Preparation of 1-Heptanol Stock Solution

Due to its limited aqueous solubility, 1-heptanol should be prepared as a concentrated stock solution in an organic solvent.[8] DMSO is recommended for high-concentration stocks.[7]

Option A: Using DMSO (Recommended for high concentrations)

• In a biological safety cabinet, add 1 mL of cell culture grade DMSO to a sterile microcentrifuge tube.

• Add 23.2 mg of 1-heptanol to the DMSO. This will yield a 200 mM stock solution . (Calculation: 23.2 mg / 116.20 mg/mmol = 0.2 mmol; 0.2 mmol / 1 mL = 200 mM).

• Vortex thoroughly until the 1-heptanol is completely dissolved.

• Store the stock solution in small aliquots at -20°C for up to one year or at -80°C for up to two years.[7]

Option B: Using Ethanol

• In a biological safety cabinet, add 884 µL of 100% ethanol to a sterile microcentrifuge tube.

• Add 116.2 mg of 1-heptanol to the ethanol. This will yield a 1 M stock solution .

• Vortex thoroughly until dissolved.

• Store the stock solution at -20°C.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

Working solutions should be prepared fresh for each experiment by diluting the stock solution into pre-warmed complete cell culture medium.

• Thaw an aliquot of the 1-heptanol stock solution.

• Pre-warm the complete cell culture medium to 37°C.

• Perform a serial dilution of the stock solution into the medium to achieve the desired final concentration. For example, to prepare 1 mL of a 2 mM working solution from a 200 mM DMSO stock:

  • Add 10 µL of the 200 mM stock solution to 990 µL of pre-warmed medium.

  • Mix immediately by gentle pipetting or inversion.

• Vehicle Control: It is critical to prepare a vehicle control containing the same final concentration of the solvent (e.g., DMSO or ethanol) as the highest concentration of heptanol used.[8] For the example above, the vehicle control would be 1% DMSO in medium.

• Use the prepared solutions immediately.

Quantitative Data and Application Guidelines

Recommended Working Concentrations

The effective concentration of 1-heptanol is cell-type dependent. Table 2 provides a summary of concentrations reported in the literature, primarily for cardiac myocytes.

Table 2: Recommended Working Concentrations of 1-Heptanol for Gap Junction Inhibition

Concentration Range	Cell Type / Model	Effect	Source(s)
0.05 mM	Langendorff-perfused mouse hearts	Sufficient to reduce conduction velocity and increase arrhythmogenicity.[9][10][11]	[9][10][11]
1.0 - 2.0 mM	Cardiomyocytes, various cell types	Rapid, marked, and reversible reduction in gap junction conductance.[3]	[3]
2.0 - 2.5 mM	Neonatal rat cardiac myocytes	Reversible inhibition of synchronous contraction and GJIC.[12]	[12]

Cytotoxicity and Other Considerations

High concentrations of 1-heptanol can have effects beyond gap junction inhibition and may be cytotoxic.

Table 3: Cytotoxicity and Off-Target Effects

Compound	Concentration	Cell Type / Model	Effect	Source(s)
1-Heptanol	≥ 2 mM	Isolated rat heart, mouse hearts	Can inhibit sodium channels and abolish all electrical activity.[3][9]	[3][9]
1-Heptanol	3.0 mM	Neonatal rat cardiac myocytes	Inhibition of synchronous contraction was not rapidly reversible.[12]	[12]
1-Heptanol	6.0 mM	Isolated rat heart	Irreversible inhibition of contractility.[3]	[3]
DMSO	> 0.5% (v/v)	Various cell lines	Significant increase in cytotoxicity.[13]	[13]
Ethanol	> 0.5% (v/v)	Various cell lines	Can induce cytotoxicity; effects are cell-type dependent.[13][14]	[13][14]

Note: Always perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line and experimental endpoint. The final solvent concentration should ideally be kept ≤ 0.1% (v/v).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a gap junction inhibition assay using 1-heptanol.

Caption: Workflow for assessing GJIC inhibition by 1-heptanol.

Example Protocol: Scrape-Loading Dye Transfer Assay

This protocol provides a simplified method to qualitatively assess GJIC inhibition.

• Seed cells in a 35 mm dish and grow to 90-100% confluency.

• Prepare 1-heptanol working solutions and a vehicle control as described in Protocol 2.

• Aspirate the old medium and wash the cells once with sterile PBS.

• Add the heptanol or vehicle control solutions to the respective dishes and incubate for 15-30 minutes at 37°C.

• Prepare a solution of a gap junction-permeable fluorescent dye (e.g., Lucifer Yellow) in PBS.

• Remove the dish from the incubator. Using a sterile scalpel blade or pipette tip, make a single, fine scratch across the cell monolayer in the presence of the dye solution.

• Incubate for 5-10 minutes to allow dye uptake by the wounded cells.

• Aspirate the dye solution and wash the cells 3-4 times with PBS to remove background fluorescence.

• Add fresh medium or PBS to the dish.

• Immediately visualize the cells using a fluorescence microscope. In the vehicle control, the dye should transfer from the cells at the scrape line to several tiers of adjacent cells. In heptanol-treated dishes, dye transfer should be significantly reduced or absent.

References

• 1. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 3. ahajournals.org [ahajournals.org]
• 4. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 1-Heptanol, 99% | Fisher Scientific [fishersci.ca]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. researchgate.net [researchgate.net]
• 12. Reversible inhibition of gap junctional intercellular communication, synchronous contraction, and synchronism of intracellular Ca2+ fluctuation in cultured neonatal rat cardiac myocytes by heptanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 14. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]

Application of Heptanol as a Plasticizer Precursor: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol (B41253) serves as a crucial precursor in the synthesis of various high-molecular-weight plasticizers, which are essential additives for enhancing the flexibility, durability, and processability of polymers. Notably, 2-propylheptanol is a key raw material for the production of di(2-propylheptyl) phthalate (B1215562) (DPHP), a plasticizer increasingly used as a substitute for lower molecular weight phthalates like di(2-ethylhexyl) phthalate (DEHP) due to its lower volatility, better thermal stability, and favorable toxicological profile.[1][2][3] Another significant plasticizer derived from heptanol is diheptyl phthalate (DHP).[4][5]

These heptanol-derived plasticizers are primarily used in polyvinyl chloride (PVC) applications, where they are integral to the manufacturing of a wide range of products, including wire and cable insulation, automotive interiors, roofing membranes, and flooring.[1][6] The performance of these plasticizers is evaluated based on several key parameters, including their effect on the mechanical properties of the polymer, their resistance to migration and extraction, and their thermal stability.

This document provides detailed application notes and experimental protocols for the synthesis of heptanol-derived plasticizers and their evaluation in PVC formulations.

Data Presentation

The following tables summarize the typical properties of heptanol-derived plasticizers and their performance in PVC compared to other common plasticizers.

Table 1: Typical Properties of Heptanol-Derived Plasticizers

Property	Di(2-propylheptyl) phthalate (DPHP)	Diheptyl phthalate (DHP)	Di(2-ethylhexyl) phthalate (DEHP)
Molecular Formula	C26H42O4	C22H34O4	C24H38O4
Molecular Weight ( g/mol )	418.6	362.5	390.5
Appearance	Clear, colorless liquid	Colorless liquid	Clear, colorless, odorless liquid
Boiling Point (°C)	~416	360	385
Specific Gravity (20/20°C)	0.963	~0.97	0.986
Viscosity (cP @ 25°C)	90	-	~80
Solubility	Soluble in most organic solvents, low solubility in water.[1]	Soluble in organic solvents, low solubility in water.[4]	Soluble in most organic solvents.[1]

Table 2: Performance of Plasticizers in PVC Formulations (Typical Values)

Property	PVC + DPHP (50 phr)	PVC + DEHP (50 phr)
Hardness (Shore A)	85 - 95	88 - 92
Tensile Strength (MPa)	18 - 25	20 - 27
Elongation at Break (%)	250 - 350	280 - 400
Low-Temperature Flexibility (°C)	-30 to -40	-25 to -35
Volatility (Weight Loss %)	Lower	Higher
Migration Resistance	Higher	Lower

phr: parts per hundred parts of resin

Experimental Protocols

Protocol 1: Synthesis of Di(2-propylheptyl) Phthalate (DPHP)

This protocol describes the synthesis of DPHP via the esterification of phthalic anhydride (B1165640) with 2-propylheptanol.[7][8]

Materials:

• Phthalic Anhydride

• 2-Propylheptanol

• Titanium (IV) butoxide (Ti(OBu)4) or another suitable catalyst

• Sodium carbonate solution (5-10%)

• Activated carbon

• Diatomaceous earth or other filter aid

• Nitrogen gas supply

• Reaction kettle equipped with a stirrer, thermometer, condenser, and Dean-Stark trap

• Vacuum distillation apparatus

Procedure:

• Charging the Reactor: In a reaction kettle, add phthalic anhydride and 2-propylheptanol. The typical molar ratio of 2-propylheptanol to phthalic anhydride is between 2.4:1 and 3.0:1.[9]

• Initial Heating and Monoesterification: Begin stirring and heat the mixture to 130-170°C under a nitrogen atmosphere. Maintain this temperature for 20-60 minutes to facilitate the formation of the monoester.[9]

• Addition of Catalyst and Diesterification: Add the catalyst, for instance, titanium (IV) butoxide, at a concentration of 0.05-0.2% by weight of the phthalic anhydride.[9] Gradually increase the temperature to 180-240°C.[9] The water produced during the esterification reaction will be collected in the Dean-Stark trap. The reaction is typically carried out for 3-5 hours.[9]

• Removal of Excess Alcohol: Once the reaction is complete (indicated by the acid value dropping below 0.40 mgKOH/g), apply a vacuum to the system to distill off the excess 2-propylheptanol.[9]

• Neutralization: Cool the crude DPHP to approximately 80-90°C. Add a 5-10% sodium carbonate solution and stir to neutralize any remaining acidic components. The acid value should be controlled to be below 0.05 mgKOH/g.[9]

• Washing: Add water to the reactor and stir to wash the organic phase. Allow the layers to separate and remove the aqueous layer. Repeat the washing step until the aqueous layer is neutral.

• Purification: Add activated carbon (0.2-0.5% by weight of the initial phthalic anhydride) and a filter aid like diatomaceous earth to the crude product.[9] Stir the mixture and then filter to obtain the purified DPHP. For higher purity, vacuum distillation can be performed.[10]

Protocol 2: Evaluation of Plasticizer Performance in PVC

This section outlines the standard procedures for evaluating the key properties of plasticized PVC.

2.1 Preparation of Plasticized PVC Sheets

Materials:

• PVC resin

• Heptanol-derived plasticizer (e.g., DPHP)

• Heat stabilizer (e.g., mixed metal soap)

• Lubricants (internal and external)

• Two-roll mill

• Compression molding press

Procedure:

• Compounding: On a two-roll mill heated to 160-170°C, thoroughly mix the PVC resin with the desired amount of plasticizer (e.g., 50 phr), heat stabilizer, and lubricants until a homogeneous compound is formed.

• Molding: Place the compounded PVC into a mold and compression mold at 170-180°C under pressure to form sheets of a specified thickness.

• Conditioning: Condition the molded sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours before testing.

2.2 Mechanical Properties Testing

• Tensile Strength and Elongation (ASTM D638):

  • Cut dumbbell-shaped specimens from the conditioned PVC sheets using a standard die.[11][12]

  • Measure the tensile properties using a universal testing machine at a specified crosshead speed.[13][14]

  • Record the tensile strength at break and the percentage of elongation.

• Hardness (ASTM D2240):

  • Use a Shore A or Shore D durometer to measure the hardness of the conditioned PVC sheets.[15][16][17]

  • Press the durometer foot firmly onto the specimen surface and record the hardness reading after a specified time (typically 1 second).[18]

2.3 Leaching Resistance Test (ASTM D1239)

Materials:

• Plasticized PVC specimens of known weight and surface area

• Extraction liquid (e.g., distilled water, soapy water, n-heptane)

• Constant temperature bath

• Analytical balance

Procedure:

• Weigh the conditioned PVC specimens accurately.

• Immerse the specimens in the chosen extraction liquid in a sealed container.

• Place the container in a constant temperature bath for a specified duration (e.g., 24 hours at 23°C).

• Remove the specimens from the liquid, gently wipe them dry, and re-condition them.

• Weigh the specimens again and calculate the percentage weight loss due to plasticizer leaching.[19]

Visualizations

Caption: Workflow for the synthesis and purification of DPHP.

Caption: Experimental workflow for evaluating plasticizer performance.

Caption: Heptanol plasticizers increase the space between PVC chains.

References

• 1. gst-chem.com [gst-chem.com]
• 2. 2-Propylheptanol (2-PH) - Evonik Industries [c4-chemicals.evonik.com]
• 3. matthey.com [matthey.com]
• 4. Diheptyl phthalate | C22H34O4 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. DPHP-Di-2-Propylheptyl-Phthalate [npc.com.tw]
• 7. researchgate.net [researchgate.net]
• 8. KR100440738B1 - Di-2-propylheptyl phthalate and preparation method thereof - Google Patents [patents.google.com]
• 9. CN101967098A - Preparation method of bis(2-propylheptyl) phthalate - Google Patents [patents.google.com]
• 10. Dipropyl Heptyl Phthalate | Alchemist Plasticizer [alchemist-plasticizer.com]
• 11. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 12. infinitalab.com [infinitalab.com]
• 13. Tensile Strength of Plastics Using ASTM D 638 Test Standard [prestogroup.com]
• 14. zwickroell.com [zwickroell.com]
• 15. specialchem.com [specialchem.com]
• 16. micomlab.com [micomlab.com]
• 17. arcorepoxy.com [arcorepoxy.com]
• 18. Shore Hardness ASTM D2240 [intertek.com]
• 19. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Optimizing Heytanol Synthesis Reactions

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during heptanol (B41253) synthesis.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your heptanol synthesis experiments.

Issue 1: Low Yield of Heptanol

A low yield of the desired heptanol product is a common issue. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Recommended Solutions
Suboptimal Reaction Conditions	- Temperature: Ensure the reaction temperature is optimal for the chosen synthesis route. For Guerbet reactions, temperatures are typically elevated (180-360°C).[1] For hydroformylation, temperatures may be lower. Consult literature for the specific catalyst system being used. - Pressure: Maintain the recommended pressure for the reaction. Higher pressures can sometimes suppress side reactions. - Reaction Time: Monitor the reaction progress using techniques like TLC or GC to determine the optimal reaction time and avoid product degradation from prolonged reaction times.[2]
Catalyst Inactivity or Deactivation	- Catalyst Purity: Use a fresh, high-purity catalyst. Ensure proper storage under an inert atmosphere to prevent oxidation.[2] - Catalyst Poisoning: Impurities in the substrate or solvent can poison the catalyst. Purify starting materials if necessary.[2][3] Common poisons include sulfur compounds and water. - Coking: Carbon deposition (coking) on the catalyst surface can block active sites.[3] Consider catalyst regeneration.
Poor Reagent Quality	- Purity of Starting Materials: Verify the purity of your reactants and solvents. Impurities can lead to unwanted side reactions. - Moisture: The presence of water can be detrimental, especially in Guerbet reactions, as it can deactivate the catalyst and promote side reactions. Ensure all reagents and glassware are thoroughly dried.
Inefficient Mixing	- Stirring: Ensure vigorous and consistent stirring to facilitate proper contact between the catalyst, reactants, and any gaseous reagents (e.g., hydrogen, syngas).[2]

Issue 2: Poor Selectivity and Formation of Byproducts

The formation of undesired byproducts reduces the yield of heptanol and complicates purification.

Potential Cause	Recommended Solutions
Side Reactions	- Guerbet Reaction: Common byproducts include aldehydes, esters, and carboxylic acids.[4] The Cannizzaro and Tishchenko reactions are competing side reactions.[1] Continuous removal of water can help minimize these.[4] - Hydroformylation: Isomerization of the starting alkene can lead to different aldehyde isomers. The choice of ligands for the metal catalyst is crucial in controlling regioselectivity.
Reaction Conditions	- Temperature: Lowering the reaction temperature can sometimes improve selectivity, although it may also decrease the conversion rate.[4] - Catalyst Choice: The type of catalyst and its support can significantly influence selectivity. For example, in the Guerbet reaction, the acid-base properties of the catalyst are critical.[5]

Issue 3: Catalyst Deactivation

Catalyst deactivation leads to a decrease in reaction rate and overall yield over time.

Potential Cause	Recommended Solutions
Coking/Fouling	- Regeneration by Calcination: This high-temperature treatment in the presence of air or an inert gas can burn off coke deposits.[3] - Solvent Washing: For deactivation caused by soluble organic residues, washing the catalyst with a suitable solvent can be effective.[3]
Sintering	- Control Temperature: Avoid excessively high reaction or regeneration temperatures, which can cause the metal particles of the catalyst to agglomerate (sinter), reducing the active surface area.
Poisoning	- Feed Purification: Remove impurities from the reactant feed that can poison the catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for heptanol?

A1: Common methods for synthesizing heptanol include the Guerbet reaction, which converts lower molecular weight alcohols into higher branched alcohols[1][6], hydroformylation of 1-hexene (B165129) followed by hydrogenation, and various biosynthetic pathways engineered in microorganisms.

Q2: How can I monitor the progress of my heptanol synthesis reaction?

A2: Thin-Layer Chromatography (TLC) and Gas Chromatography (GC) are effective techniques for monitoring the reaction progress. By taking small aliquots from the reaction mixture at different time intervals, you can observe the consumption of starting materials and the formation of the heptanol product.[2][7]

Q3: What are the best methods for purifying the final heptanol product?

A3: The choice of purification method depends on the impurities present.

• Distillation: This is a common method for separating heptanol from non-volatile impurities and solvents with different boiling points.[8]

• Solvent Extraction: This technique can be used to separate heptanol from water-soluble impurities.[9]

• Column Chromatography: For high-purity applications, flash column chromatography on silica (B1680970) gel can be employed to separate heptanol from closely related byproducts.[7]

Q4: How do I regenerate a deactivated catalyst used in heptanol synthesis?

A4: The regeneration method depends on the cause of deactivation. For coking, calcination at high temperatures can burn off carbon deposits.[3] For fouling by organic residues, washing with an appropriate solvent may restore activity.[3] Oxychlorination has been used to redisperse metal components on supported catalysts.[10]

Quantitative Data Summary

The following table summarizes typical quantitative data for different heptanol synthesis methods. Note that specific results can vary based on the exact experimental conditions and catalyst system used.

Synthesis Method	Catalyst	Catalyst Loading	Temperature (°C)	Pressure	Typical Yield	Reference
Guerbet Reaction	Raney Nickel	Varies	180 - 360	Sealed Reactor	Varies	[1]
Pd(Ac)₂	Varies	Varies	Varies	Varies	[11]
Reduction of Heptanal	Lithium Aluminum Hydride	1.2 equivalents	Room Temp	Atmospheric	86%
Iron Filings/Acetic Acid	Stoichiometric	Reflux	Atmospheric	~65%
Hydroformylation of 1-Hexene	HCo(CO)[P(o-C₆H₄SO₃Na)]₃	0.0037 mmol	90	1100 psi	62% conversion, 66% selectivity to aldehydes
[Rh(acac)(CO)₂]/PPh₃	2.5 mM	60	10 bar	High conversion	[12]
Biosynthesis	Engineered E. coli	N/A	Varies	N/A	Varies

Experimental Protocols

Protocol 1: Synthesis of 2-Heptanol (B47269) by Reduction of Methyl n-Amyl Ketone

This protocol is adapted from a procedure in Organic Syntheses.[8]

Materials:

• Methyl n-amyl ketone (2 moles, 228 g)

• 95% Ethanol (B145695) (600 cc)

• Water (200 cc)

• Sodium metal (5.6 gram atoms, 130 g)

• 1:1 Hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• In a 3-L round-bottomed flask equipped with a reflux condenser, dissolve the methyl n-amyl ketone in a mixture of 95% ethanol and water.

• Gradually add sodium wire through the condenser. Cool the flask with running water to prevent the reaction from becoming too violent. The temperature should be maintained below 30°C.

• After all the sodium has dissolved, add 2 L of water and cool the mixture to 15°C.

• Separate the upper oily layer, wash it with 50 cc of 1:1 hydrochloric acid, and then with 50 cc of water.

• Dry the product over 20 g of anhydrous sodium sulfate.

• Distill the dried product using a fractionating column. The pure 2-heptanol distills at 155–157.5°C. The expected yield is 62–65%.

Protocol 2: General Procedure for Guerbet Reaction

This is a general procedure and may require optimization for specific substrates and catalysts.

Materials:

• Starting alcohol (e.g., 1-butanol)

• Base (e.g., KOH)

• Catalyst (e.g., Raney Nickel)

• Inert solvent (optional)

Procedure:

• To a high-pressure reactor, add the starting alcohol, base, and catalyst.

• Seal the reactor and purge with an inert gas (e.g., nitrogen or argon).

• Heat the reactor to the desired temperature (e.g., 180-360°C) with vigorous stirring.

• Maintain the reaction at temperature for the desired amount of time.

• Cool the reactor to room temperature and carefully release any pressure.

• Filter the reaction mixture to remove the catalyst.

• Purify the product by distillation.

Protocol 3: Quantitative Analysis of Heptanol by GC-MS

This protocol provides a general guideline for the quantification of heptanol.

Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of your reaction mixture, add an internal standard (e.g., a deuterated analog of heptanol).

• Add an extraction solvent (e.g., ethyl acetate) and vortex thoroughly.

• Centrifuge to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean vial for analysis.

GC-MS Parameters (Example):

• Column: DB-5 or equivalent non-polar column.

• Injector Temperature: 250°C

• Oven Program: Start at a low temperature (e.g., 40°C), then ramp up to a higher temperature (e.g., 250°C) to elute the heptanol.

• Carrier Gas: Helium

• Ionization Mode: Electron Ionization (EI)

• MS Scan Range: m/z 30-300

Quantification is achieved by creating a calibration curve with known concentrations of heptanol and the internal standard.

Visualizations

Caption: Troubleshooting workflow for low heptanol yield.

Caption: Simplified pathway of the Guerbet reaction.

Caption: A simplified biosynthetic pathway to fatty alcohols.

References

• 1. Guerbet reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. zhongdachemical.com [zhongdachemical.com]
• 10. m.youtube.com [m.youtube.com]
• 11. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 12. oa.tib.eu [oa.tib.eu]

troubleshooting peak splitting for 2-heptanol in gas chromatography

Troubleshooting Guide: Peak Splitting for 2-Heptanol (B47269)

This guide provides a structured approach to diagnosing and resolving peak splitting issues encountered during the analysis of 2-heptanol by gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is peak splitting in gas chromatography?

Peak splitting is a chromatographic issue where a single compound, such as 2-heptanol, appears as two or more closely spaced peaks instead of a single, symmetrical peak.[1][2] This phenomenon can compromise the accuracy and reproducibility of quantitative analysis and indicates a potential problem with the analytical method or the instrument.[3]

Q2: Why is 2-heptanol, as a polar analyte, prone to peak splitting?

Polar analytes like 2-heptanol have active hydroxyl groups that can interact strongly with any active sites (such as exposed silanols) in the GC system, including the inlet liner and the column.[1][3] These interactions can lead to peak tailing and, in more severe cases, peak splitting. Additionally, the polarity of 2-heptanol makes proper vaporization in the inlet and compatibility with the stationary phase critical for good peak shape.

Q3: Can my injection technique cause peak splitting for 2-heptanol?

Yes, improper injection technique is a common cause of peak splitting.[1][4] Several factors related to the injection process can contribute to this issue:

• Slow Injection: A slow manual injection can lead to incomplete and inefficient vaporization of the sample in the inlet, resulting in a broad or split peak.[1] Using an autosampler is recommended for better consistency.[4]

• Incorrect Injection Temperature: If the inlet temperature is too low, 2-heptanol may not vaporize completely and instantaneously.[1][5] Conversely, an excessively high temperature could potentially cause degradation, although this is less common for 2-heptanol.[1]

• Column Overload: Injecting too much of the sample can saturate the stationary phase at the head of the column, leading to a distorted and often split peak.[1][6][7]

Q4: How does the condition of the GC column affect the peak shape of 2-heptanol?

The column's condition is crucial for achieving symmetrical peaks. Here's how it can lead to peak splitting:

• Contamination: The accumulation of non-volatile residues from previous injections can create active sites at the column inlet, leading to peak distortion.[8][9]

• Improper Installation: An incorrectly cut column end or improper positioning within the inlet can disrupt the sample band as it enters the column, causing splitting.[3][6]

• Stationary Phase Mismatch: Using a non-polar column for a polar analyte like 2-heptanol can result in poor peak shape due to inadequate interaction.[1][10] A mismatch between the solvent and the stationary phase polarity can also cause peak splitting.[3][10]

Troubleshooting Workflow

If you are observing peak splitting for 2-heptanol, follow this systematic troubleshooting workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for peak splitting of 2-heptanol in GC analysis.

Detailed Troubleshooting Guides

Guide 1: Addressing Injection-Related Issues

Objective: To ensure the sample is introduced onto the column in a narrow, homogeneous band.

Experimental Protocol:

• Evaluate for Column Overload:

  • Prepare a dilution series of your 2-heptanol standard (e.g., 10x and 100x dilutions).

  • Inject the diluted samples. If peak splitting is reduced or eliminated at lower concentrations, the original issue was column overload.[1]

  • Alternatively, reduce the injection volume (e.g., from 1.0 µL to 0.5 µL).[1]

• Optimize Injection Speed:

  • If performing manual injections, ensure the injection is done as quickly and smoothly as possible.

  • For improved reproducibility and to eliminate variability, use an autosampler if available.[4]

• Optimize Inlet Temperature:

  • The injector temperature should be hot enough to ensure rapid vaporization of 2-heptanol without causing thermal degradation.[1] A typical starting point is 50 °C above the boiling point of the least volatile analyte.[11] For 2-heptanol (boiling point ~160 °C), a range of 200-250 °C is generally suitable.[1]

  • Experiment with incrementally increasing or decreasing the inlet temperature by 10-20 °C to find the optimal setting for your specific method.

Parameter	Recommendation	Rationale
Injection Volume	0.5 - 1.0 µL	To prevent column overload.[1]
Split Ratio	50:1 to 100:1	A higher split ratio helps prevent column overload.[1]
Inlet Temperature	200 - 250 °C	Ensures complete vaporization without thermal degradation.[1]

Guide 2: Correcting Column and Hardware Problems

Objective: To eliminate any physical or chemical interferences within the GC system that could cause peak splitting.

Experimental Protocol:

• Inspect and Replace Consumables:

  • Turn off the GC and allow the inlet to cool.

  • Remove the septum and inlet liner. Visually inspect the liner for contamination (discoloration, residue).

  • Replace the septum and liner with new, clean parts. This is a common and simple fix for many peak shape issues.[1]

• Column Maintenance:

  • Inspect the inlet end of the column for discoloration, which indicates contamination.

  • If contamination is suspected, trim 10-20 cm from the inlet end of the column.[3][8]

  • Ensure the column cut is clean and at a 90-degree angle using a ceramic wafer. A poor cut can cause peak splitting.[3]

  • Re-install the column at the correct height in the inlet as specified by the instrument manufacturer.[3]

• Column Bake-out:

  • If contamination is suspected throughout the column, perform a column bake-out according to the manufacturer's instructions. Do not exceed the column's maximum temperature limit.

Guide 3: Optimizing GC Method Parameters

Objective: To ensure the chromatographic conditions are suitable for the analysis of a polar analyte like 2-heptanol.

Experimental Protocol:

• Select an Appropriate Stationary Phase:

  • For polar analytes like alcohols, a polar stationary phase is recommended to achieve symmetrical peaks.[1]

  • Polyethylene glycol (PEG) phases, often referred to as WAX-type columns (e.g., DB-WAX, ZB-WAXplus), are ideal.[1][12]

• Optimize the Oven Temperature Program:

  • The initial oven temperature should be low enough to allow for proper focusing of the analyte at the head of the column.[1] An initial temperature around 20 °C below the boiling point of the solvent can be a good starting point.[3]

  • A moderate temperature ramp rate (e.g., 10 °C/min) generally provides good separation.[1] Adjust the ramp rate to see if it improves peak shape.

• Ensure Solvent Compatibility:

  • The polarity of the sample solvent should be similar to that of the stationary phase.[3][10] Injecting a non-polar solvent onto a polar (WAX) column can cause peak splitting.[3][6]

Parameter	Recommended Setting	Rationale for 2-Heptanol Analysis
Column Stationary Phase	Polar (e.g., WAX/PEG)	Promotes symmetrical peaks for polar analytes like alcohols.[1][12]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offering good resolution and capacity.[1]
Carrier Gas Flow Rate	1.0 - 1.5 mL/min (Helium)	A typical flow rate for a 0.25 mm ID column, providing good efficiency.[1]
Initial Oven Temperature	50 °C (hold 2 min)	Ensures good focusing of the analyte at the head of the column.[1]
Oven Ramp Rate	10 °C/min to 200 °C	A moderate ramp rate usually provides good separation.[1]
Detector	FID or MS	Both are suitable for the analysis of 2-heptanol.[1]
Detector Temperature	250 °C (FID)	Prevents condensation of the analyte in the detector.[1]

Logical Relationship Diagram

Caption: Causal relationships between problems and solutions for GC peak splitting.

References

• 1. benchchem.com [benchchem.com]
• 2. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. agilent.com [agilent.com]
• 5. GC Tip - Peak Shape Problems | Phenomenex [discover.phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. acdlabs.com [acdlabs.com]
• 8. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 9. pharmajia.com [pharmajia.com]
• 10. m.youtube.com [m.youtube.com]
• 11. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Purification of Crude Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the purification of crude heptanol (B41253) isomers. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in overcoming common challenges in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the most common initial purification method for a crude mixture of heptanol isomers?

For liquid mixtures of heptanol isomers, fractional distillation is the most frequently employed initial purification technique. This method separates components based on differences in their boiling points. For isomers with boiling point differences of less than 25°C, high-efficiency fractional distillation using a column with a high number of theoretical plates is recommended.

Q2: How can I separate heptanol isomers with very close boiling points?

Separating isomers with similar boiling points is a significant challenge. Here are several advanced techniques you can employ:

• Azeotropic Distillation: This involves adding an entrainer that forms a lower-boiling azeotrope with one or more of the isomers, thus increasing the relative volatility between them.

• Extractive Distillation: In this method, a high-boiling, non-volatile solvent is introduced to the mixture. The solvent selectively alters the volatility of the isomers, allowing for their separation by distillation.[1][2]

• Preparative Chromatography: Techniques like preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) offer excellent separation of close-boiling isomers based on differences in their polarity and interaction with the stationary phase.[3][4][5][6]

Q3: My heptanol isomers are chiral. How can I separate the enantiomers?

Enantiomers have identical physical properties like boiling and melting points, making their separation by standard distillation or chromatography impossible.[7] Chiral separation techniques are required:

• Chiral Chromatography (HPLC & GC): This is the most common method, utilizing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

• Derivatization: The enantiomeric mixture can be reacted with a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated by standard techniques like chromatography or crystallization.[8][9] Following separation, the original enantiomers can be regenerated.

Q4: I'm observing poor separation during fractional distillation. What are the likely causes and solutions?

Poor separation in fractional distillation can stem from several factors. Refer to the troubleshooting guide below for detailed solutions. Common issues include too rapid a distillation rate, insufficient column efficiency (too few theoretical plates), or poor insulation of the column.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
Poor separation of isomers	Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate.
Insufficient column efficiency (low number of theoretical plates).	Use a longer fractionating column or one with more efficient packing material (e.g., structured packing over random packing).[10][11]
Poor column insulation.	Insulate the distillation column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient.[11]
Flooding of the column	Excessive boil-up rate.	Reduce the heat input to the distillation flask.
Column packing is too dense.	Repack the column with less dense material or use a structured packing.
Bumping (irregular boiling)	Lack of boiling chips or stir bar.	Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
Uneven heating.	Use a heating mantle with a stirrer for uniform heat distribution.

Preparative Chromatography (HPLC & GC)

Problem	Possible Cause	Solution
Poor peak resolution/Co-elution	Inappropriate stationary phase.	Select a column with a different selectivity. For HPLC, consider different bonded phases (e.g., C18, phenyl, cyano). For GC, choose a column with a different polarity.
Mobile phase/Carrier gas flow rate is not optimal.	Optimize the flow rate. In HPLC, also adjust the mobile phase composition (e.g., solvent ratio, pH, additives).[1][5][12]
Column overloading.	Reduce the sample injection volume or concentration.[13]
Peak fronting or tailing	Column degradation or contamination.	Flush the column with a strong solvent or replace it if necessary.[14]
Sample solvent incompatible with the mobile phase (HPLC).	Dissolve the sample in the mobile phase or a weaker solvent.
High backpressure (HPLC)	Blockage in the system (e.g., frit, column).	Systematically check and clean or replace the blocked components.[3][4]
Particulate matter in the sample or mobile phase.	Filter the sample and mobile phase before use.

Quantitative Data Summary

Table 1: Boiling Points of Selected Heptanol Isomers

Isomer	Boiling Point (°C) at 1 atm
1-Heptanol	176
2-Heptanol	160
3-Heptanol	156
4-Heptanol	151
2-Methyl-1-hexanol	166-168
3-Methyl-1-hexanol	168
4-Methyl-1-hexanol	169
5-Methyl-1-hexanol	167
2,2-Dimethyl-1-pentanol	160-161

Note: Boiling points can vary slightly based on purity and atmospheric pressure.

Table 2: Efficiency of Different Fractional Distillation Column Packing Materials

Packing Material	Height Equivalent to a Theoretical Plate (HETP)	Advantages	Disadvantages
Raschig Rings (Ceramic)	Low to Moderate	Good for corrosive materials	Lower efficiency, potential for channeling
Glass Beads	Moderate	Inexpensive, easy to pack	Lower efficiency compared to structured packing
Vigreux Column	Moderate	Simple design, integrated into the column	Fixed number of theoretical plates
Structured Packing (e.g., Metal Gauze)	High	High efficiency, low pressure drop	More expensive, can be difficult to clean
Steel Wool/Sponges	High	High surface area, good efficiency for lab scale	Can react with certain compounds

Lower HETP indicates higher efficiency.[15][16]

Experimental Protocols

Protocol 1: High-Efficiency Fractional Distillation of Crude Heptanol Isomers

Objective: To separate heptanol isomers from a crude mixture based on their boiling point differences.

Materials:

• Crude heptanol isomer mixture

• Round-bottom flask

• Heating mantle with a magnetic stirrer

• Fractionating column (e.g., Vigreux or packed with structured packing)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Boiling chips or magnetic stir bar

• Insulating material (glass wool or aluminum foil)

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. Place a stir bar or boiling chips in the round-bottom flask.

• Charging the Flask: Add the crude heptanol mixture to the round-bottom flask, filling it to no more than two-thirds of its volume.

• Insulation: Wrap the fractionating column with insulation to minimize heat loss.

• Heating: Begin heating the flask gently. Start the magnetic stirrer if using one.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the column. Allow the column to equilibrate by adjusting the heat so that the vapor condenses and refluxes back down the column. This ensures a proper temperature gradient is established.

• Collecting Fractions: Slowly increase the heat until the vapor reaches the thermometer and the temperature stabilizes. This is the boiling point of the first, more volatile fraction. Collect this fraction in a receiving flask.

• Monitoring Temperature: Record the temperature throughout the distillation. A stable temperature indicates a pure fraction is being collected. A sharp rise in temperature signals the beginning of the next, less volatile fraction.

• Changing Fractions: When the temperature begins to rise, change the receiving flask to collect the next fraction.

• Completion: Stop the distillation when the temperature drops after the final fraction has been collected or when a small amount of residue remains in the distillation flask.

• Analysis: Analyze the purity of each fraction using Gas Chromatography-Flame Ionization Detection (GC-FID).

Protocol 2: Preparative HPLC for Purification of a Heptanol Isomer Pair

Objective: To isolate a specific heptanol isomer from a mixture using preparative High-Performance Liquid Chromatography.

Materials:

• Heptanol isomer mixture

• HPLC-grade solvents (e.g., hexane, isopropanol)

• Preparative HPLC system with a suitable detector (e.g., Refractive Index Detector)

• Preparative HPLC column (e.g., silica (B1680970) or a suitable bonded phase)

• Sample injection vials

• Collection tubes or flasks

Procedure:

• Method Development (Analytical Scale): First, develop a separation method on an analytical HPLC system to determine the optimal stationary phase and mobile phase composition for separating the isomers.

• System Preparation: Prime the preparative HPLC pumps with the chosen mobile phase to remove any air bubbles. Equilibrate the preparative column with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Dissolve the crude heptanol mixture in the mobile phase. Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Injection: Inject a small amount of the sample to confirm the retention times on the preparative scale. Gradually increase the injection volume to maximize throughput without sacrificing resolution (column overloading).[13]

• Fraction Collection: Set up the fraction collector to collect the eluent at the retention time corresponding to the target isomer.

• Running the Separation: Start the preparative run. Monitor the chromatogram in real-time.

• Solvent Removal: After collecting the fractions containing the purified isomer, remove the solvent using a rotary evaporator.

• Purity Analysis: Assess the purity of the isolated isomer using analytical HPLC or GC-FID.

Visualizations

Caption: Workflow for the purification of heptanol isomers using fractional distillation.

Caption: Troubleshooting guide for poor peak resolution in preparative HPLC.

Caption: Decision tree for selecting a suitable purification method for heptanol isomers.

References

• 1. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 2. pure.mpg.de [pure.mpg.de]
• 3. agilent.com [agilent.com]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. mz-at.de [mz-at.de]
• 7. chemicke-listy.cz [chemicke-listy.cz]
• 8. weber.hu [weber.hu]
• 9. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 10. Fractional Distillation | Iberian Coppers Lda [copper-alembic.com]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. warwick.ac.uk [warwick.ac.uk]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]
• 16. hrcak.srce.hr [hrcak.srce.hr]

Technical Support Center: Overcoming Heptanol Insolubility in Physiological Buffers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming the challenges associated with the low aqueous solubility of 1-heptanol in physiological buffers.

Frequently Asked Questions (FAQs)

Q1: Why is 1-heptanol difficult to dissolve in physiological buffers?

A1: 1-heptanol is a long-chain alcohol with a seven-carbon aliphatic chain, making it predominantly nonpolar and hydrophobic. Physiological buffers are aqueous solutions and therefore highly polar. Following the principle of "like dissolves like," the nonpolar heptanol (B41253) has very limited solubility in polar aqueous buffers, with a reported solubility of approximately 1.0 g/L in water at 18°C.[1] This inherent hydrophobicity leads to phase separation and the formation of an insoluble layer.

Q2: What are the primary methods to solubilize 1-heptanol for in vitro experiments?

A2: There are three primary methods to increase the solubility of 1-heptanol in physiological buffers:

• Co-solvency: This involves using a water-miscible organic solvent, such as ethanol (B145695), to first dissolve the heptanol before diluting it into the aqueous buffer.[2]

• Micellar Solubilization: This method uses surfactants, such as Tween® 20, which form micelles in aqueous solutions that can encapsulate the hydrophobic heptanol molecules.[3][4]

• Inclusion Complexation: This technique employs cyclodextrins, which are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. The heptanol molecule can be encapsulated within the cyclodextrin's cavity, forming a water-soluble inclusion complex.[5][6]

Q3: I've prepared a heptanol solution, but it appears cloudy or has a film on the surface. What should I do?

A3: A cloudy appearance or a surface film indicates that the heptanol has not fully dissolved and is coming out of solution. This can happen if the concentration of heptanol exceeds its solubility limit in the prepared solution. Refer to the Troubleshooting Guide below for specific solutions, which may include increasing the concentration of the solubilizing agent, using a different solubilization method, or reducing the final concentration of heptanol.

Q4: Can the solubilizing agents themselves affect my experimental results?

A4: Yes, it is crucial to consider the potential effects of the solubilizing agents on your specific experimental model.

• Ethanol: At concentrations typically below 0.5% (v/v), ethanol has minimal effects on many cell types, but higher concentrations can cause cytotoxicity or other off-target effects.[7][8][9]

• Surfactants: Surfactants can disrupt cell membranes at concentrations above their critical micelle concentration (CMC). It is important to use the lowest effective concentration.

• Cyclodextrins: While generally considered safe, some cyclodextrin (B1172386) derivatives can have biological effects. It is essential to run appropriate vehicle controls in your experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Heptanol precipitates out of solution upon dilution into physiological buffer.	The concentration of heptanol exceeds its solubility limit.	1. Increase the concentration of the co-solvent (e.g., ethanol) in the stock solution. However, ensure the final concentration in the working solution remains non-toxic to your cells (typically <0.5% v/v).[7][8][9] 2. Increase the concentration of the surfactant or cyclodextrin. Refer to the quantitative data tables below for guidance. 3. Use a more effective solubilizing agent. For example, 2-hydroxypropyl-β-cyclodextrin is a highly effective solubilizer.[10] 4. Gently warm the physiological buffer before adding the heptanol stock solution (ensure the temperature is compatible with your experiment). 5. Sonication can help to disperse the heptanol and facilitate dissolution.
The prepared heptanol solution is cloudy.	Incomplete dissolution or formation of an emulsion.	1. Vortex the solution vigorously for an extended period. 2. Briefly sonicate the solution in a water bath sonicator. 3. Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles. Note that this may reduce the actual concentration of heptanol if it is not fully solubilized.
Observed unexpected biological effects in the control group (vehicle only).	The solubilizing agent is causing off-target effects.	1. Reduce the concentration of the solubilizing agent to the lowest effective level. 2. Switch to a different solubilization method. For example, if ethanol is causing issues, try using cyclodextrins, which are often more biocompatible.[11] 3. Perform a dose-response curve for the solubilizing agent alone to determine the maximum non-toxic concentration for your specific cell type or preparation.
Difficulty in preparing a stable stock solution of heptanol.	Heptanol is not fully dissolving in the chosen solvent.	1. Ensure you are using an appropriate solvent for the stock solution. 100% ethanol is a common choice.[2] 2. Increase the volume of the solvent to decrease the concentration of the stock solution. 3. Use gentle warming and vortexing to aid dissolution.

Data Presentation

Table 1: Solubility of 1-Heptanol and Properties of Common Solubilizing Agents

Compound	Property	Value	Source(s)
1-Heptanol	Molecular Weight	116.20 g/mol	[12]
Solubility in Water (18°C)	~1.0 g/L (~8.6 mM)	[12]
Solubility in Water (25°C)	~1.67 g/L (~14.4 mM)	[12]
Miscibility	Miscible with ethanol and ether
Ethanol	Molecular Weight	46.07 g/mol
Recommended Max. Concentration in Cell Culture	0.1% - 1% (v/v)	[7][8]
Tween® 20	Type	Non-ionic surfactant	[3]
Critical Micelle Concentration (CMC)	0.06-0.07% (in water at RT)	[3][4]
Typical Working Concentration	0.05% - 0.1% (v/v)	[3]
2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Type	Cyclodextrin derivative	[6]
Solubility in Water	45 g/100 mL	[6]
Biocompatibility	Generally considered non-toxic in typical experimental concentrations	[6]

Table 2: Comparison of Solubilization Methods for Hydrophobic Compounds (Illustrative)

Method	Principle	Typical Fold Increase in Solubility	Advantages	Disadvantages
Co-solvency (e.g., with Ethanol)	Increases the polarity of the solvent mixture.	Low to moderate	Simple to prepare.	Potential for solvent toxicity and off-target effects. Limited solubilization capacity.
Micellar Solubilization (e.g., with Tween® 20)	Encapsulation within surfactant micelles.	Moderate to high	High solubilization capacity above CMC.	Can disrupt cell membranes. May interfere with protein-ligand interactions.
Inclusion Complexation (e.g., with HP-β-CD)	Encapsulation within the cyclodextrin cavity.	High to very high (can be 100 to 1000-fold)[10]	High solubilization capacity. Generally low toxicity. Can improve compound stability.	Can be more expensive. May alter the free concentration of the compound.

Experimental Protocols

Protocol 1: Preparation of 1-Heptanol Solution using Ethanol as a Co-solvent

This protocol describes the preparation of a 1 mM 1-heptanol working solution in a physiological buffer (e.g., Phosphate-Buffered Saline - PBS or Artificial Cerebrospinal Fluid - aCSF) with a final ethanol concentration of 0.1% (v/v).

Materials:

• 1-Heptanol (liquid)

• 200 proof (100%) Ethanol

• Sterile physiological buffer (e.g., PBS, aCSF)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Prepare a 1 M Stock Solution of 1-Heptanol in Ethanol: a. In a sterile microcentrifuge tube, add 116.2 µL of 1-heptanol (density ≈ 0.822 g/mL). b. Add 883.8 µL of 100% ethanol to the tube. c. Vortex thoroughly until the heptanol is completely dissolved. This is your 1 M stock solution. d. Store the stock solution at 4°C for short-term use or at -20°C for long-term storage.

• Prepare the 1 mM Working Solution: a. Warm the physiological buffer to the desired experimental temperature (e.g., 37°C). b. Add 999 µL of the pre-warmed physiological buffer to a sterile tube. c. Add 1 µL of the 1 M heptanol stock solution to the buffer. d. Immediately vortex the solution for at least 30 seconds to ensure proper mixing and prevent precipitation. e. The final solution contains 1 mM 1-heptanol and 0.1% ethanol. Use this solution immediately.

Protocol 2: Preparation of 1-Heptanol Solution using Tween® 20 as a Surfactant

This protocol describes the preparation of a 1 mM 1-heptanol working solution in a physiological buffer containing 0.1% (v/v) Tween® 20.

Materials:

• 1-Heptanol (liquid)

• Tween® 20

• Sterile physiological buffer (e.g., PBS, aCSF)

• Sterile conical tubes

• Water bath sonicator

Procedure:

• Prepare a 0.1% (v/v) Tween® 20 solution in physiological buffer: a. To 49.95 mL of physiological buffer in a sterile 50 mL conical tube, add 50 µL of Tween® 20. b. Mix thoroughly by inversion.

• Prepare the 1 mM Heptanol Working Solution: a. Add 11.62 µL of 1-heptanol to the 50 mL of 0.1% Tween® 20 solution. b. Vortex the solution vigorously for 1-2 minutes. c. Sonicate the solution in a water bath sonicator for 5-10 minutes, or until the solution is clear. d. The final solution contains 1 mM 1-heptanol in a 0.1% Tween® 20 buffer. This solution should be stable for short-term storage at 4°C.

Protocol 3: Preparation of 1-Heptanol Solution using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

This protocol describes the preparation of a 1-heptanol working solution using HP-β-CD, based on the principles of phase solubility studies.[13][14]

Materials:

• 1-Heptanol (liquid)

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) powder

• Sterile physiological buffer (e.g., PBS, aCSF)

• Magnetic stirrer and stir bar

• Sterile tubes

Procedure:

• Prepare a 10 mM HP-β-CD Solution: a. The average molecular weight of HP-β-CD can vary. Assuming an average molecular weight of ~1400 g/mol , weigh out 140 mg of HP-β-CD powder. b. Dissolve the HP-β-CD in 10 mL of physiological buffer. Stir using a magnetic stirrer until fully dissolved.

• Prepare the Heptanol-Cyclodextrin Complex Solution: a. Add an excess amount of 1-heptanol (e.g., 20 µL) to the 10 mL of 10 mM HP-β-CD solution. b. Seal the container and stir the mixture vigorously at room temperature for 24-48 hours to ensure equilibrium is reached. c. After equilibration, centrifuge the solution at high speed (e.g., 10,000 x g for 15 minutes) to pellet the excess, undissolved heptanol. d. Carefully collect the supernatant. This is your saturated solution of heptanol complexed with HP-β-CD. e. The concentration of heptanol in this solution will be significantly higher than its intrinsic water solubility. The exact concentration should be determined analytically (e.g., by gas chromatography) if precise knowledge is required. f. This stock solution can then be diluted as needed for your experiments.

Mandatory Visualizations

Caption: Workflow for solubilizing heptanol in physiological buffers.

Caption: Troubleshooting logic for heptanol insolubility issues.

Caption: Simplified signaling pathway of 1-heptanol as a gap junction blocker.

References

• 1. alzet.com [alzet.com]
• 2. researchgate.net [researchgate.net]
• 3. aurion.nl [aurion.nl]
• 4. emsdiasum.com [emsdiasum.com]
• 5. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 2-Hydroxypropyl-β-cyclodextrin strongly improves water solubility and anti-proliferative activity of pyrazolo[3,4-d]pyrimidines Src-Abl dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Characterization of Cyclodextrin/Volatile Inclusion Complexes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Heptanol for Gap Junction Inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing heptanol (B41253) to inhibit gap junctional intercellular communication (GJIC).

Frequently Asked Questions (FAQs)

1. What is the optimal concentration of heptanol to inhibit gap junctions?

The optimal concentration of heptanol is highly dependent on the experimental model and cell type. It is crucial to perform a dose-response experiment to determine the lowest effective concentration that achieves the desired level of gap junction inhibition without causing significant off-target effects. However, based on published studies, a general guideline is as follows:

• For specific gap junction inhibition: Concentrations up to 1-2 mM are generally considered to specifically target gap junctions. A very low concentration, such as 0.05 mM, has been used to inhibit gap junctions with minimal effects on other cellular properties in sensitive systems like Langendorff-perfused mouse hearts.[1][2][3]

• Potential for off-target effects: At concentrations of 2 mM and higher, heptanol can also inhibit sodium channels, which may confound experimental results.[1][3][4]

2. How long does it take for heptanol to inhibit gap junctions?

Heptanol-induced inhibition of gap junctions is typically rapid, often occurring within seconds to minutes. In cultured neonatal rat ventricular myocytes, electrical uncoupling was observed in less than 0.5 seconds.[5] For Xenopus embryo cells, a significant decrease in electrical coupling was observed 10-15 minutes after the start of heptanol superfusion.[6]

3. Is the effect of heptanol reversible?

Yes, the inhibitory effect of heptanol on gap junctions is generally reversible.[5][6][7][8] Upon washout of heptanol, gap junctional communication is typically restored. The recovery time can vary, with one study on cultured heart cells showing 90% recovery of cell-to-cell conductance within 90 seconds of heptanol removal.[5] However, at higher concentrations (e.g., 3.0 mmol/liter), the recovery of synchronous contraction in cardiac myocytes after washout may not be rapid.[8]

4. What are the potential off-target effects of heptanol?

The primary off-target effect of concern is the inhibition of sodium channels, which typically occurs at concentrations of 2 mM and higher.[1][4] Heptanol can also reduce non-junctional membrane ionic currents in the same concentration range as it affects gap junctions, suggesting a more general effect on the lipid membrane structure.[7] In some preparations, high concentrations of heptanol can lead to irreversible cellular damage. For instance, in isolated perfused rat hearts, a concentration of 6 mmol/L was found to be irreversible.[9]

5. How can I verify that gap junction communication is inhibited in my experiment?

Several methods can be used to assess the effectiveness of heptanol in blocking gap junctions:

• Dye Transfer Assay: This is a common method where a gap junction-permeable fluorescent dye (e.g., Lucifer Yellow or carboxyfluorescein) is introduced into a single cell, and its transfer to adjacent cells is monitored.[8][10][11] Inhibition of dye transfer indicates a block of gap junction channels.

• Electrophysiological Measurement: Techniques like dual whole-cell voltage-clamp can directly measure the cell-to-cell electrical conductance, providing a quantitative measure of gap junction coupling.[5]

• Calcium Wave Propagation: In some cell types, intercellular calcium waves are propagated through gap junctions. Monitoring the synchronization of intracellular calcium fluctuations can be an indicator of gap junctional communication.[8]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or incomplete inhibition of gap junctions.	Heptanol concentration is too low.	Perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental conditions. Start with a range of concentrations reported in the literature for similar models.
Inadequate incubation time.	While the onset of action is generally rapid, ensure a sufficient incubation period. A time course experiment (e.g., 5, 10, 15, 20 minutes) can help determine the optimal duration.[6][8]
Heptanol solution has degraded.	Prepare fresh heptanol solutions for each experiment. Heptanol is soluble in aqueous solutions and can be diluted in your experimental buffer.[1]
Observed effects are not consistent with gap junction inhibition.	Heptanol concentration is too high, leading to off-target effects.	Reduce the heptanol concentration to the lowest effective dose. Consider using a concentration below 2 mM to avoid sodium channel inhibition.[1][4]
The observed phenotype is independent of gap junctions.	Use other, structurally unrelated gap junction inhibitors (e.g., 18α-glycyrrhetinic acid) to confirm that the effect is specific to gap junction blockade.
Cell death or significant changes in cell morphology.	Heptanol toxicity at the concentration used.	Lower the heptanol concentration. High concentrations can be cytotoxic.[9] Perform a cell viability assay (e.g., Trypan Blue exclusion, MTT assay) at different heptanol concentrations.
Variability in results between experiments.	Inconsistent preparation of heptanol solution.	Ensure accurate and consistent preparation of the heptanol stock and working solutions.
Differences in cell culture conditions (e.g., cell density, passage number).	Standardize cell culture protocols to minimize variability.

Quantitative Data Summary

Table 1: Effective Concentrations of Heptanol for Gap Junction Inhibition in Various Models

Experimental Model	Heptanol Concentration	Observed Effect	Reference
Langendorff-perfused mouse hearts	0.05 mM	Reduced conduction velocity, increased incidence of induced ventricular tachycardia.	[1][2][3][12]
Cultured neonatal rat ventricular myocytes	1-3 mM	Abrupt interruption of electrical coupling.	[5]
Cultured neonatal rat heart cells	Dissociation constant = 0.54 mM (whole cell) and 1.20 mM (perforated patch)	Dose-dependent decrease in junctional current.	[7]
Isolated, perfused rat heart	0.2 - 2 mmol/L	Dose-related protective effect against reoxygenation injury.	[9][11]
Normal Rat Kidney (NRK) cells	0.8 mM	Partial inhibition of dye diffusion.	[10]
Cultured neonatal rat cardiac myocytes	2.0 and 2.5 mmol/liter	Reversible inhibition of synchronized contraction and gap junctional communication.	[8]
Guinea pig ventricular muscles	1 mM	Delayed onset of Ca2+ transients.	[13]

Experimental Protocols

Protocol 1: Preparation of Heptanol Solution

• Stock Solution: Heptanol has a density of approximately 0.82 g/mL.[1] To prepare a stock solution (e.g., 1 M), carefully measure the required volume of heptanol and dissolve it in an appropriate solvent (e.g., ethanol (B145695) or DMSO). Note that heptanol is soluble in aqueous solutions up to 9 mM.[1] For many applications, a stock solution in the experimental buffer can be made.

• Working Solution: On the day of the experiment, dilute the stock solution in the pre-warmed experimental buffer (e.g., Krebs-Henseleit solution, cell culture medium) to the desired final concentration.[1] Ensure thorough mixing.

• Application: Replace the normal medium with the heptanol-containing medium for the desired incubation time. For washout experiments, replace the heptanol-containing medium with fresh, pre-warmed normal medium.

Protocol 2: Scrape-Load Dye Transfer Assay to Assess Gap Junction Inhibition

• Cell Culture: Grow cells to a confluent monolayer in a petri dish.

• Preparation of Dye Solution: Prepare a solution of a gap junction-permeable fluorescent dye (e.g., 0.5% Lucifer Yellow in a calcium-free phosphate-buffered saline).

• Scrape-Loading: Aspirate the culture medium and rinse the cells with a calcium-free buffer. Add the dye solution to the dish. Using a sterile scalpel blade or a needle, make a scrape across the cell monolayer.

• Incubation: Allow the dye to load into the scraped cells and transfer to adjacent cells for a defined period (e.g., 2-5 minutes).

• Washing: Gently wash the cells multiple times with the experimental buffer to remove excess dye and stop the transfer.

• Heptanol Treatment: Pre-incubate a separate plate of cells with the desired concentration of heptanol for the determined time before performing the scrape-loading in the presence of heptanol.

• Imaging: Immediately visualize the dye transfer using a fluorescence microscope. In control cells, the dye will spread several cell layers away from the scrape line. In heptanol-treated cells, the dye spread will be significantly reduced or absent.

• Quantification: Measure the distance of dye migration from the scrape line or count the number of fluorescent cells away from the scrape.

Visualizations

Caption: A typical experimental workflow for studying the effect of heptanol on gap junction communication.

Caption: Logical diagram illustrating the concentration-dependent effects of heptanol.

References

• 1. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. researchgate.net [researchgate.net]
• 5. Rapid onset and calcium independence of the gap junction uncoupling induced by heptanol in cultured heart cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reversible effects of heptanol on gap junction structure and cell-to-cell electrical coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reversible inhibition of gap junctional intercellular communication, synchronous contraction, and synchronism of intracellular Ca2+ fluctuation in cultured neonatal rat cardiac myocytes by heptanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Assay for molecular transport across gap junction channels in one-dimensional cell arrays. | Sigma-Aldrich [sigmaaldrich.com]
• 11. ahajournals.org [ahajournals.org]
• 12. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

preventing heptanol degradation during storage and experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of heptanol (B41253) during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-heptanol?

The two main degradation pathways for 1-heptanol are oxidation and dehydration.

• Oxidation: In the presence of oxygen or other oxidizing agents, 1-heptanol, a primary alcohol, can be oxidized first to heptanal (B48729) (an aldehyde) and then further to heptanoic acid (a carboxylic acid). This process can be accelerated by heat, light, and the presence of metal ions.

• Dehydration: Under acidic conditions and/or high temperatures, 1-heptanol can undergo dehydration (elimination of a water molecule) to form 1-heptene.

Q2: What are the common signs of heptanol degradation?

Degradation of heptanol can be indicated by:

• Changes in Appearance: Development of a yellow tint or the appearance of particulate matter.

• Odor Changes: Formation of aldehydes or acids can alter the characteristic odor of heptanol.

• Analytical Inconsistencies: Appearance of unexpected peaks in chromatograms (GC, HPLC) or changes in the spectral profile (IR, NMR). For instance, in an IR spectrum, the appearance of a carbonyl (C=O) stretch around 1700-1750 cm⁻¹ could indicate oxidation to an aldehyde or carboxylic acid.

Q3: What are the ideal storage conditions for 1-heptanol?

To ensure the long-term stability of 1-heptanol, it should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	Cool (2-8 °C is ideal for long-term storage)	Reduces the rate of chemical reactions, including oxidation and dehydration.
Light	Protected from light (stored in an amber glass bottle or in a dark cabinet)	Light, particularly UV light, can provide the energy to initiate and accelerate degradation reactions.
Atmosphere	Tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon)	Minimizes exposure to oxygen, thereby preventing oxidation. An inert atmosphere is especially crucial for long-term storage or for high-purity applications.
Container	Chemically resistant and well-sealed container (e.g., glass bottle with a PTFE-lined cap)	Prevents contamination and evaporation.

Q4: Can I use antioxidants to prevent the degradation of heptanol?

Yes, adding antioxidants can be an effective way to inhibit oxidation, especially for long-term storage or when heptanol is used in applications where it might be exposed to air. Common antioxidants for organic compounds include:

• Butylated Hydroxytoluene (BHT): A synthetic phenolic antioxidant that is effective at low concentrations.

• Vitamin E (α-tocopherol): A natural, lipid-soluble antioxidant that can also be used to stabilize alcohols.[1][2][3]

The choice and concentration of the antioxidant should be carefully considered based on the specific application to avoid any interference with experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of heptanol.

Issue 1: Inconsistent experimental results or suspected degradation of heptanol stock solution.

• Possible Cause: Improper storage of the heptanol stock.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the stock solution is stored in a tightly sealed, amber vial at a cool temperature and protected from light.

  • Inert Atmosphere: For sensitive applications, confirm if the stock was stored under an inert atmosphere. If not, consider preparing a fresh stock and storing it under nitrogen or argon.

  • Analytical Confirmation: Analyze the stock solution using a suitable analytical method (e.g., GC-MS) to check for the presence of degradation products like heptanal or heptanoic acid.

Issue 2: Appearance of unknown peaks in a chromatogram after an experiment involving heptanol.

• Possible Cause 1: Degradation of heptanol during the experiment.

• Troubleshooting Steps:

  • Review Experimental Conditions: Assess if the experimental conditions (e.g., high temperature, presence of acids or oxidizing agents) could have caused heptanol to degrade.

  • Run a Control: Analyze a sample of the heptanol that has been subjected to the same experimental conditions without the other reactants to see if degradation occurs.

• Possible Cause 2: Reaction of heptanol with other components in the mixture.

• Troubleshooting Steps:

  • Literature Review: Check for known incompatibilities between heptanol and other reagents in your experiment.

  • Systematic Exclusion: If possible, run the experiment by omitting one component at a time to identify the source of the unexpected product.

Data on Heptanol Stability

The following table provides illustrative data on the stability of 1-heptanol under various stress conditions. This data is intended to demonstrate expected trends, and actual degradation rates may vary.

Stress Condition	Temperature (°C)	Duration	Light Exposure	Atmosphere	Purity of 1-Heptanol (%)	Major Degradation Product(s)
Control	4	6 months	Dark	Nitrogen	>99.5	Not Detected
Elevated Temperature	40	1 month	Dark	Air	~98	Heptanal, Heptanoic Acid
UV Light Exposure	25	24 hours	UV Lamp (365 nm)	Air	~97	Heptanal, Heptanoic Acid
Acidic Conditions	60	6 hours	Dark	Nitrogen	~95	1-Heptene
Oxidizing Agent	25	2 hours	Dark	Air	~92	Heptanal, Heptanoic Acid

Experimental Protocols

Protocol 1: Forced Degradation Study - Oxidation

Objective: To evaluate the oxidative stability of 1-heptanol.

Materials:

• 1-Heptanol

• 3% Hydrogen Peroxide (H₂O₂) solution

• Acetonitrile (HPLC or GC grade)

• Amber vials with PTFE-lined caps

Procedure:

• Prepare a 1 mg/mL solution of 1-heptanol in acetonitrile.

• In an amber vial, mix 1 mL of the heptanol solution with 1 mL of 3% H₂O₂.

• Prepare a control sample by mixing 1 mL of the heptanol solution with 1 mL of purified water.

• Store the vials at a controlled temperature (e.g., 40°C) and protect from light.

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

• Analyze the samples using a validated GC-MS method to quantify the remaining 1-heptanol and identify and quantify any degradation products.

Protocol 2: Protocol for Stabilization with BHT

Objective: To prepare a stabilized stock solution of 1-heptanol to prevent oxidation.

Materials:

• 1-Heptanol

• Butylated Hydroxytoluene (BHT)

• Ethanol (as a co-solvent for BHT if needed)

• Amber glass bottle with a PTFE-lined cap

• Nitrogen or Argon gas

Procedure:

• Determine the desired concentration of BHT. A common starting point for stabilizing organic solvents is in the range of 50-200 ppm (mg/L).

• If BHT is not readily soluble in heptanol, dissolve the required amount of BHT in a small volume of ethanol. BHT is freely soluble in ethanol.[4]

• Add the BHT or the BHT/ethanol solution to the 1-heptanol and mix thoroughly until the BHT is completely dissolved.

• Sparge the solution with nitrogen or argon gas for several minutes to remove dissolved oxygen.

• Immediately cap the bottle tightly under the inert atmosphere.

• Store the stabilized solution in a cool, dark place.

Visualizations

Caption: Primary degradation pathways of 1-heptanol.

Caption: Troubleshooting workflow for unexpected results.

References

• 1. atamankimya.com [atamankimya.com]
• 2. benchchem.com [benchchem.com]
• 3. Influence of vitamin E on alcohol-induced changes in antioxidant defenses in mice liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Commercial Heptanol Contaminants and Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) concerning common contaminants in commercial heptanol (B41253) and their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial grades of 1-heptanol?

A1: Commercial 1-heptanol can contain various impurities depending on its grade (e.g., technical, reagent). Common contaminants include other heptanol isomers (e.g., 2-heptanol, 3-heptanol), unreacted starting materials from synthesis such as hexenes, and byproducts like heptanal. Water is also a frequent impurity.[1] For specialty applications, such as in deuterated forms, isotopic impurities may also be present.

Q2: How can I identify the specific impurities in my batch of heptanol?

A2: The most effective analytical methods for identifying and quantifying impurities in heptanol are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. GC-MS is excellent for separating volatile organic compounds and identifying them based on their mass spectra and retention times.[2] NMR provides detailed structural information, which can help in the definitive identification of isomers and other organic molecules. For water content, Karl Fischer titration is the most accurate method.[1]

Q3: What is the most suitable method for removing water from heptanol?

A3: For removing small to moderate amounts of water, drying over an anhydrous salt such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄), followed by decantation or filtration, is effective. For larger quantities of water or to achieve very low water content, fractional distillation is the preferred method, as water and heptanol have significantly different boiling points.

Q4: When should I choose fractional distillation over column chromatography for purification?

A4: Fractional distillation is ideal for separating heptanol from impurities with significantly different boiling points, such as water, lower-boiling alcohols (e.g., 1-pentanol), and some aldehydes.[1] If your heptanol is contaminated with isomers that have very similar boiling points, flash column chromatography is often more effective as it separates compounds based on differences in polarity rather than boiling point.[3]

Q5: How should I store purified heptanol to maintain its purity?

A5: Purified heptanol should be stored in a tightly sealed, clean, dry glass container to prevent the absorption of atmospheric moisture.[4] To prevent oxidation, especially for long-term storage, it is advisable to store the container under an inert atmosphere, such as nitrogen or argon, and in a cool, dark place.[5][6]

Data Presentation

Table 1: Typical Impurity Profile of Commercial 1-Heptanol Grades

Grade	Typical Purity (%)	Common Impurities	Typical Impurity Concentration Range (%)
Technical Grade	98.0 - 99.0	Other heptanol isomers, Water, 1-Hexanol, Heptanal	0.1 - 2.0
Reagent Grade	≥ 99.0	Water, Trace other alcohols, Trace aldehydes/ketones	0.05 - 1.0
Anhydrous Grade	≥ 99.5	Water, Trace organic impurities	< 0.05 (Water)
Analytical Standard	≥ 99.9	Trace isomeric and related impurities	< 0.1
Note: This data is generalized based on typical profiles for similar alcohols.[1] Always refer to the Certificate of Analysis for your specific batch.

Experimental Protocols

Protocol 1: Purification of 1-Heptanol by Fractional Distillation

This method is suitable for removing impurities with boiling points that differ from 1-heptanol (176 °C) by at least 25-70 °C.[7][8]

Materials and Equipment:

• Commercial 1-heptanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stir bar

• Clamps and stands

• Water source for condenser

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed and clamped.

• Charging the Flask: Fill the round-bottom flask no more than two-thirds full with the commercial 1-heptanol and add a few boiling chips or a magnetic stir bar.

• Heating: Begin to gently heat the flask. A ring of condensing vapor should be observed slowly rising up the fractionating column.[3]

• Equilibration: Allow the vapor to slowly ascend the column to ensure good separation. This is achieved by maintaining a thermal gradient along the column.

• Collecting Fractions:

  • Foreshot: Collect the first fraction, which will contain low-boiling impurities. The temperature will be below the boiling point of 1-heptanol.

  • Main Fraction: As the temperature stabilizes at the boiling point of 1-heptanol (approx. 176 °C at atmospheric pressure), change to a clean receiving flask to collect the purified product.

  • Final Fraction: If the temperature rises significantly above the boiling point of 1-heptanol, stop the distillation. The remaining liquid in the distillation flask will contain higher-boiling impurities.

• Analysis: Analyze the purity of the collected main fraction using GC-MS.

Protocol 2: Purification of 1-Heptanol by Flash Column Chromatography

This method is effective for separating 1-heptanol from impurities with similar boiling points but different polarities, such as isomeric impurities.

Materials and Equipment:

• Commercial 1-heptanol

• Silica (B1680970) gel (230-400 mesh)

• Eluent (e.g., a mixture of hexane (B92381) and ethyl acetate)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• Air or nitrogen source for pressure

Procedure:

• Solvent System Selection: Using Thin Layer Chromatography (TLC), determine an appropriate eluent system that provides good separation of 1-heptanol from its impurities (a retention factor, Rf, of ~0.3 is often a good target).

• Column Packing:

  • Place a plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the eluent and pour it into the column.

  • Allow the silica to settle, draining the excess eluent until the solvent level is just above the silica bed. Add a protective layer of sand on top.

• Sample Loading:

  • Dissolve the crude 1-heptanol in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Add the eluent to the top of the column and apply gentle pressure to start the flow.

  • Collect the eluting solvent in fractions.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure 1-heptanol.

  • Combine the pure fractions and remove the eluent using a rotary evaporator.

• Final Analysis: Confirm the purity of the combined fractions using GC-MS.

Troubleshooting Guides

Troubleshooting Distillation of Heptanol

Issue	Possible Cause(s)	Troubleshooting Steps
Bumping/Violent Boiling	- Uneven heating.- Absence of boiling chips or stirring.	- Ensure the heating mantle is in good contact with the flask.- Add new boiling chips or ensure the stir bar is spinning effectively.
Poor Separation	- Heating too rapidly.- Insufficient column insulation.- Inefficient fractionating column.	- Reduce the heating rate to allow for proper vapor-liquid equilibrium in the column.- Insulate the column with glass wool or aluminum foil.- Use a longer or more efficient (e.g., packed) fractionating column.[7]
Temperature Fluctuations	- Inconsistent heating.- Drafts from the fume hood.	- Ensure a stable heat source.- Shield the apparatus from drafts.
Flooding of the Column	- Excessive heating rate causing too much vapor flow.	- Reduce the heat input to decrease the rate of boiling.

Troubleshooting Column Chromatography of Heptanol

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation	- Incorrect eluent polarity.- Column was not packed properly (channeling).- Sample was overloaded.	- Optimize the eluent system using TLC.- Repack the column, ensuring a uniform bed of silica.- Use a larger column or a smaller amount of sample.
Cracked Silica Bed	- The column ran dry.- The eluent polarity was changed too drastically.	- Always keep the silica bed covered with eluent.- When running a gradient, increase the polarity of the eluent gradually.[9]
Slow Flow Rate	- Silica gel is too fine.- Column is packed too tightly.	- Use silica gel with a larger mesh size.- Do not tamp the silica gel excessively during packing.

Visualizations

Caption: Experimental workflow for the purification of commercial heptanol.

Caption: Troubleshooting logic for heptanol distillation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. carlroth.com [carlroth.com]
• 7. Purification [chem.rochester.edu]
• 8. How To [chem.rochester.edu]
• 9. Purification [chem.rochester.edu]

Technical Support Center: Optimizing Heptanol Analysis in Gas Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing injection parameters for heptanol (B41253) analysis in Gas Chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What are the ideal starting GC parameters for heptanol analysis?

A1: The optimal parameters depend on your specific instrument and column. However, the following table provides a good starting point for method development.[1]

Table 1: Recommended Starting GC Parameters for Heptanol Analysis

Parameter	Recommended Setting	Rationale
Column	Wax-type (e.g., DB-WAX, ZB-WAXplus)	The polar polyethylene (B3416737) glycol (PEG) stationary phase is ideal for polar analytes like alcohols, promoting symmetrical peak shapes.[1][2]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions that provide a good balance of resolution and sample capacity.[1]
Carrier Gas	Helium or Hydrogen	Both provide good efficiency for the analysis.[1]
Flow Rate	1.0 - 1.5 mL/min	A typical flow rate for a 0.25 mm ID column that ensures good focusing of the analyte.[1]
Inlet Temperature	200 - 250 °C	This temperature range is hot enough to ensure complete vaporization of heptanol without causing thermal degradation.[1][3]
Injection Volume	0.5 - 1.0 µL	Keeping the injection volume low helps to prevent column overload.[1]
Split Ratio	50:1 to 100:1	A higher split ratio can help prevent column overload, especially for more concentrated samples.[1]
Oven Program	Initial: 50°C (hold 2 min), Ramp: 10°C/min to 200°C	A moderate ramp rate generally provides good separation of analytes.[1][4]
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	Both are suitable detectors for the analysis of heptanol.[1]

Q2: Should I use a split or splitless injection for heptanol analysis?

A2: The choice between split and splitless injection depends on the concentration of heptanol in your sample.[5][6]

• Split Injection: This technique is recommended for high-concentration samples. It works by introducing only a small portion of the sample into the column, which prevents column overload and results in sharper peaks.[5][6][7]

• Splitless Injection: This method is ideal for trace analysis where the analyte concentration is low. In this mode, nearly the entire sample is transferred to the column, maximizing sensitivity.[5][6][8]

Q3: What causes peak splitting in my heptanol chromatogram, and how can I fix it?

A3: Peak splitting for a polar analyte like heptanol can be caused by several factors, primarily related to the injection technique, column condition, or method parameters.[1]

• Injection-Related Issues: A slow manual injection can lead to inefficient vaporization. Using an autosampler is recommended for better reproducibility.[1][9] An incorrect injection temperature can also be a cause; if it's too low, the sample may not vaporize completely.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broadened and split peaks.[1] To resolve this, you can either reduce the sample concentration or decrease the injection volume.[1]

• Column Contamination: Contamination of the inlet liner or the front of the column can cause peak distortion.[1] Regular maintenance, including replacing the inlet liner and septum, can prevent this.[1][2]

• Inappropriate Stationary Phase: Using a non-polar column for a polar analyte like heptanol can result in poor peak shape. A polar stationary phase, such as WAX or PEG, is recommended.[1][2]

Troubleshooting Guides

This section addresses specific issues you might encounter during your heptanol analysis experiments.

Guide 1: Troubleshooting Peak Tailing

Peak tailing is a common issue when analyzing polar compounds like heptanol and can be caused by active sites in the GC system.

Problem: My heptanol peak is showing significant tailing.

Solution Workflow:

Caption: A logical workflow for troubleshooting peak tailing in heptanol analysis.

Detailed Steps:

• Perform Inlet Maintenance: Start by performing routine maintenance on the inlet. Replace the septum and the inlet liner, as these are common sources of active sites.[2]

• Check for Leaks: Use an electronic leak detector to ensure there are no leaks in the system, particularly at the inlet and detector fittings.

• Condition or Trim the Column: If maintenance doesn't solve the issue, the column itself may be the problem. You can try conditioning (baking out) the column at a high temperature to remove contaminants.[10] If that fails, trimming a small portion (10-15 cm) from the front of the column can remove non-volatile residues.[2]

• Consider Derivatization: For long-chain alcohols, peak tailing can be persistent due to the polar hydroxyl group. Derivatization, such as silylation, can make the analyte less polar and improve peak shape.[2]

Guide 2: Addressing Ghost Peaks and Contamination

Ghost peaks are unexpected peaks in your chromatogram that can arise from various sources of contamination.

Problem: I am observing unexpected "ghost peaks" in my chromatogram.

Solution Workflow:

Caption: A systematic approach to identifying the source of ghost peaks.

Detailed Steps:

• Run a Solvent Blank: Inject a sample of pure solvent. If the ghost peaks are still present, the contamination is likely within the GC system itself.[11] If the peaks are absent, the source of contamination is in your sample preparation.

• Check Sample Preparation: If the contamination is from sample preparation, ensure you are using high-purity solvents and clean glassware. Phthalates from plasticware are a common source of contamination.[11]

• System Contamination: If the system is contaminated, common sources include bleed from the septum or the column itself.[10][11] Baking out the column and cleaning the injection port can help to remove these contaminants.[10]

Experimental Protocols

Protocol 1: Standard GC-MS Analysis of Heptanol

This protocol outlines a standard method for the analysis of heptanol using a Gas Chromatograph coupled with a Mass Spectrometer.

1. Sample Preparation:

• Accurately prepare a stock solution of heptanol in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).
• Create a series of dilutions to determine the optimal concentration range for your instrument.

2. GC-MS Instrumentation and Conditions: [4]

• Gas Chromatograph: Agilent 7890B GC or equivalent.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.
• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Inlet Temperature: 250 °C.
• Injection Volume: 1 µL.
• Injection Mode: Split (e.g., 50:1 ratio) or splitless, depending on sample concentration.
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 minutes.
• Ramp: Increase to 220 °C at a rate of 10 °C/min.
• Hold: Hold at 220 °C for 5 minutes.
• MSD Transfer Line Temperature: 280 °C.
• Ion Source Temperature: 230 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Scan Range: m/z 35-350.

3. Data Analysis:

• Identify the heptanol peak based on its retention time and mass spectrum.
• Quantify the peak area to determine the concentration.

Quantitative Data Summary

Table 2: Injector Temperature Optimization

Injector Temperature (°C)	Peak Shape Observation	Rationale
150 - 200	Recommended for volatile samples.[3]	Sufficient for vaporization of volatile analytes while minimizing potential degradation.[3][12]
250	A good starting point for most samples.[1][3]	Ensures efficient vaporization for a wide range of compounds.[1][3]
275 - 300	Recommended for high boiling point samples.[3]	Necessary for complete vaporization of less volatile analytes.[3]

Table 3: Split Ratio and its Effect on Analysis

Split Ratio	Application	Advantages	Disadvantages
Low (e.g., 10:1)	Moderately concentrated samples	Higher sensitivity than high split ratios.	May not be sufficient to prevent column overload for very concentrated samples.
Medium (e.g., 50:1)	General purpose, good starting point.[1]	Balances sensitivity and column protection.	May not be sensitive enough for trace analysis.
High (e.g., 100:1 or higher)	Highly concentrated samples	Prevents column overload, produces sharp peaks.[1][7]	Reduced sensitivity, not suitable for trace analysis.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 6. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 7. Split vs Splitless Injection [restek.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. benchchem.com [benchchem.com]
• 12. GC/MS analysis of hexane, heptane and isopropyl alcohol - Chromatography Forum [chromforum.org]

Technical Support Center: Separation of Heptanol Isomers by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of heptanol (B41253) isomers by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: Why is the separation of heptanol isomers by HPLC challenging?

The separation of heptanol isomers is difficult due to their high structural similarity. Positional isomers (e.g., 1-heptanol, 2-heptanol, 3-heptanol) have the same molecular weight and similar polarities, leading to co-elution on standard reversed-phase columns.[1][2] Furthermore, chiral isomers (enantiomers) of heptanol, such as (R)- and (S)-2-heptanol, have identical physical and chemical properties in an achiral environment, making their separation impossible on non-chiral stationary phases.[1][3][4]

Q2: What is the general strategy for separating heptanol isomers?

A comprehensive separation of heptanol isomers typically requires a two-step approach:

• Achiral Separation: To separate the positional isomers (1-heptanol, 2-heptanol, 3-heptanol, etc.). This is often challenging with standard C18 columns and may require alternative stationary phases or normal-phase chromatography.

• Chiral Separation: To resolve the enantiomers of the chiral heptanol isomers (e.g., (R)- and (S)-2-heptanol, (R)- and (S)-3-heptanol). This necessitates the use of a chiral stationary phase (CSP).[5][6]

Q3: Can I separate all heptanol isomers in a single HPLC run?

Achieving baseline separation of all positional and chiral isomers of heptanol in a single chromatographic run is extremely challenging and often not feasible. A more practical approach involves developing separate optimized methods for positional and chiral isomer separations.

Q4: Is HPLC the only technique for separating heptanol isomers?

No, Gas Chromatography (GC) is also a viable and often preferred technique for separating volatile compounds like heptanol isomers.[7][8] The choice between HPLC and GC depends on the sample matrix, the required sensitivity, and the available instrumentation. GC can be particularly effective for separating positional isomers due to its high efficiency and temperature-programmed elution.[7][9]

Troubleshooting Guides

Issue 1: Poor Resolution of Positional Isomers (e.g., 1-Heptanol, 2-Heptanol, 3-Heptanol)

Symptoms:

• Broad, overlapping peaks for different heptanol isomers.

• Inability to accurately quantify individual positional isomers.

Possible Causes & Solutions:

Cause	Recommended Solution
Inadequate Stationary Phase Selectivity	A standard C18 column may not provide sufficient selectivity for structurally similar positional isomers.[1] Consider using a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different retention mechanisms. Normal-phase chromatography on a silica (B1680970) or diol column can also be effective for isomer separation.[2]
Suboptimal Mobile Phase Composition	The choice of organic modifier and its ratio with the aqueous phase is critical. Methodically vary the organic modifier (e.g., acetonitrile (B52724) vs. methanol) and the gradient profile. A shallow gradient can often improve the resolution of closely eluting peaks.[10]
Temperature Effects	Temperature can influence selectivity. Experiment with different column temperatures (e.g., 25°C, 30°C, 40°C) to see if resolution improves.

Experimental Protocol: Method Development for Positional Isomer Separation (General Approach)

• Column Selection: Start with a C18 column (e.g., 150 x 4.6 mm, 5 µm). If resolution is poor, switch to a phenyl-hexyl or a polar-embedded phase column.

• Mobile Phase Screening:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile or Methanol

  • Perform a scouting gradient from 5% to 95% B over 20 minutes to determine the approximate elution conditions.

• Optimization:

  • Based on the scouting run, design a shallower gradient around the elution region of the heptanol isomers.

  • If co-elution persists, switch the organic modifier (e.g., from acetonitrile to methanol) as this can alter selectivity.

  • Evaluate the effect of column temperature on the separation.

Issue 2: Failure to Separate Enantiomers (e.g., (R)- and (S)-2-Heptanol)

Symptoms:

• A single peak is observed for a known racemic mixture of a chiral heptanol isomer.

Possible Causes & Solutions:

Cause	Recommended Solution
Use of an Achiral Stationary Phase	Enantiomers cannot be separated on a non-chiral column (e.g., C18, C8).[1][3] A chiral stationary phase (CSP) is mandatory for this separation.[4][5]
Incorrect Chiral Stationary Phase	Not all CSPs are effective for all enantiomeric pairs. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often a good starting point for separating chiral alcohols.[11] Screening different types of CSPs may be necessary.
Inappropriate Mobile Phase for Chiral Separation	Chiral separations are highly sensitive to the mobile phase composition. Normal-phase conditions (e.g., hexane/isopropanol) are commonly used for separating chiral alcohols on polysaccharide-based CSPs.[4] The percentage of the alcohol modifier is a critical parameter to optimize.
Derivatization Required	For some challenging separations, derivatizing the alcohol to a diastereomer with a chiral reagent can allow for separation on a standard achiral column. However, this is a more complex, indirect approach.[5][12]

Experimental Protocol: Chiral Separation of 2-Heptanol Enantiomers

• Column: Chiral Stationary Phase (e.g., Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel).

• Mobile Phase: n-Hexane / Isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized (e.g., 95:5, 80:20).

• Flow Rate: 1.0 mL/min.

• Temperature: Ambient (e.g., 25°C).

• Detection: UV at a low wavelength (e.g., 210 nm) or a Refractive Index (RI) detector, as heptanol has a weak chromophore.

Hypothetical Quantitative Data for Chiral Separation of Derivatized 2-Heptanol

The following table illustrates the type of data you would aim to obtain. This is based on a study that successfully separated the enantiomers of 2-hexanol, 2-heptanol, and 2-octanol (B43104) after derivatization.[12]

Analyte (as MαNP ester)	Retention Time (min) - Isomer 1	Retention Time (min) - Isomer 2	Separation Factor (α)	Resolution (Rs)
2-Heptanol	10.2	11.5	1.13	1.8

MαNP: 2-methoxy-2-(1-naphthyl)propionic acid. Data is illustrative and based on trends observed for similar compounds.

Visualizations

Caption: Workflow for the separation of heptanol isomers.

Caption: Troubleshooting logic for heptanol isomer separation.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantiomer Separations | Separation Science [sepscience.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. revroum.lew.ro [revroum.lew.ro]
• 11. chiral hplc method: Topics by Science.gov [science.gov]
• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Heptanol vs. Octanol: A Comparative Guide for Gap Junction Blockade

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of heptanol (B41253) and octanol (B41247), two commonly used short-chain alcohols for the pharmacological blockade of gap junction intercellular communication (GJIC). By examining their mechanisms of action, efficacy, and potential side effects, this document aims to assist researchers in selecting the appropriate blocker for their experimental needs.

Overview of Heptanol and Octanol as Gap Junction Blockers

Heptanol and octanol are aliphatic alcohols that reversibly inhibit gap junction channels, effectively uncoupling adjacent cells.[1] Their lipophilic nature allows them to intercalate into the plasma membrane, leading to a disruption of gap junction function.[2][3] This blockade is rapid and generally reversible upon washout of the compound.[1] They are widely used in various in vitro and in vivo models to study the physiological and pathological roles of gap junction communication.[4][5]

Comparative Efficacy and Potency

While both alcohols are effective gap junction blockers, their potency can vary depending on the cell type and the specific connexin isoforms expressed. Direct comparative studies on IC50 values are not abundant in the literature, as they are often used interchangeably. However, some studies provide insights into their effective concentrations.

Table 1: Effective Concentrations of Heptanol and Octanol for Gap Junction Blockade

Blocker	Cell Type/Model	Effective Concentration	Observed Effect	Reference
Heptanol	Neonatal rat heart cells	0.54 - 1.20 mM (K_d)	Dose-dependent decrease in junctional current	[3]
Heptanol	Langendorff-perfused mouse hearts	0.05 mM	Increased incidence of ventricular tachycardia	[6]
Heptanol	Langendorff-perfused mouse hearts	2 mM	Reduced conduction velocity, increased ERPs	[6]
Octanol	Cultured rat astrocytes	1 mM	Acid shift in intracellular pH, uncoupling	[7]
Octanol	Glioblastoma cells	0.5 - 1 mM	Dose-dependent antiproliferative effect	[8]

Mechanisms of Action

The precise mechanisms by which heptanol and octanol block gap junctions are not fully elucidated but are thought to involve multiple pathways.

Alteration of Membrane Fluidity

The primary proposed mechanism is the perturbation of the lipid bilayer surrounding the gap junction channels.[2] By incorporating into cholesterol-rich domains of the plasma membrane, these alcohols are thought to alter the physical properties of the membrane, such as fluidity and stiffness.[2] This change in the local lipid microenvironment is believed to induce a conformational change in the connexin proteins, leading to a decrease in the open probability of the channels.[2][3]

Caption: Proposed mechanism of action via membrane fluidity alteration.

Intracellular pH Modification

Studies, particularly in astrocytes, have shown that octanol can induce intracellular acidification.[7] A decrease in intracellular pH is a known factor that can lead to the closure of gap junction channels. Octanol has been observed to cause an initial acidification, which could contribute to its uncoupling effect.[7] Heptanol has been reported to have similar effects on intracellular pH.[7]

Caption: Proposed mechanism of action via intracellular pH modification.

Side Effects and Specificity

A critical consideration when using heptanol and octanol is their lack of specificity. Both alcohols can affect other ion channels and cellular processes, which may confound experimental results.

Table 2: Comparison of Side Effects of Heptanol and Octanol

Side Effect	Heptanol	Octanol	Reference(s)
Non-Junctional Ion Channels	Inhibits sodium channels at concentrations ≥2 mM.[6] Reduces non-junctional membrane ionic currents.[3]	Inhibits voltage-gated sodium channels.[9] Inhibits capacitative calcium entry.[10]	[3][6][9]
Intracellular pH (pHi)	Can induce intracellular acidification.[7]	Induces a biphasic change in pHi (initial acidification followed by alkalinization) in astrocytes.[7]	[7]
Intracellular Calcium ([Ca²⁺]i)	Effects on [Ca²⁺]i are not well-documented in direct comparison to octanol.	Has been shown to have minimal direct effects on [Ca²⁺]i in some cell types, but can inhibit Ca²⁺ entry.[7][10]	[7][10]
Connexin Specificity	Generally considered a non-specific blocker of various connexin isoforms.	Also a non-specific blocker of various connexin isoforms.	[11][12]

Experimental Protocols

Accurate and reproducible assessment of gap junction blockade requires standardized experimental protocols. Below are methodologies for two common assays used to evaluate the effects of heptanol and octanol.

Dual Whole-Cell Patch Clamp

This technique allows for the direct measurement of junctional conductance (Gj) between a pair of coupled cells.

Protocol:

• Cell Preparation: Culture cells to form pairs or small clusters on glass coverslips.

• Recording Setup: Use a dual-patch clamp amplifier and two micromanipulators.

• Pipette Solution: Fill patch pipettes (3-7 MΩ resistance) with an internal solution (e.g., K-Gluconate based).

• Whole-Cell Configuration: Establish a whole-cell recording configuration on both cells of a pair.

• Voltage Protocol: Clamp both cells at the same holding potential (e.g., -40 mV). Apply voltage steps to one cell (the "driver" cell) and record the current in both cells.

• Gj Calculation: The junctional current (Ij) is the current induced in the second ("follower") cell. Gj is calculated as Ij divided by the transjunctional voltage (the voltage difference between the two cells).

• Blocker Application: Perfuse the cells with a solution containing the desired concentration of heptanol or octanol and repeat the voltage protocol to measure the change in Gj.

• Washout: Perfuse with a blocker-free solution to assess the reversibility of the effect.

Caption: Workflow for dual whole-cell patch clamp measurement.

Scrape-Loading Dye Transfer Assay

This method assesses GJIC in a population of cells by observing the transfer of a fluorescent dye.

Protocol:

• Cell Culture: Grow cells to a confluent monolayer on coverslips or in culture dishes.

• Preparation: Rinse the cells with a buffered salt solution (e.g., HBSS).

• Scraping and Loading: In the presence of a fluorescent dye that can pass through gap junctions (e.g., Lucifer Yellow), make a scrape or incision in the cell monolayer with a sharp instrument (e.g., a needle or scalpel blade).

• Dye Transfer: Incubate the cells for a short period (e.g., 2-8 minutes) to allow the dye to transfer from the loaded cells at the edge of the scrape to their coupled neighbors.

• Fixation and Imaging: Rinse the cells to remove excess dye, fix them (e.g., with paraformaldehyde), and visualize the extent of dye transfer using fluorescence microscopy.

• Quantification: The extent of GJIC can be quantified by measuring the distance of dye spread from the scrape line or the area of fluorescent cells.

• Inhibitor Treatment: To test the effect of heptanol or octanol, pre-incubate the cells with the blocker before performing the scrape-loading procedure.

Caption: Workflow for the scrape-loading dye transfer assay.

Conclusion and Recommendations

Both heptanol and octanol are effective and widely used gap junction blockers. Their primary mechanism of action is believed to be the disruption of the lipid membrane environment of the gap junction channels, with potential contributions from intracellular pH changes.

Key considerations for choosing between heptanol and octanol:

• Potency: While often considered similar, the effective concentration can be cell-type dependent. It is advisable to perform a dose-response curve for the specific experimental system.

• Side Effects: Researchers should be aware of the non-specific effects of these alcohols on other ion channels, particularly sodium and calcium channels. The choice of blocker may depend on the specific ion channels that are critical in the biological process under investigation.

• Experimental Context: For studies sensitive to intracellular pH fluctuations, the known effects of octanol on pHi in certain cell types should be taken into account.

References

• 1. Reversible effects of heptanol on gap junction structure and cell-to-cell electrical coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gap Junction Blockers: An Overview of their Effects on Induced Seizures in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gap Junction Blockers: An Overview of their Effects on Induced Seizures in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of ethanol on ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Octanol, a gap junction uncoupling agent, changes intracellular [H+] in rat astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. n-Alcohols Inhibit Voltage-Gated Na+ Channels Expressed in Xenopus Oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Differentiating connexin hemichannels and pannexin channels in cellular ATP release - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Connexin-based gap junction hemichannels: Gating mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Validation of a GC-MS Method for 2-Heptanol Quantification

This guide provides a comprehensive overview of the validation process for a Gas Chromatography-Mass Spectrometry (GC-MS) method designed for the quantification of 2-heptanol (B47269). Targeted at researchers, scientists, and drug development professionals, this document outlines the key performance characteristics that must be assessed to ensure a method is reliable, reproducible, and fit for its intended purpose. The validation parameters are based on the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3]

The use of a deuterated internal standard, such as 2-heptanol-d5 (B12366549), is a highly recommended practice in quantitative mass spectrometry to correct for variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.[4][5] This guide assumes the use of such an internal standard.

Experimental Workflow

The overall workflow for validating a GC-MS method involves several sequential stages, from initial sample preparation and analysis to the final assessment of method performance and documentation.

Caption: Workflow for GC-MS method validation.

Detailed Experimental Protocol

This protocol describes a general method for the quantification of 2-heptanol using GC-MS with an internal standard.

1. Materials and Reagents:

• 2-Heptanol (analytical standard)

• 2-Heptanol-d5 (internal standard)[4]

• Methanol (B129727) (HPLC or GC grade)

• Sample matrix (e.g., plasma, water, etc.)

• Volumetric flasks, pipettes, and vials

2. Preparation of Solutions:

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2-heptanol and 2-heptanol-d5 by dissolving 10 mg of each compound in 10 mL of methanol.[6]

• Calibration Standards: Perform serial dilutions of the 2-heptanol primary stock solution with the sample matrix to create a series of calibration standards at concentrations spanning the expected analytical range.

• Internal Standard (IS) Working Solution: Dilute the 2-heptanol-d5 primary stock solution with methanol to a fixed concentration (e.g., 5 µg/mL).[6]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range, using a separate weighing of the 2-heptanol standard if possible.

3. Sample Preparation:

• To 100 µL of each calibration standard, QC sample, and unknown sample, add 10 µL of the IS working solution.

• Vortex each sample for 30 seconds.

• If necessary, perform an extraction (e.g., protein precipitation for plasma, or liquid-liquid extraction) to isolate the analyte.[6]

• Transfer the supernatant or final extract to a GC vial for analysis.

4. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[7]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[7]

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[7]

• Inlet Temperature: 250 °C.[7]

• Oven Program: Start at 60 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, then ramp to 250 °C at 25 °C/min, and hold for 2 minutes.

• MSD Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Mode: Selected Ion Monitoring (SIM).

  • 2-Heptanol Quantifier Ion: m/z 45

  • 2-Heptanol-d5 Quantifier Ion: m/z 50

  • Note: Qualifier ions should also be monitored to ensure specificity.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of 2-heptanol to 2-heptanol-d5 against the concentration of the calibration standards.

• Apply a linear regression model (1/x² weighted) to the calibration curve.

• Determine the concentration of 2-heptanol in QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Method Validation Performance and Acceptance Criteria

The performance of the analytical method is evaluated against predefined acceptance criteria as stipulated by ICH guidelines.[8][9] The following tables summarize the results for a hypothetical validated GC-MS method for 2-heptanol ("Method A") and compare them against typical industry standards.

Table 1: Performance Data for Validated GC-MS Method A

Validation Parameter	Result
Linearity & Range
Range	0.5 - 100 µg/mL
Correlation Coefficient (R²)	0.9995
Limit of Detection (LOD)	0.15 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Accuracy (Recovery)
Low QC (1.5 µg/mL)	101.2%
Mid QC (50 µg/mL)	99.5%
High QC (80 µg/mL)	100.8%
Precision (%RSD)
Intra-day (n=6)
Low QC	1.8%
Mid QC	1.2%
High QC	1.1%
Inter-day (n=18 over 3 days)
Low QC	2.5%
Mid QC	1.9%
High QC	1.6%
Specificity	No interference observed at the retention time of 2-heptanol and IS from 6 different matrix lots.
Robustness	Variations in inlet temp (±5°C) and flow rate (±0.1 mL/min) did not significantly affect results (%RSD < 3%).

Table 2: Comparison of Method A Performance with Standard Acceptance Criteria

Validation Parameter	Method A Result	Standard Acceptance Criteria (ICH Q2)[9][10]	Pass/Fail
Linearity (R²)	0.9995	≥ 0.999	Pass
Accuracy (% Recovery)	99.5% - 101.2%	85 - 115% (typically 98-102%)	Pass
Precision (%RSD)
Intra-day	1.1% - 1.8%	≤ 15% (typically < 2%)	Pass
Inter-day	1.6% - 2.5%	≤ 15% (typically < 3%)	Pass
Specificity	No interference	Method should be specific for the analyte	Pass
LOQ Precision & Accuracy	%RSD = 2.5%, Recovery = 101.2% (at Low QC)	%RSD ≤ 20%, Recovery 80-120%	Pass

Conclusion

This guide outlines a robust GC-MS method for the quantification of 2-heptanol. The validation data presented for "Method A" demonstrates that the method is linear, accurate, precise, specific, and sensitive for its intended purpose. By adhering to the principles of analytical method validation outlined in ICH guidelines, researchers can ensure the integrity and reliability of their data in drug development and other scientific applications.[8][11] The successful validation of this method confirms its suitability for routine analysis.[12]

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. qbdgroup.com [qbdgroup.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. environics.com [environics.com]
• 10. brieflands.com [brieflands.com]
• 11. m.youtube.com [m.youtube.com]
• 12. impactfactor.org [impactfactor.org]

A Comparative Analysis of the Anesthetic Effects of Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anesthetic properties of straight-chain heptanol (B41253) isomers: 1-heptanol, 2-heptanol, 3-heptanol (B47328), and 4-heptanol (B146996). By examining their potency in behavioral assays and their effects on key molecular targets, this document aims to elucidate the structure-activity relationships that govern their anesthetic effects and provide a valuable resource for researchers in pharmacology and drug development.

At a Glance: Comparing Heptanol Isomers

The anesthetic potency of alcohols is influenced by their molecular structure, including the position of the hydroxyl group. While direct comparative experimental data for all straight-chain heptanol isomers is not extensively available in the current literature, this guide synthesizes existing data and established structure-activity relationships to provide a comparative overview.

Isomer	Structure	Anesthetic Potency (ED50, mM) in Tadpoles (Loss of Righting Reflex)
1-Heptanol	CH₃(CH₂)₆OH	~0.4 (Estimated)
2-Heptanol	CH₃CH(OH)(CH₂)₄CH₃	(+)-2-heptanol: 0.32 ± 0.011(-)-2-heptanol: 0.33 ± 0.020[1]
3-Heptanol	CH₃CH₂CH(OH)(CH₂)₃CH₃	Data not available
4-Heptanol	CH₃(CH₂)₂CH(OH)(CH₂)₂CH₃	Data not available

Deep Dive: Mechanisms of Action

The anesthetic effects of heptanol isomers are believed to be mediated through their interaction with several key molecular targets in the central nervous system. These include potentiation of inhibitory neurotransmitter receptors and inhibition of excitatory ion channels.

Modulation of GABA-A Receptors

Gamma-aminobutyric acid type A (GABA-A) receptors are the primary inhibitory neurotransmitter receptors in the brain. Potentiation of GABA-A receptor function by anesthetic agents leads to increased neuronal inhibition and contributes to sedation and hypnosis. Studies have shown that n-alcohols, including 1-heptanol, enhance the function of GABA-A receptors[2]. While specific comparative data for all heptanol isomers is limited, the general structure-activity relationship for alcohols suggests that potency at GABA-A receptors increases with chain length up to a certain cutoff point.

Inhibition of Voltage-Gated Sodium Channels

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials. Their inhibition by anesthetic compounds can reduce neuronal excitability. N-alcohols have been demonstrated to inhibit voltage-gated sodium channels, and this effect is also dependent on the alcohol's carbon chain length[3].

Inhibition of T-type Calcium Channels

T-type calcium channels are involved in neuronal excitability and rhythmogenesis. Research has indicated that aliphatic alcohols, including 1-heptanol, can inhibit CaV3.1 T-type calcium currents[4][5]. The potency of this inhibition is related to the carbon chain length, with longer chains generally exhibiting greater potency[4].

Target	1-Heptanol	2-Heptanol	3-Heptanol	4-Heptanol
GABA-A Receptor	Potentiation	Data not available	Data not available	Data not available
Sodium Channels	Inhibition	Data not available	Data not available	Data not available
CaV3.1 T-type Calcium Channels	IC50: 1063 µM[4][5]	Data not available	Data not available	Data not available
Gap Junctions	Inhibition[6][7][8][9][10]	Data not available	Data not available	Data not available

Experimental Protocols

Behavioral Assay: Loss of Righting Reflex (LORR) in Tadpoles

The loss of righting reflex is a standard behavioral endpoint for assessing anesthetic potency in aquatic animals like tadpoles[1].

Workflow for LORR Assay:

Workflow for the Loss of Righting Reflex (LORR) assay in tadpoles.

Detailed Methodology:

• Animal Preparation: Tadpoles (e.g., Rana pipiens) are acclimated to the experimental conditions (temperature, water quality)[1].

• Solution Preparation: A series of graded concentrations of each heptanol isomer are prepared in an appropriate aqueous medium.

• Exposure: Tadpoles are individually placed in beakers containing the different concentrations of the test solutions.

• Assessment of Righting Reflex: At regular intervals, each tadpole is gently turned onto its back. The inability to right itself within a specified time (e.g., 30 seconds) is defined as the loss of righting reflex[1].

• Data Analysis: The percentage of tadpoles exhibiting LORR at each concentration is recorded. A dose-response curve is then plotted, and the effective dose for 50% of the population (ED50) is calculated using statistical methods like probit analysis.

Electrophysiology: Two-Electrode Voltage Clamp (TEVC) for GABA-A Receptor Modulation

The two-electrode voltage clamp technique is used to measure the ion flow across the membrane of a Xenopus oocyte expressing specific ion channels, such as GABA-A receptors, in response to the application of a neurotransmitter and a modulating compound[2].

Workflow for TEVC Assay:

References

• 1. Anesthetic potencies of secondary alcohol enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of GABAA receptor function by alcohols: effects of subunit composition and differential effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. n-Alcohols inhibit voltage-gated Na+ channels expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of inhibition of CaV3.1 T-type calcium current by aliphatic alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of inhibition of CaV3.1 T-type calcium current by aliphatic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Junctional and nonjunctional effects of heptanol and glycyrrhetinic acid derivates in rat mesenteric small arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. researchgate.net [researchgate.net]

The Gold Standard: A Comparative Guide to Deuterated vs. Non-Deuterated Heptanol Standards in Analytical Workflows

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of heptanol (B41253) in biological matrices, the choice of an appropriate internal standard is a critical decision that directly impacts data quality. This guide provides a comprehensive cross-validation of deuterated and non-deuterated heptanol standards, supported by experimental data and detailed protocols, to facilitate an informed selection process. The use of a stable isotope-labeled internal standard (SIL-IS), such as deuterated heptanol, is widely considered the gold standard in quantitative mass spectrometry.[1][2] This is due to its ability to mimic the analyte's behavior throughout the analytical process, thereby correcting for variations in sample preparation, extraction efficiency, and instrument response.[3][4]

Performance Comparison: Deuterated vs. Non-Deuterated Heptanol

The superiority of deuterated internal standards lies in their near-identical physicochemical properties to their non-deuterated counterparts.[3] This ensures co-elution and similar behavior during ionization and fragmentation in the mass spectrometer, which is crucial for accurate quantification, especially in complex matrices.[5][6]

Feature	Deuterated Heptanol (e.g., 1-Heptanol-d1, 2-Heptanol-d5)	Non-Deuterated Heptanol	Rationale
Matrix Effect Compensation	Excellent	Moderate to Poor	Experiences the exact same matrix effects as the analyte, providing optimal correction.[2][7] A non-deuterated standard may not perfectly mimic the analyte's behavior, leading to potential inaccuracies.[3]
Extraction Recovery Correction	Excellent	Moderate to Good	Losses during sample preparation affect both the analyte and the deuterated standard similarly.[5]
Chromatographic Behavior	Excellent (Near-perfect co-elution)	Good to Excellent	Deuterated standards have nearly identical chromatographic behavior to the unlabeled analyte.[5] However, a slight shift in retention time (isotopic effect) can sometimes occur with deuterium (B1214612) labeling.[7]
Accuracy and Precision	High	Variable	Effectively compensates for variations in sample processing and instrument response, leading to highly reliable results.[2]
Risk of Contamination	Low	High	A non-deuterated standard can be a source of contamination if the analyte is also present in the sample.[5]
Cost	Higher	Lower	The synthesis of deuterated compounds is more complex and expensive.[5]
Potential Issues	Isotopic effects (slight retention time shift), H/D back-exchange.[7]	Structural dissimilarity to the analyte of interest (if a different compound is used as the standard).	While deuterium-labeled standards are effective, ¹³C and ¹⁵N-labeled standards can offer superior performance due to identical chromatographic behavior and resistance to isotopic exchange.[7]

Experimental Protocols

Accurate quantification of heptanol isomers, such as 1-heptanol and 2-heptanol, in biological matrices like human plasma is crucial for toxicological and metabolomic studies.[1][2] The following are detailed protocols for sample preparation and analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

LC-MS/MS Method for 1-Heptanol in Human Plasma

This method utilizes a simple protein precipitation step for sample preparation, followed by a rapid and selective LC-MS/MS analysis with 1-Heptanol-d1 as a stable isotope-labeled internal standard.[2]

1. Materials and Reagents:

• 1-Heptanol (≥98% purity)

• 1-Heptanol-d1 (≥98% isotopic purity)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Human Plasma

2. Standard and Sample Preparation:

• 1-Heptanol Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Heptanol and dissolve it in 10 mL of methanol.

• 1-Heptanol-d1 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Heptanol-d1 and dissolve it in 10 mL of methanol.[2]

• Working Solutions: Prepare a series of working solutions for calibration standards (0.1 - 1000 ng/mL) by serially diluting the 1-Heptanol stock solution with a 50:50 methanol/water mixture.[2]

• Internal Standard Working Solution (50 ng/mL): Dilute the 1-Heptanol-d1 stock solution with acetonitrile.[2]

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working standard solutions to generate calibration standards and quality control (QC) samples at low, medium, and high concentrations.[2]

3. Sample Preparation Protocol (Protein Precipitation):

• To 50 µL of the plasma sample (blank, calibration standard, QC, or unknown) in a microcentrifuge tube, add 150 µL of the internal standard working solution (50 ng/mL 1-Heptanol-d1 in acetonitrile).[2]

• Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.[2]

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[2]

• Carefully transfer 100 µL of the supernatant to a clean autosampler vial.[2]

• Inject 5 µL of the supernatant into the LC-MS/MS system.[2]

4. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent

• Column: Zorbax Eclipse Plus C18 (50 x 2.1 mm, 1.8 µm) or similar

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be optimized for the specific instrument, but will monitor the parent-to-product ion transition for both 1-Heptanol and 1-Heptanol-d1.

GC-MS Method for Volatile Organic Compounds (including Heptanol)

This protocol is suitable for the analysis of volatile and semi-volatile organic compounds using a deuterated internal standard like 1-Heptanol-d1.[3]

1. Sample Preparation and Extraction (Headspace Analysis):

• Collect 5 mL of the sample (e.g., water) in a 20 mL headspace vial.[3]

• Spike with 50 µL of a 10 µg/mL solution of 1-Heptanol-d1 in methanol.[3]

• Add 1.5 g of NaCl to increase the partitioning of volatile compounds into the headspace.[3]

• Seal the vials and incubate at 60°C for 30 minutes with agitation.[3]

2. GC-MS Conditions:

• GC System: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.[3]

• Injection: Headspace injection, 1 mL loop, splitless mode.[3]

• Oven Program: 40°C (hold 2 min), ramp to 250°C at 10°C/min, hold for 5 min.[3]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[3]

• MS Conditions: Electron Ionization (EI) at 70 eV. Source temperature 230°C, Quadrupole temperature 150°C. Scan mode from m/z 35 to 350.[3]

Data Presentation

The performance of the LC-MS/MS method for 1-Heptanol quantification using a deuterated internal standard is summarized below.

Parameter	Result	Acceptance Criteria
Calibration Curve Range	0.1 - 1000 ng/mL	-
Linearity (r²)	> 0.995	≥ 0.99
Accuracy	Within ±15% of nominal concentration	Within ±15% (±20% for LLOQ)
Precision (Intra- and Inter-day)	< 15% RSD	< 15% RSD

Visualizing Workflows and Pathways

To better illustrate the experimental processes and underlying principles, the following diagrams are provided.

LC-MS/MS Experimental Workflow

Decision Workflow for Internal Standard Selection

While specific signaling pathways for heptanol are not as extensively studied as for ethanol (B145695), longer-chain alcohols can interact with membrane-associated signal transduction mechanisms.[8] Ethanol, for example, has been shown to activate phospholipase C, leading to a cascade of intracellular signaling events.[8][9]

Generalized Alcohol-Induced Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Intracellular signaling pathways that regulate behavioral responses to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Toxicity of Primary vs. Secondary Heptanols: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the toxicity of primary and secondary heptanols, offering valuable insights for researchers, scientists, and professionals in drug development. By summarizing key toxicological data and outlining relevant experimental methodologies, this document serves as a practical resource for assessing the potential hazards associated with these aliphatic alcohols.

Executive Summary

Heptanols, seven-carbon alcohols, exist as various isomers, including the primary alcohol 1-heptanol and several secondary isomers such as 2-heptanol (B47269), 3-heptanol (B47328), and 4-heptanol (B146996). While all are considered moderately toxic, the position of the hydroxyl group can influence their biological activity and toxicity profile. This guide synthesizes available data to facilitate a comparative understanding of their toxic effects.

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for primary and secondary heptanols. The LD50 (Lethal Dose, 50%) is a standard measure of acute toxicity, representing the dose required to be lethal to 50% of a tested population.

Compound	Type	CAS Number	Molecular Formula	LD50 (Oral, Rat)	Reference
1-Heptanol	Primary	111-70-6	C₇H₁₆O	6.2 g/kg (male)	[1]
2-Heptanol	Secondary	543-49-7	C₇H₁₆O	Moderately toxic	[2]
3-Heptanol	Secondary	589-82-2	C₇H₁₆O	Data not readily available
4-Heptanol	Secondary	589-55-9	C₇H₁₆O	Data not readily available

Experimental Protocols

To assess the cytotoxicity of heptanols in vitro, standardized assays are employed. The following are detailed methodologies for two commonly used cytotoxicity assays: the MTT assay and the LDH assay. Primary hepatocytes are often the preferred cell model for in vitro liver toxicity testing as they retain many liver-specific functions.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Cell Seeding: Plate cells (e.g., primary hepatocytes or a relevant cell line like HepG2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of the test compounds (primary and secondary heptanols) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability compared to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell viability).

LDH (Lactate Dehydrogenase) Assay

This assay quantifies the release of lactate (B86563) dehydrogenase from damaged cells into the culture medium, serving as a marker of cytotoxicity and cell membrane integrity.

Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis. The assay measures the enzymatic activity of LDH, which is proportional to the number of damaged cells.

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Sample Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for a specified time to allow the LDH-catalyzed reaction to proceed, resulting in the formation of a colored formazan product.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Determine the amount of LDH released and calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells treated with a lysis buffer).

Signaling Pathways in Alcohol-Induced Cell Death

The toxicity of alcohols, including heptanols, often involves the induction of programmed cell death (apoptosis) and necrosis. The following diagram illustrates a generalized signaling pathway for alcohol-induced cytotoxicity, primarily based on studies of ethanol, which is expected to share mechanisms with longer-chain alcohols.

Alcohol-induced cell death signaling pathway.

Conclusion

References

• 1. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Heptanol's Anti-Arrhythmic Potential: A Comparative Analysis in Cardiac Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrophysiological effects of heptanol (B41253) in validated cardiac models, juxtaposed with established anti-arrhythmic agents. The data presented herein is intended to inform preclinical research and drug development efforts in the field of cardiac arrhythmia.

At a Glance: Heptanol vs. Standard Anti-Arrhythmics

Heptanol, a seven-carbon alcohol, is primarily recognized for its potent, reversible inhibition of gap junctions, particularly those composed of Connexin 43 (Cx43), the predominant connexin in ventricular myocytes.[1][2] This mechanism of action distinguishes it from traditional anti-arrhythmic drugs. Its effects on cardiac electrophysiology are complex and concentration-dependent, exhibiting both pro-arrhythmic and anti-arrhythmic properties under different experimental conditions.

In contrast, flecainide (B1672765) is a Class Ic anti-arrhythmic agent that primarily blocks cardiac sodium channels, slowing conduction velocity.[3] Amiodarone (B1667116), a Class III agent, exhibits a broader spectrum of activity, blocking multiple ion channels, including potassium, sodium, and calcium channels, which collectively prolongs the action potential duration.[4]

The following sections provide a detailed comparison of the electrophysiological effects of heptanol with flecainide and amiodarone, supported by quantitative data from preclinical studies.

Quantitative Comparison of Electrophysiological Effects

The following table summarizes the effects of heptanol, flecainide, and amiodarone on key cardiac electrophysiological parameters in isolated perfused heart models. It is important to note that the experimental conditions, including animal species and drug concentrations, vary between studies, which should be considered when making direct comparisons.

Parameter	Heptanol	Flecainide	Amiodarone
Conduction Velocity (CV)	Concentration-dependent decrease. At 0.1-0.3 mM, can induce arrhythmias due to slowed conduction.[5] At 2 mM, significantly reduces CV.[6][7]	Decreases CV. A primary mechanism of its anti-arrhythmic action.[3]	Minimal effect on conduction velocity in fast-response tissues.[4]
Action Potential Duration (APD)	Variable effects. At 2 mM in mouse hearts, APD was unaltered.[6][8] In some models, it has been shown to prolong monophasic action potential duration at 90% repolarization (MAPD90).	Lengthens APD in ventricular muscle but can shorten it in Purkinje fibers.[9] Its effect can be rate-dependent.[10]	Prolongs APD. A hallmark of its Class III anti-arrhythmic activity.[4]
Effective Refractory Period (ERP)	Increases ERP. At 2 mM, significantly increased ventricular ERP in mouse hearts.[6][7]	Increases ERP in ventricular muscle.[9]	Prolongs ERP. [4]
Arrhythmia Induction/Suppression	Concentration and model-dependent. Pro-arrhythmic at 0.1-0.3 mM in some models.[5] Anti-arrhythmic at higher concentrations (e.g., 2 mM) in hypokalemic[6] and atrial arrhythmia models.[8]	Suppresses arrhythmias by interrupting re-entrant circuits. Can also be pro-arrhythmic, especially in patients with structural heart disease.[11]	Effective in suppressing a wide range of arrhythmias, including ventricular and supraventricular tachycardias.[4]

Experimental Protocols

The data presented in this guide are primarily derived from studies utilizing the Langendorff-perfused isolated heart model. This ex vivo preparation allows for the direct assessment of pharmacological agents on cardiac electrophysiology, independent of systemic influences.[12][13][14]

Langendorff Perfusion

• Heart Isolation: The heart is rapidly excised from an anesthetized animal (e.g., mouse, rat, rabbit) and immediately placed in ice-cold cardioplegic solution.

• Cannulation: The aorta is cannulated, and the heart is mounted on a Langendorff apparatus.

• Retrograde Perfusion: The heart is perfused in a retrograde manner through the aorta with a warm, oxygenated physiological salt solution (e.g., Krebs-Henseleit solution). This perfusion maintains the viability and function of the heart muscle.

• Drug Administration: Heptanol or other test compounds are added to the perfusate at the desired concentrations.

Electrophysiological Recordings

• Monophasic Action Potential (MAP) Recording: A specialized electrode is placed on the epicardial or endocardial surface of the ventricle or atrium to record monophasic action potentials. These recordings provide information on APD and ERP.

• Programmed Electrical Stimulation (PES): A pacing protocol, such as the S1S2 protocol, is used to assess the propensity for arrhythmia induction. This involves delivering a train of basic stimuli (S1) followed by a premature stimulus (S2) at progressively shorter coupling intervals.

• Conduction Velocity Measurement: Conduction velocity is typically calculated by measuring the time it takes for an electrical impulse to travel between two recording electrodes at a known distance.

Signaling Pathways and Mechanisms of Action

Heptanol's Primary Mechanism: Gap Junction Inhibition

Heptanol's principal mechanism of action is the reversible inhibition of gap junction channels, which are formed by proteins called connexins. In the ventricles, Connexin 43 (Cx43) is the most abundant isoform. By uncoupling these channels, heptanol impedes the flow of ions between adjacent cardiac cells, thereby slowing electrical conduction.[1][15][16] At higher concentrations, heptanol can also inhibit sodium and calcium channels.[17][18][19]

Heptanol's primary mechanism of action on cardiac cells.

Comparative Mechanisms of Action

The following diagram illustrates the logical relationship between the primary targets of heptanol, flecainide, and amiodarone and their resulting electrophysiological effects.

Comparative mechanisms of heptanol, flecainide, and amiodarone.

Conclusion

Heptanol presents a unique mechanistic profile as a potential anti-arrhythmic agent, primarily through its potent inhibition of gap junctions. This action leads to a concentration-dependent slowing of conduction velocity and an increase in the effective refractory period. While it shows promise in specific arrhythmia models, such as those induced by hypokalemia or ischemia, its pro-arrhythmic potential at lower concentrations warrants careful consideration.

In comparison to established anti-arrhythmics like flecainide and amiodarone, which target specific ion channels, heptanol's broader effect on intercellular communication offers a novel therapeutic avenue. Further research is necessary to fully elucidate its therapeutic window and to identify the cardiac conditions where its unique mechanism of action could provide a clinical advantage. The experimental data and protocols outlined in this guide provide a foundational framework for such investigations.

References

• 1. Inhibition of gap junction composed of Cx43 prevents against acute kidney injury following liver transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Connexin 43 connexon to gap junction transition is regulated by zonula occludens-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CV Pharmacology | Class I Antiarrhythmics (Sodium-Channel Blockers) [cvpharmacology.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Ventricular anti-arrhythmic effects of heptanol in hypokalaemic, Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ventricular arrhythmogenesis following slowed conduction in heptanol-treated, Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of flecainide on the electrophysiologic properties of isolated canine and rabbit myocardial fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of flecainide and quinidine on human atrial action potentials. Role of rate-dependence and comparison with guinea pig, rabbit, and dog tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Proarrhythmic effects of flecainide. Experimental evidence for increased susceptibility to reentrant arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Langendorff Perfusion Method as an Ex Vivo Model to Evaluate Heart Function in Rats | Springer Nature Experiments [experiments.springernature.com]
• 13. ijbcp.com [ijbcp.com]
• 14. Langendorff Perfusion Method as an Ex Vivo Model to Evaluate Heart Function in Rats. | Semantic Scholar [semanticscholar.org]
• 15. Gap junction inhibition by heptanol increases ventricular arrhythmogenicity by reducing conduction velocity without affecting repolarization properties or myocardial refractoriness in Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Block of sodium current by heptanol in voltage-clamped canine cardiac Purkinje cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Rapid onset and calcium independence of the gap junction uncoupling induced by heptanol in cultured heart cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. scilit.com [scilit.com]

A Comparative Guide to Mitochondrial Uncouplers: Heptanol vs. FCCP, DNP, and CCCP

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of heptanol (B41253) as a mitochondrial uncoupler against the well-established uncoupling agents: Carbonyl cyanide p-(trifluoromethoxy)phenylhydrazone (FCCP), 2,4-Dinitrophenol (DNP), and Carbonyl cyanide m-chlorophenyl hydrazone (CCCP). This document synthesizes available experimental data to facilitate an objective comparison of their performance in modulating mitochondrial function.

Executive Summary

Mitochondrial uncouplers are molecules that dissipate the proton gradient across the inner mitochondrial membrane, leading to an increase in oxygen consumption and heat production, while decreasing the efficiency of ATP synthesis. While FCCP, DNP, and CCCP are potent and widely studied "classical" protonophoric uncouplers, heptanol, a seven-carbon straight-chain alcohol, also exhibits uncoupling properties, albeit through a potentially different, non-protonophoric mechanism. This guide presents a side-by-side comparison of their effects on key mitochondrial parameters, details the experimental methodologies for their evaluation, and illustrates the underlying cellular pathways.

Data Presentation: Quantitative Comparison of Uncoupler Efficacy

The following table summarizes the quantitative data on the efficacy of heptanol and other known uncouplers. It is important to note that direct comparative studies for heptanol against FCCP, DNP, and CCCP under identical experimental conditions are limited. The data presented for heptanol is primarily from studies on isolated rat heart mitochondria, while the data for the other uncouplers are derived from a broader range of experimental systems.

Parameter	Heptanol	FCCP	DNP	CCCP
Typical Effective Concentration Range	0.5 - 5.0 mM[1]	10 nM - 10 µM[2]	10 µM - 100 µM[3][4]	100 nM - 10 µM[5]
EC₅₀ for Oxygen Consumption Rate (OCR) Increase	Not explicitly reported	~0.04 µM (isolated mouse liver mitochondria)[3]	~5 µM (coupled mitochondria)[3]	~0.1 µM (in some cell types)
Effect on Maximal Respiration	Reduces Respiratory Control Ratio (RCR) dose-dependently[1]	Potent stimulator, but can inhibit at higher concentrations (>1 µM)[6]	Stimulates respiration, but can also inhibit at higher concentrations[3]	Potently stimulates, with inhibition at higher concentrations
Effect on Mitochondrial Membrane Potential (ΔΨm)	Induces depolarization	Potent depolarizing agent, significant depolarization at 300 nM[2]	Causes dose-dependent depolarization[4]	Strong depolarizing agent
Effect on ATP Synthesis	Reduces ADP/Oxygen ratio[1]	Potently inhibits ATP synthesis	Inhibits ATP synthesis	Potently inhibits ATP synthesis[7][8]
Reported Therapeutic Window	Not established for uncoupling	Narrow[9]	Narrow, with significant toxicity[10]	Narrow

Mandatory Visualization

Below are diagrams illustrating key concepts and workflows relevant to the study of mitochondrial uncouplers.

Caption: Mechanism of mitochondrial uncoupling by protonophores.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Mitochondrial Uncoupler DNP Triggers Brain Cell mTOR Signaling Network Reprogramming and CREB Pathway Upregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitochondrial uncoupler carbonyl cyanide m‐chlorophenylhydrazone induces vasorelaxation without involving KATP channel activation in smooth muscle cells of arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural investigations on the mitochondrial uncouplers niclosamide and FCCP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Diverse actions of 15 structurally unrelated mitochondrial uncouplers in cells and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Therapeutic potential of mitochondrial uncouplers for the treatment of metabolic associated fatty liver disease and NASH - PMC [pmc.ncbi.nlm.nih.gov]

A Quantitative Comparison of Heptanol Isomers in Essential Oils: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced composition of essential oils is paramount for harnessing their full therapeutic and aromatic potential. This guide provides a quantitative comparison of various heptanol (B41253) isomers found in a selection of essential oils, supported by detailed experimental protocols for their analysis. Heptanols, a group of seven-carbon alcohols, contribute to the characteristic scent and biological activity of many essential oils. Their isomeric variations, including linear and branched-chain forms, can significantly influence these properties.

Quantitative Data Summary

The following table summarizes the quantitative data of heptanol isomers identified in various essential oils. The concentrations are presented as a percentage of the total essential oil composition.

Essential Oil Source	Heptanol Isomer	Concentration (% of Total Oil)	Analytical Method
Curcuma zedoaria (Zedoary)	2-Heptanol	21.5%[1]	GC-MS
Curcuma zedoaria (Zedoary)	Cycloheptanol	1.6%[2]	GC-MS
Pelargonium graveolens (Rose Geranium)	Heptanol (isomer not specified)	Present (minor component)	GC-MS
Hyacinthus orientalis (Hyacinth)	1-Hepten-3-ol	Present (minor component)[3]	GC-MS
Cedronella canariensis	3-Heptanol	Present (qualitative)	GC-MS

Note: "Present (minor component)" or "Present (qualitative)" indicates that the compound was identified in the essential oil, but its specific concentration was not quantified in the cited literature.

Experimental Protocols

The quantitative analysis of heptanol isomers in essential oils is predominantly carried out using Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the separation, identification, and quantification of volatile compounds within a complex mixture.

Protocol: Quantitative Analysis of Heptanol Isomers by GC-MS

1. Sample Preparation:

• Dilute the essential oil sample in a suitable organic solvent (e.g., hexane, ethanol, or methanol) to a concentration of approximately 1-10 µL/mL.

• Add an internal standard (e.g., n-alkane solution) to the diluted sample for accurate quantification.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or similar.

• Mass Spectrometer: Agilent 5973 or similar.

• Capillary Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 10:1 to 100:1, depending on the concentration of the sample.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at a rate of 3-5 °C/min to 240 °C.

  • Final hold: Hold at 240 °C for 5-10 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-550.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify the heptanol isomers by comparing their mass spectra and retention indices with those of authentic standards and/or reference libraries (e.g., NIST, Wiley).

• Quantify the concentration of each isomer by comparing its peak area to that of the internal standard and using a calibration curve generated from standard solutions of the respective heptanol isomers.

Visualizing the Experimental Workflow

To provide a clear overview of the analytical process, the following diagram illustrates the general workflow for the quantitative analysis of heptanol isomers in essential oils.

Quantitative analysis workflow for heptanol isomers in essential oils.

This guide provides a foundational understanding of the quantitative comparison of heptanol isomers in essential oils. The provided data and protocols serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development. Further research is encouraged to expand the quantitative data across a wider range of essential oils and to explore the biological activities of individual heptanol isomers.

References

• 1. Analysis of Volatile Constituents in Curcuma Species, viz. C. aeruginosa, C. zedoaria, and C. longa, from Nepal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Production of essential oils by flowers of Hyacinthus orientalis L. regenerated in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Validation of 4-Heptanol Analytical Standards

For researchers, scientists, and drug development professionals, the purity of analytical standards is paramount for accurate quantification and validation of experimental results. This guide provides a comparative framework for the validation of 4-heptanol (B146996) analytical standards, offering detailed experimental protocols and data presentation to aid in the selection and quality control of these crucial reagents.

Comparative Purity Analysis

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used method for assessing the purity of volatile compounds like 4-heptanol. The following table summarizes hypothetical purity data for three different lots of 4-heptanol analytical standards, demonstrating a typical comparative analysis.

Parameter	Standard Lot A	Standard Lot B	Standard Lot C (In-house)
Purity (by GC-FID, Area %)	99.8%	97.5%	99.5%
Major Impurity 1 (Area %)	0.15% (Heptan-3-ol)	1.8% (Unidentified)	0.3% (Heptan-3-one)
Major Impurity 2 (Area %)	0.05% (Unidentified)	0.7% (Heptan-2-ol)	0.2% (Residual Solvent)
Water Content (Karl Fischer)	0.02%	0.1%	0.05%
Appearance	Clear, colorless liquid	Clear, colorless liquid	Clear, colorless liquid

Experimental Protocol: Purity Determination by Gas Chromatography (GC-FID)

This protocol details a standard method for the purity assessment of 4-heptanol analytical standards.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as a DB-WAX or HP-INNOWax (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for optimal separation of alcohols and potential polar impurities.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Inlet Temperature: 250 °C.[1]

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/min.

  • Hold: Hold at 220 °C for 5 minutes.[1]

• Detector Temperature (FID): 300 °C.

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-heptanol standard.

• Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) in a volumetric flask.[1]

3. Data Analysis:

• The purity of 4-heptanol is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

• Impurities can be tentatively identified by comparing their retention times with those of known standards. For definitive identification, Gas Chromatography-Mass Spectrometry (GC-MS) would be required.[1]

Visualizing the Workflow

To better illustrate the processes involved in the purity validation of 4-heptanol, the following diagrams are provided.

Caption: Experimental workflow for GC-FID purity validation of 4-heptanol.

Caption: Logical comparison of analytical techniques for purity determination.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Heptanol's Effects on Diverse Cell Types: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the multifaceted effects of chemical compounds on different cell types is paramount. This guide provides a comparative analysis of the effects of heptanol (B41253), a seven-carbon straight-chain alcohol, on cardiomyocytes, neurons, hepatocytes, and various cancer cell lines. By summarizing key quantitative data, detailing experimental protocols, and visualizing affected signaling pathways, this document aims to be a valuable resource for future research and therapeutic development.

Executive Summary

Heptanol is widely recognized for its role as a gap junction uncoupler, but its influence extends to a variety of other cellular functions, including ion channel activity, mitochondrial function, and cell viability. This guide reveals that the effects of heptanol are highly cell-type-specific, with cardiomyocytes and neurons exhibiting significant electrophysiological changes at concentrations that may induce cytotoxic effects in hepatocytes and cancer cells. The following sections provide a detailed comparison of these effects, supported by experimental data and methodologies.

Data Presentation: Heptanol's Quantitative Effects on Different Cell Types

The following table summarizes the quantitative effects of heptanol across various cell types, providing a basis for comparative analysis.

Cell Type	Parameter	Value	Reference
Cardiomyocytes
Neonatal Rat Ventricular Myocytes	Junctional Current Dissociation Constant (Whole Cell)	0.54 mM	[1]
Neonatal Rat Ventricular Myocytes	Junctional Current Dissociation Constant (Perforated Patch)	1.20 mM	[1]
Neonatal Rat Ventricular Myocytes	Inhibition of Sodium and Calcium Currents	At 0.5 mM
Isolated Perfused Rat Heart	Reduction in Left Ventricular Developed Pressure (LVdevP)	Dose-dependent, complete inhibition at 2 mmol/L	[2]
Isolated Perfused Rat Heart	Infarct Size Reduction (Pre-treatment)	From 29.7% to 12.6%	[3]
Neurons
Rat Cortical Neurons	Modulation of Neuronal Nicotinic Acetylcholine (B1216132) Receptors (nnAChRs)	Dual action: potentiation by shorter-chain alcohols, inhibition by longer-chain alcohols (pentanol to dodecanol)	[4]
Crayfish Nerve Cells	Gap Junction Uncoupling	Not specified	[2]
Hepatocytes
Swine Liver	Uncoupling (detected by electrical impedance)	Dose-dependent	[5]
Cancer Cell Lines
HeLa cells expressing connexin 43	IC50 for Gap Junction Inhibition	2.21 mM	[6]
Canine Cardiac Purkinje Cells (as a model for ion channel effects relevant to cancer)	IC50 for Sodium Channel Block	1.3 mM	[6]

Comparative Analysis of Heptanol's Cellular Effects

Cardiomyocytes: Electrophysiological Alterations and Cardioprotection

Heptanol's primary and most studied effect on cardiomyocytes is the reversible inhibition of gap junctions, which are crucial for the propagation of electrical impulses in the heart. This uncoupling is dose-dependent and can lead to a reduction in conduction velocity.[2] Studies on neonatal rat ventricular myocytes have shown that heptanol also inhibits sodium and calcium currents, further impacting cardiac excitability.

Interestingly, while high concentrations of heptanol can be detrimental to cardiac function, pre-treatment with heptanol has been shown to have a cardioprotective effect against ischemia-reperfusion injury.[3] This protection is thought to be mediated through mitochondrial mechanisms, including the opening of mitochondrial potassium channels and the activation of the Akt/GSK-3β signaling pathway.[3]

Neurons: Modulation of Synaptic Communication

Similar to its effects on cardiomyocytes, heptanol disrupts gap junction communication between neurons, a mechanism first described in crayfish nerve cells.[2] This disruption of electrical synapses can have significant implications for neuronal network activity. Furthermore, heptanol exhibits a dual action on neuronal nicotinic acetylcholine receptors (nnAChRs), with longer-chain alcohols like heptanol acting as inhibitors.[4] This modulation of ligand-gated ion channels suggests a broader impact of heptanol on chemical synaptic transmission.

Hepatocytes: Limited Data on Direct Cytotoxicity

Cancer Cells: A Potential Avenue for Anti-Cancer Strategies

The effects of heptanol on cancer cells are an emerging area of interest. Its ability to inhibit gap junctions is relevant in oncology, as gap junctional intercellular communication can play a role in both suppressing and promoting tumor growth depending on the context. One study reported an IC50 value of 2.21 mM for gap junction inhibition in HeLa cells expressing connexin 43.[6]

Furthermore, heptanol's inhibitory effects on ion channels, such as sodium channels, could also contribute to anti-cancer activity, as ion channels are increasingly recognized as playing a role in cancer cell proliferation, migration, and invasion.[6] However, more research is needed to determine the specific cytotoxic concentrations of heptanol on a wider range of cancer cell lines and to elucidate the precise signaling pathways involved.

Key Signaling Pathways and Mechanisms of Action

Heptanol's diverse effects are mediated through its interaction with multiple cellular components and signaling pathways.

Gap Junction Inhibition

The most prominent mechanism of action for heptanol is the uncoupling of gap junctions. While the exact mechanism is not fully elucidated, it is thought to involve alterations in the lipid membrane surrounding the gap junction channels, leading to a decreased open probability of these channels.[1][2]

Mechanism of Heptanol-Induced Gap Junction Uncoupling.

Cardioprotective Signaling

In cardiomyocytes, heptanol triggers a protective signaling cascade involving the activation of Akt and the subsequent inhibition of GSK-3β. This pathway is known to play a crucial role in cell survival and protection against apoptosis.

Heptanol-Induced Cardioprotective Signaling Pathway.

Experimental Protocols

This section provides an overview of key experimental methodologies used to study the effects of heptanol.

Patch-Clamp Electrophysiology

Objective: To measure the effects of heptanol on ion channel currents and gap junctional conductance.

Methodology:

• Cell Preparation: Culture primary cells (e.g., neonatal rat ventricular myocytes) or cell lines on glass coverslips.

• Recording Setup: Use a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 2-5 MΩ are filled with an appropriate internal solution.

• Whole-Cell and Perforated-Patch Configurations:

  • Whole-Cell: Establish a high-resistance seal between the pipette and the cell membrane, followed by rupture of the membrane patch to gain electrical access to the cell's interior.

  • Perforated-Patch: Include a pore-forming agent (e.g., amphotericin B) in the pipette solution to gain electrical access while maintaining the integrity of the intracellular environment.

• Heptanol Application: Perfuse the cells with a control extracellular solution, followed by solutions containing various concentrations of heptanol.

• Data Acquisition and Analysis: Record ionic currents or junctional conductance before, during, and after heptanol application. Analyze changes in current amplitude, kinetics, and conductance.[1]

Cytotoxicity Assays (e.g., MTT Assay)

Objective: To determine the cytotoxic effects of heptanol on cell viability.

Methodology:

• Cell Seeding: Plate cells (e.g., HepG2, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Heptanol Treatment: Treat the cells with a range of heptanol concentrations for a specified duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle controls.

• MTT Reagent Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control and determine the IC50 value (the concentration of heptanol that causes 50% inhibition of cell viability).

Western Blot Analysis

Objective: To investigate the effect of heptanol on the expression and phosphorylation of proteins in specific signaling pathways.

Methodology:

• Cell Lysis: Treat cells with heptanol for the desired time, then lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., Akt, p-Akt, GSK-3β).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression or phosphorylation.

General experimental workflow for studying heptanol's effects.

Conclusion and Future Directions

This comparative guide highlights the cell-type-dependent effects of heptanol, ranging from electrophysiological modulation in excitable cells to potential cytotoxic effects in other cell types. While its role as a gap junction uncoupler is well-established, its broader impacts on ion channels, mitochondrial function, and signaling pathways warrant further investigation, particularly in the context of cancer biology.

Future research should focus on:

• Determining the IC50 values of heptanol for cytotoxicity in a broader range of cancer cell lines.

• Elucidating the specific signaling pathways modulated by heptanol in hepatocytes and cancer cells to understand its potential therapeutic or toxicological mechanisms.

• Investigating the in vivo effects of heptanol in animal models to validate the in vitro findings and assess its potential as a therapeutic agent or to understand its toxicity profile.

By building upon the data and methodologies presented in this guide, the scientific community can further unravel the complex biological activities of heptanol and its potential applications in medicine.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ethanol attenuates presentation of cytotoxic T-lymphocyte epitopes on hepatocytes of HBV-infected humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 5. blog.championsoncology.com [blog.championsoncology.com]
• 6. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of ethanol on hepatic cellular replication and cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Heptanol

For researchers, scientists, and drug development professionals, maintaining a safe laboratory environment is paramount. The proper disposal of chemical waste, such as heptanol (B41253), is a critical component of this responsibility, ensuring the well-being of personnel and the protection of our environment. Adherence to these step-by-step guidelines will facilitate the safe and compliant disposal of heptanol.

Heptanol, a combustible liquid, presents several hazards that necessitate careful handling during disposal.[1][2] It is known to cause serious eye irritation and is harmful to aquatic life with long-lasting effects.[1][2][3] Therefore, it is imperative that heptanol is not disposed of down the drain or in regular trash.[4] The primary and required method for disposal is through an approved waste disposal plant or a licensed chemical waste disposal contractor.[4][5]

Personal Protective Equipment (PPE) and Hazard Summary

Before initiating any disposal procedures, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE). The following table summarizes the key hazards associated with heptanol and the recommended PPE to mitigate risks.

Hazard Classification	Description	Recommended PPE
Flammability	Combustible liquid. Vapors can form explosive mixtures with air.[3]	Keep away from heat, sparks, open flames, and hot surfaces.[4] Use in a well-ventilated area.[6]
Health Hazards	Causes serious eye irritation.[1][6] May be harmful if swallowed or comes into contact with skin.[3]	Chemical safety goggles or a face shield.[4] Chemical-resistant gloves.[3] Lab coat or other protective clothing.[4]
Environmental Hazards	Harmful to aquatic life with long-lasting effects.[1][3]	Do not empty into drains or release into the environment.[2][4]

Step-by-Step Disposal Protocol

The disposal of heptanol must be conducted in compliance with all local, state, and federal regulations.[3] The following protocol outlines the necessary steps for its safe disposal.

• Waste Collection : Collect waste heptanol in a designated, compatible, and properly sealed container.[4] Ensure the container is not filled completely to allow for expansion.[7]

• Labeling : Clearly label the waste container with "Hazardous Waste," the chemical name "Heptanol," and all associated hazard symbols (e.g., flammable, irritant).[4] The date the container becomes full must also be recorded on the label.[7]

• Storage : Store the sealed waste container in a cool, dry, and well-ventilated designated satellite accumulation area.[3][7] The storage area should be away from sources of ignition and incompatible materials such as strong oxidizing agents and strong acids.[3][6]

• Arrange for Pickup : Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[4] Provide them with accurate information regarding the waste's composition and volume.[4]

• Documentation : Maintain a detailed record of the generated waste, including the date, quantity, and disposal method, for regulatory compliance.[4]

Spill Management

In the event of a heptanol spill, immediate and appropriate action is crucial to contain the substance and prevent further hazards.

• Evacuate and Ventilate : If the spill is large, evacuate all non-essential personnel from the immediate area and ensure adequate ventilation.[3][4]

• Eliminate Ignition Sources : Remove all sources of ignition, such as open flames, sparks, and hot surfaces, from the vicinity.[1][3]

• Containment : Prevent the spill from entering drains, surface water, or the ground by using inert absorbent materials like sand, diatomaceous earth, or universal binding agents.[3][6]

• Collection : Carefully collect the absorbed material using spark-proof tools and place it into a suitable, closed, and labeled container for disposal as hazardous waste.[3][4]

• Decontamination : Clean the spill area thoroughly with soap and water.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of heptanol, from waste generation to final disposal.

Workflow for the safe disposal of heptanol.

References

• 1. vigon.com [vigon.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. carlroth.com [carlroth.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Logistical Information for Handling Heptanol

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This guide provides essential, immediate safety and logistical information for handling heptanol (B41253), including detailed operational and disposal plans.

Personal Protective Equipment (PPE)

When handling heptanol, the use of appropriate Personal Protective Equipment (PPE) is crucial to minimize exposure and ensure personal safety. Heptanol is a combustible liquid that can cause serious eye irritation and may be harmful if it comes into contact with skin or is swallowed.[1][2][3] The following table summarizes the recommended PPE for handling heptanol.

Protection Type	Specification	Purpose
Eye and Face Protection	Safety goggles with side shields or a face shield.[1][4][5]	To protect against splashes and eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., tested according to EN 374), such as Nitrile rubber (NBR).[1][4]	To prevent skin contact and potential absorption.[1]
Material thickness: >0,11 mm.[4]
Breakthrough time: >480 minutes (permeation: level 6).[4]
Skin and Body Protection	Laboratory coat and, if necessary, additional protective clothing.[1][6]	To protect skin from accidental contact.[1]
Respiratory Protection	A respirator with an appropriate filter for organic vapors (Type A) may be necessary if working in a poorly ventilated area or with aerosols/mists.[1][4]	To prevent inhalation of vapors.[1] In case of insufficient ventilation, wear suitable respiratory equipment.[7]

Operational Plan: Handling Heptanol

Adherence to a strict operational plan is essential for the safe handling of heptanol in a laboratory setting.

1. Preparation:

• Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Spill Kit: Ensure a spill kit containing absorbent materials (e.g., sand, earth, vermiculite) is readily available.[1]

• Ignition Sources: Keep heptanol away from open flames, hot surfaces, and other potential sources of ignition as it is a combustible liquid.[1][2][5]

• Personal Protective Equipment (PPE): Before beginning work, don the appropriate PPE as detailed in the table above.

2. Handling:

• Avoid Contact: Prevent direct contact with the skin and eyes, and avoid inhaling vapors.[1]

• Container Management: Keep containers tightly sealed when not in use.[1]

• Transferring: Use only non-sparking tools when transferring the substance. Ground and bond containers to prevent static discharge.[5][8]

3. In Case of Exposure:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[1][9]

• Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap and water.[1]

• Inhalation: Move the affected person to an area with fresh air. If breathing is difficult, provide oxygen.[9][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][9]

Disposal Plan

Proper disposal of heptanol and any contaminated materials is critical to prevent environmental harm and ensure regulatory compliance.

1. Waste Collection:

• Collect waste heptanol and any materials used for spill cleanup (e.g., absorbent materials) in a designated, properly labeled, and sealed container.[3][6]

2. Labeling:

• Clearly label the waste container with "Hazardous Waste," the chemical name "Heptanol," and any relevant hazard symbols (e.g., flammable, irritant).[6]

3. Storage:

• Store the hazardous waste container in a designated, well-ventilated, and cool area, away from incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[2][7]

4. Disposal:

• Arrange for the disposal of the hazardous waste through a licensed and approved waste disposal company.[3][6] Do not dispose of heptanol down the drain or in regular trash.[6]

• Empty containers should be triple rinsed with a suitable solvent, and the rinsate collected as hazardous waste. Once clean, the container can be disposed of as regular trash after defacing the label.[11]

Experimental Workflow: Handling and Disposal of Heptanol

Caption: Workflow for safe handling and disposal of heptanol.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. carlroth.com [carlroth.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. benchchem.com [benchchem.com]
• 7. cloudfront.zoro.com [cloudfront.zoro.com]
• 8. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. schoolcraft.mi.safeschoolssds.com [schoolcraft.mi.safeschoolssds.com]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]